Gamitrinib TPP hexafluorophosphate

Core Science & Biosynthesis

Gamitrinib TPP Hexafluorophosphate: A Technical Guide to its Core Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

Gamitrinib TPP hexafluorophosphate (B91526) is a novel, first-in-class, mitochondria-targeted small molecule inhibitor of the Heat Shock Protein 90 (Hsp90) family, with potent anti-cancer activity.[1] This technical guide provides an in-depth overview of the core mechanism of action of Gamitrinib, detailing its molecular interactions, downstream signaling consequences, and the experimental methodologies used to elucidate its function. By selectively accumulating in the mitochondria of tumor cells, Gamitrinib disrupts essential protein folding homeostasis, leading to catastrophic mitochondrial dysfunction and subsequent cell death.[2][3] This document is intended to serve as a comprehensive resource for researchers and drug development professionals working in the field of oncology and mitochondrial-targeted therapies.

Introduction: Targeting Mitochondrial Chaperones in Cancer

Mitochondria in cancer cells are recognized as key hubs for metabolic reprogramming and the regulation of cell survival pathways.[4] Tumor cells often exhibit an enrichment of molecular chaperones, including Hsp90 and its homolog TNF Receptor-Associated Protein 1 (TRAP1), within their mitochondria to maintain proteostasis and support malignant progression.[5] This selective upregulation in tumor mitochondria, as opposed to normal tissues, presents a promising therapeutic window.[5]

Gamitrinib TPP hexafluorophosphate was designed to exploit this vulnerability. It is a conjugate of a geldanamycin (B1684428) analogue, a known Hsp90 ATPase inhibitor, and a triphenylphosphonium (TPP) moiety, which directs the molecule to the mitochondrial matrix.[5][6] This targeted delivery strategy enhances the inhibitor's efficacy against cancer cells while minimizing off-target effects in the cytosol.[2]

Core Mechanism of Action

The primary mechanism of action of Gamitrinib is the inhibition of the ATPase activity of mitochondrial Hsp90, predominantly TRAP1.[7] This inhibition disrupts the chaperone's function, leading to the accumulation of misfolded client proteins within the mitochondria and triggering a state of acute proteotoxic stress.[4] The consequences of this mitochondrial-specific protein folding crisis are twofold, culminating in cancer cell death through apoptosis and mitophagy.

Induction of Mitochondrial Apoptosis

The disruption of mitochondrial integrity by Gamitrinib is a rapid and potent trigger for the intrinsic apoptotic pathway. The key events are:

• Inhibition of TRAP1: Gamitrinib binds to the ATP-binding pocket of TRAP1, inhibiting its chaperone activity.[8]

• Mitochondrial Permeability Transition Pore (mPTP) Opening: The inhibition of TRAP1 leads to the opening of the mPTP, a process mediated by cyclophilin D (CypD).[5]

• Loss of Mitochondrial Membrane Potential (ΔΨm): The opening of the mPTP causes a collapse of the inner mitochondrial membrane potential.[2]

• Cytochrome c Release: The loss of ΔΨm and outer membrane permeabilization results in the release of pro-apoptotic factors, most notably cytochrome c, from the intermembrane space into the cytosol.[1][2]

• Caspase Activation: Cytosolic cytochrome c binds to Apaf-1, forming the apoptosome, which in turn activates the initiator caspase-9. Activated caspase-9 then cleaves and activates effector caspases, such as caspase-3 and -7, leading to the execution of apoptosis.[6]

Caption: Gamitrinib-induced apoptotic signaling pathway.

Induction of PINK1/Parkin-Dependent Mitophagy

At sub-lethal concentrations, Gamitrinib can induce a mitochondrial quality control pathway known as mitophagy.[9][10] This process selectively removes damaged mitochondria and is mediated by the proteins PINK1 and Parkin, which are linked to early-onset Parkinson's disease.[10][11]

The steps involved are:

• PINK1 Accumulation: Under normal conditions, PINK1 is imported into healthy mitochondria and rapidly degraded.[12] Mitochondrial stress induced by Gamitrinib, however, leads to the stabilization and accumulation of PINK1 on the outer mitochondrial membrane.[9][10]

• Parkin Recruitment and Activation: Accumulated PINK1 phosphorylates ubiquitin and the E3 ubiquitin ligase Parkin, recruiting Parkin from the cytosol to the damaged mitochondria.[10][11]

• Ubiquitination of Mitochondrial Proteins: Activated Parkin ubiquitinates various outer mitochondrial membrane proteins.[12]

• Autophagy Receptor Recruitment: The poly-ubiquitin chains serve as a signal for autophagy receptors (e.g., Optineurin), which link the damaged mitochondrion to the autophagic machinery.[11][13]

• Autophagosome Formation and Lysosomal Degradation: The damaged mitochondrion is engulfed by an autophagosome, which then fuses with a lysosome for degradation.[13]

Caption: Gamitrinib-induced PINK1/Parkin-dependent mitophagy pathway.

Quantitative Data

The anti-cancer activity of Gamitrinib has been quantified across a range of cancer cell lines. The following tables summarize key in vitro efficacy data.

Table 1: In Vitro Cytotoxicity of Gamitrinib TPP Hexafluorophosphate

Cell Line Category	Representative Cell Lines	IC50 Range (µM)	Reference(s)
NCI-60 Panel	(60 human tumor cell lines)	0.16 - 29	[4]
Colon Adenocarcinoma	-	0.35 - 29	[4]
Breast Adenocarcinoma	MCF-7	0.16 - 3.3	[4]
Melanoma	-	0.36 - 2.7	[4]
Glioblastoma	U87, U251, LN229	15 - 20 (for cell killing)	[6][14]
Glioma	17 human glioma cell lines	Varies	[15]

Table 2: Other In Vitro Activities of Gamitrinib

Activity	Cell Line / System	Concentration	Effect	Reference(s)
Apoptosis Induction	Glioblastoma cell lines	15 - 20 µM (16h)	Hallmarks of mitochondrial apoptosis	[6]
Combination with TRAIL	U87, U251, PC3, MCF-7, LN229	5 µM	Synergistic cell killing	[14]
hERG Inhibition	HEK293 cells	IC50 = 3.5 µM	Inhibition of hERG currents	[4]
Cytochrome P450 Inhibition	In vitro assays	IC50 = 1.1 µM (CYP2C9), 0.12-0.2 µM (CYP3A4)	Inhibition of specific CYP isoforms	[4]

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the mechanism of action of Gamitrinib.

Cell Viability Assay (MTT Assay)

This protocol is used to assess the cytotoxic effects of Gamitrinib on cancer cell lines.

Workflow:

Caption: Workflow for a cell viability (MTT) assay.

Detailed Steps:

• Cell Seeding: Seed human cancer cell lines (e.g., U87 glioblastoma, PC3 prostate cancer) in triplicate in 96-well plates at a density of 2 x 10³ cells per well.[14]

• Treatment: After 24 hours of incubation to allow for cell attachment, treat the cells with a range of concentrations of Gamitrinib TPP hexafluorophosphate (e.g., 0-20 µM) or vehicle control (DMSO).[14]

• Incubation: Incubate the treated cells for a specified duration, typically 24 to 72 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C.

• Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Quantify the metabolic activity by measuring the absorbance at a wavelength of 405 nm or 570 nm using a microplate reader.[14]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay is used to quantify the induction of apoptosis by Gamitrinib.

Detailed Steps:

• Cell Treatment: Treat 1 x 10⁶ tumor cells with Gamitrinib at the desired concentration and for the specified time.[14]

• Cell Harvesting: Harvest the cells by centrifugation.

• Staining: Resuspend the cells in 1X binding buffer and add Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.[14]

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells by multiparametric flow cytometry.[14]

  • Annexin V-positive, PI-negative cells are in early apoptosis.

  • Annexin V-positive, PI-positive cells are in late apoptosis or necrosis.

Mitochondrial Membrane Potential (ΔΨm) Assay

This assay measures the effect of Gamitrinib on the mitochondrial membrane potential using a fluorescent dye such as TMRM or TMRE.

Detailed Steps:

• Cell Loading: Load isolated mitochondria (100 µg) or intact cells with a fluorescent dye that accumulates in polarized mitochondria (e.g., 0.1 mM tetramethylrhodamine (B1193902) methyl ester - TMRM).[2]

• Treatment: Incubate the loaded mitochondria or cells with Gamitrinib.

• Fluorescence Measurement: Continuously monitor the fluorescence intensity at the appropriate excitation and emission wavelengths (e.g., 549 nm excitation and 575 nm emission for TMRM) using a fluorometer or fluorescence microscope.[2][16]

• Controls: Use a known mitochondrial uncoupler, such as CCCP or FCCP, as a positive control for depolarization.[16]

• Data Analysis: A decrease in fluorescence intensity indicates a loss of mitochondrial membrane potential.

Western Blotting for Apoptosis and Mitophagy Markers

This technique is used to detect changes in the expression and activation of key proteins in the apoptotic and mitophagic pathways.

Detailed Steps:

• Protein Extraction: Prepare total cell lysates or mitochondrial and cytosolic fractions from Gamitrinib-treated and control cells.

• Protein Quantification: Determine the protein concentration of each lysate.

• SDS-PAGE: Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins to a nitrocellulose or PVDF membrane.

• Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against proteins of interest, such as:

  • Apoptosis: Cleaved caspase-3, cleaved caspase-9, cleaved PARP, cytochrome c (in cytosolic fractions).[17]

  • Mitophagy: PINK1, Parkin, phospho-ubiquitin (Ser65).[9]

  • Loading Controls: β-actin, GAPDH (for total lysates), COX-IV (for mitochondrial fractions).[2]

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities to determine the relative changes in protein levels.

Conclusion

Gamitrinib TPP hexafluorophosphate represents a highly promising anti-cancer agent with a unique and well-defined mechanism of action. By specifically targeting the Hsp90 chaperone machinery within the mitochondria of tumor cells, it triggers a cascade of events leading to mitochondrial dysfunction, apoptosis, and mitophagy. The data and protocols presented in this guide provide a comprehensive foundation for further research and development of Gamitrinib and other mitochondria-targeted cancer therapies. The ability to induce cell death through multiple, interconnected mitochondrial pathways suggests that Gamitrinib may be effective against a broad range of cancers, including those resistant to conventional therapies.[5]

References

• 1. JCI - Combinatorial drug design targeting multiple cancer signaling networks controlled by mitochondrial Hsp90 [jci.org]
• 2. Combinatorial drug design targeting multiple cancer signaling networks controlled by mitochondrial Hsp90 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Elucidation of Novel TRAP1-Selective Inhibitors That Regulate Mitochondrial Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Feasibility and safety of targeting mitochondria for cancer therapy – preclinical characterization of gamitrinib, a first-in-class, mitochondriaL-targeted small molecule Hsp90 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. wistar.org [wistar.org]
• 6. universalbiologicals.com [universalbiologicals.com]
• 7. apps.dtic.mil [apps.dtic.mil]
• 8. benchchem.com [benchchem.com]
• 9. Mitochondrial targeted HSP90 inhibitor Gamitrinib-TPP (G-TPP) induces PINK1/Parkin-dependent mitophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Mitochondrial targeted HSP90 inhibitor Gamitrinib-TPP (G-TPP) induces PINK1/Parkin-dependent mitophagy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
• 12. biorxiv.org [biorxiv.org]
• 13. PINK1- and Parkin-mediated mitophagy at a glance - PMC [pmc.ncbi.nlm.nih.gov]
• 14. medchemexpress.com [medchemexpress.com]
• 15. researchgate.net [researchgate.net]
• 16. assaygenie.com [assaygenie.com]
• 17. Antitumor Activity of a Mitochondrial-Targeted HSP90 Inhibitor in Gliomas - PMC [pmc.ncbi.nlm.nih.gov]

The Structural and Mechanistic Landscape of Gamitrinib TPP Hexafluorophosphate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Gamitrinib TPP hexafluorophosphate (B91526), a novel small molecule inhibitor, has emerged as a promising agent in oncology research. This technical guide provides a comprehensive overview of its core structure, mechanism of action, and the experimental methodologies used to characterize its activity. By selectively targeting mitochondrial Heat Shock Protein 90 (Hsp90), Gamitrinib TPP hexafluorophosphate induces a cascade of events culminating in apoptotic cell death in cancer cells. This document details the synthesis of the compound, summarizes its in vitro efficacy across various cancer cell lines, and provides in-depth experimental protocols and data visualizations to facilitate further research and development.

Chemical Structure and Synthesis

Gamitrinib TPP hexafluorophosphate is a rationally designed molecule that combines the Hsp90 inhibitory activity of a geldanamycin (B1684428) analog with a mitochondrial targeting moiety. Specifically, it is a conjugate of a 17-allylamino-17-demethoxygeldanamycin (B10781263) (17-AAG) derivative and a triphenylphosphonium (TPP) cation, connected via a hexylamine (B90201) linker. The triphenylphosphonium cation facilitates the accumulation of the drug within the mitochondria of tumor cells, driven by the high mitochondrial membrane potential characteristic of these cells.[1] The counter-ion is hexafluorophosphate.

Chemical Formula: C₅₂H₆₅F₆N₃O₈P₂[2]

IUPAC Name: 6-[[(4E,6Z,8S,9S,10E,12S,13R,14S,16R)-9-(carbamoyloxy)-13-hydroxy-8,14-dimethoxy-4,10,12,16-tetramethyl-3,20,22-trioxo-2-azabicyclo[16.3.1]docosa-1(21),4,6,10,18-pentaen-19-yl]amino]hexyl-triphenylphosphanium; hexafluorophosphate

The synthesis of Gamitrinib-TPP involves a multi-step process, which is detailed in the workflow diagram below. This process begins with the modification of 17-AAG to introduce a linking arm, which is then coupled to the triphenylphosphonium moiety.

Synthesis workflow for Gamitrinib TPP hexafluorophosphate.

Mechanism of Action: Targeting Mitochondrial Hsp90

Gamitrinib TPP hexafluorophosphate exerts its anticancer effects through the specific inhibition of the mitochondrial pool of Heat Shock Protein 90 (Hsp90), including TRAP1 (TNF receptor-associated protein-1).[3][4] In cancer cells, mitochondrial Hsp90 plays a crucial role in maintaining protein homeostasis and suppressing apoptotic pathways.[4] By inhibiting this chaperone protein, Gamitrinib TPP hexafluorophosphate triggers a cascade of events leading to mitochondrial dysfunction and ultimately, apoptosis.[3][5]

The key steps in the signaling pathway are:

• Mitochondrial Accumulation: The TPP moiety drives the selective accumulation of the drug within the mitochondria.

• Hsp90 Inhibition: Gamitrinib binds to the ATPase domain of mitochondrial Hsp90, inhibiting its chaperone function.

• Mitochondrial Permeability Transition Pore (mPTP) Opening: Inhibition of Hsp90 leads to the opening of the mPTP, a critical event in the intrinsic apoptotic pathway.[3]

• Loss of Mitochondrial Membrane Potential (ΔΨm): The opening of the mPTP results in the dissipation of the mitochondrial membrane potential.

• Cytochrome c Release: The compromised mitochondrial membrane releases pro-apoptotic factors, most notably cytochrome c, into the cytosol.[6]

• Caspase Activation: Cytosolic cytochrome c activates a caspase cascade, beginning with the initiator caspase-9, which in turn activates effector caspases such as caspase-3 and caspase-7.[7]

• Apoptosis: The activation of effector caspases leads to the execution of the apoptotic program, characterized by DNA fragmentation and cell death.

Signaling pathway of Gamitrinib-induced apoptosis.

Quantitative Data on In Vitro Efficacy

Gamitrinib TPP hexafluorophosphate has demonstrated potent cytotoxic activity across a broad range of cancer cell lines. The half-maximal inhibitory concentration (IC50) values vary depending on the cell line and the duration of exposure. Below is a summary of reported IC50 values.

Cell Line	Cancer Type	IC50 (µM)	Reference
Glioma
A172	Glioblastoma	~2.5	[2]
LN229	Glioblastoma	~2.5	[2]
M059K	Glioblastoma	~2.5	[2]
T98G	Glioblastoma	~2.5	[2]
U87MG	Glioblastoma	~2.5	[2]
Breast Cancer
MDA-MB-231	Triple-Negative Breast Cancer	0.16 - 3.3	[8]
Colon Adenocarcinoma	0.35 - 29	[8]
Melanoma	0.36 - 2.7	[8]

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the activity of Gamitrinib TPP hexafluorophosphate.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

Workflow for the MTT cell viability assay.

Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 3,000-5,000 cells per well and allow them to adhere overnight.[2]

• Treatment: Treat the cells with various concentrations of Gamitrinib TPP hexafluorophosphate. Include a vehicle-only control.

• Incubation: Incubate the plates for 24 to 72 hours at 37°C in a humidified atmosphere with 5% CO₂.[2]

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Workflow for the Annexin V/PI apoptosis assay.

Protocol:

• Cell Treatment: Treat cells with Gamitrinib TPP hexafluorophosphate at the desired concentration and for the appropriate duration.

• Cell Harvesting: Harvest the cells by trypsinization (for adherent cells) or centrifugation (for suspension cells).

• Washing: Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cells in 1X Annexin V binding buffer at a concentration of 1 x 10⁶ cells/mL.[9]

• Staining: To 100 µL of the cell suspension, add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI).

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.[10]

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry. FITC-positive/PI-negative cells are considered early apoptotic, while FITC-positive/PI-positive cells are late apoptotic or necrotic.

Mitochondrial Membrane Potential Assay

This assay uses fluorescent dyes like TMRE (tetramethylrhodamine, ethyl ester) or JC-10 to measure changes in the mitochondrial membrane potential (ΔΨm).

Workflow for mitochondrial membrane potential assay.

Protocol (using JC-10):

• Cell Seeding and Treatment: Seed cells in a black, clear-bottom 384-well plate and treat with Gamitrinib TPP hexafluorophosphate. Include a positive control for depolarization (e.g., CCCP).[11]

• Dye Loading: After a 4-hour incubation with the drug, add JC-10 dye solution to the cells and incubate for 45 minutes.[11]

• Fluorescence Measurement: Measure the fluorescence using a microplate reader with dual fluorescence settings (green for monomers in depolarized mitochondria and red for aggregates in polarized mitochondria).[11]

• Data Analysis: The ratio of red to green fluorescence is used to quantify the change in mitochondrial membrane potential. A decrease in this ratio indicates depolarization.

Conclusion

Gamitrinib TPP hexafluorophosphate represents a targeted approach to cancer therapy by specifically disrupting mitochondrial proteostasis. Its unique structure allows for selective accumulation in tumor cell mitochondria, leading to a potent and specific induction of apoptosis. The data and protocols presented in this guide provide a solid foundation for researchers to further explore the therapeutic potential of this promising compound. The detailed methodologies and clear visualization of its mechanism of action are intended to accelerate research efforts in the field of targeted cancer therapeutics.

References

• 1. US9987294B2 - Mitochondria-targeted anti-tumor agents - Google Patents [patents.google.com]
• 2. Antitumor Activity of a Mitochondrial-Targeted HSP90 Inhibitor in Gliomas - PMC [pmc.ncbi.nlm.nih.gov]
• 3. wistar.org [wistar.org]
• 4. The development of cancers research based on mitochondrial heat shock protein 90 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. JCI - Combinatorial drug design targeting multiple cancer signaling networks controlled by mitochondrial Hsp90 [jci.org]
• 6. Combinatorial drug design targeting multiple cancer signaling networks controlled by mitochondrial Hsp90 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Feasibility and safety of targeting mitochondria for cancer therapy – preclinical characterization of gamitrinib, a first-in-class, mitochondriaL-targeted small molecule Hsp90 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 10. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 11. Mitochondrial targeted HSP90 inhibitor Gamitrinib-TPP (G-TPP) induces PINK1/Parkin-dependent mitophagy - PMC [pmc.ncbi.nlm.nih.gov]

Gamitrinib TPP Hexafluorophosphate: A Technical Guide to its Discovery, Synthesis, and Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gamitrinib TPP hexafluorophosphate (B91526) is a novel, first-in-class small molecule inhibitor that selectively targets the mitochondrial pool of Heat Shock Protein 90 (Hsp90).[1][2] This technical guide provides a comprehensive overview of the discovery, synthesis, and mechanism of action of Gamitrinib TPP hexafluorophosphate, with a focus on its preclinical development as a potent anti-cancer agent. By combining the Hsp90 inhibitor 17-allylamino-geldanamycin (17-AAG) with a mitochondrial-targeting triphenylphosphonium (TPP) moiety, Gamitrinib TPP hexafluorophosphate achieves selective accumulation within the mitochondria of tumor cells.[3][4] This targeted approach leads to a "mitochondriotoxic" mechanism of action, inducing catastrophic mitochondrial dysfunction and apoptosis in cancer cells while sparing normal tissues, which do not typically overexpress Hsp90 in their mitochondria.[1][3]

Discovery and Rationale

The discovery of Gamitrinib TPP hexafluorophosphate was driven by the understanding that tumor cells exhibit a unique reliance on mitochondrial chaperones, including Hsp90 and its homolog TRAP-1, to maintain proteostasis and support their high metabolic and proliferative rates.[1][5] Unlike normal cells, cancer cells often have a significant accumulation of Hsp90 within their mitochondria.[1][5] This selective enrichment presented a therapeutic window for a targeted inhibitor.

The design of Gamitrinib is a combinatorial approach, linking a known Hsp90 inhibitor to a moiety that facilitates mitochondrial import.[2][6] The triphenylphosphonium (TPP) cation, a lipophilic cation, was chosen as the mitochondrial-targeting vehicle due to its ability to accumulate in the mitochondrial matrix, driven by the negative mitochondrial membrane potential.[7][8] The Hsp90 inhibitory activity is provided by a derivative of 17-AAG.[4] This strategic design allows for the selective delivery of the Hsp90 inhibitor to the site of its target in cancer cells, thereby minimizing off-target effects in the cytosol and in normal tissues.[3][4]

Synthesis of Gamitrinib TPP Hexafluorophosphate

The synthesis of Gamitrinib TPP hexafluorophosphate involves the conjugation of the 17-AAG pharmacophore to the TPP moiety, typically via a linker. A representative synthetic scheme is described in the patent literature.[5]

A key step in the synthesis involves the reaction of a precursor of 17-AAG with a TPP-containing linker. For example, a common method for creating TPP conjugates is through the reaction of a bromo-functionalized linker with triphenylphosphine.[7][9][10]

Below is a generalized workflow for the synthesis:

A generalized workflow for the synthesis of Gamitrinib TPP hexafluorophosphate.

Mechanism of Action

Gamitrinib TPP hexafluorophosphate exerts its anti-cancer activity through a multi-faceted mechanism centered on the disruption of mitochondrial function.

Inhibition of Mitochondrial Hsp90

Upon accumulation in the mitochondria, Gamitrinib TPP hexafluorophosphate binds to the ATP-binding pocket of mitochondrial Hsp90 and its homolog TRAP-1, inhibiting their chaperone activity.[1][11] This leads to a loss of protein folding quality control within the mitochondria, resulting in an accumulation of misfolded proteins and the induction of the mitochondrial unfolded protein response (mitoUPR).[12][13]

Induction of Mitochondrial Permeability Transition and Apoptosis

The inhibition of mitochondrial Hsp90 triggers a cascade of events leading to apoptosis. A key event is the induction of the mitochondrial permeability transition pore (mPTP), leading to the loss of mitochondrial membrane potential, swelling of the mitochondrial matrix, and rupture of the outer mitochondrial membrane.[3][14] This results in the release of pro-apoptotic factors, such as cytochrome c, into the cytosol.[4][15] Cytosolic cytochrome c then activates the caspase cascade, with the activation of initiator caspase-9 and effector caspases-3 and -7, ultimately leading to programmed cell death.[4][15]

Signaling pathway of Gamitrinib-induced apoptosis.

Induction of Mitophagy

At lower concentrations, Gamitrinib TPP has been shown to induce PINK1/Parkin-mediated mitophagy, a cellular quality control mechanism that removes damaged mitochondria.[12][13][16] This suggests that Gamitrinib TPP can be a tool to study mitochondrial quality control pathways.[12][16]

Quantitative Data Summary

The preclinical efficacy of Gamitrinib TPP hexafluorophosphate has been evaluated in various cancer cell lines and in vivo models. The following tables summarize key quantitative data from these studies.

Table 1: In Vitro Cytotoxicity of Gamitrinib TPP

Cell Line	Cancer Type	IC50 (µM)	Exposure Time (h)	Reference
Glioblastoma (patient-derived and cultured lines)	Glioblastoma	15-20	16	[4]
PC3	Prostate Cancer	~5-10	24	[14][17]
C4-2B	Prostate Cancer	~5-10	24	[14]
NCI 60-cell line screen	Various	0.16 - 29	Not Specified	[6]
Colon Adenocarcinoma	Colon Cancer	0.35 - 29	Not Specified	[6]
Breast Adenocarcinoma	Breast Cancer	0.16 - 3.3	Not Specified	[6]
Melanoma	Melanoma	0.36 - 2.7	Not Specified	[6]

Table 2: In Vivo Efficacy of Gamitrinib TPP

Model	Cancer Type	Dose and Schedule	Outcome	Reference
PC3 xenograft mice	Prostate Cancer	10 mg/kg, daily i.p.	Complete inhibition of tumor growth	[14]
Orthotopic U87 glioblastoma mice (with TRAIL)	Glioblastoma	10 mg/kg, daily i.p. (on days 6, 7, 9, 10)	Suppression of established glioblastoma growth	[4][15]
Subcutaneous U87MG xenograft mice	Glioblastoma	20 mg/kg, daily i.p.	No effect on orthotopic growth, but inhibits subcutaneous growth	[4]
GBM PDX model (#823)	Glioblastoma	10 mg/kg	Significantly delayed tumor growth	[18]

Table 3: Pharmacokinetic Properties of Gamitrinib

Parameter	Value	Species	Reference
Clearance	85.6 ± 5.8 mL/min/kg	Not Specified	[2][19]
Half-life (t1/2)	12.2 ± 1.55 h	Not Specified	[2][19]
AUC0-t	783.1 ± 71.3 h∙ng/mL	Not Specified	[2][19]
Plasma Protein Binding	>99%	Not Specified	[2][19]
Intrinsic Clearance (liver microsomes)	3.30 mL/min/g	Not Specified	[2][19]

Experimental Protocols

Cell Viability Assay (MTT Assay)

• Cell Seeding: Seed cancer cells in triplicate in 96-well plates at a density of 2 x 10³ cells/well.[15][20]

• Treatment: After 24 hours, treat the cells with increasing concentrations of Gamitrinib TPP hexafluorophosphate or vehicle control for the desired time period (e.g., 6, 24, or 48 hours).[14][15]

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C.

• Solubilization: Add a solubilization solution (e.g., DMSO or a detergent-based solution) to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 405 nm or 570 nm using a microplate reader.[15]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

• Cell Treatment: Treat cancer cells with Gamitrinib TPP hexafluorophosphate at the desired concentration and for the specified time.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add FITC-conjugated Annexin V and Propidium Iodide (PI).

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells by multiparametric flow cytometry.[15][20] Annexin V positive/PI negative cells are considered early apoptotic, while Annexin V positive/PI positive cells are late apoptotic or necrotic.

In Vivo Xenograft Studies

• Animal Model: Use immunocompromised mice (e.g., SCID or nude mice).

• Tumor Implantation: Implant cancer cells (e.g., 1 x 10⁵ U87-Luc cells) subcutaneously or orthotopically (e.g., in the cerebral striatum).[4][20]

• Tumor Growth Monitoring: Monitor tumor growth by measuring tumor volume with calipers (for subcutaneous tumors) or by bioluminescence imaging (for luciferase-expressing cells).[4][20]

• Treatment: Once tumors are established (e.g., ~100-150 mm³), randomize the animals into treatment and control groups.[14] Administer Gamitrinib TPP hexafluorophosphate or vehicle control systemically (e.g., via intraperitoneal injection) according to the specified dose and schedule.[4][14]

• Efficacy Evaluation: Continue to monitor tumor growth and animal weight throughout the treatment period.[4] At the end of the study, euthanize the animals and excise the tumors for further analysis (e.g., histology, Western blotting).

Conclusion

Gamitrinib TPP hexafluorophosphate represents a promising new class of anti-cancer agents that exploit the unique mitochondrial biology of tumor cells. Its targeted delivery of an Hsp90 inhibitor to the mitochondria leads to a potent and selective "mitochondriotoxic" effect, inducing apoptosis and inhibiting tumor growth in a variety of preclinical models. The data summarized in this technical guide highlights the significant potential of Gamitrinib TPP hexafluorophosphate as a therapeutic strategy for a broad range of malignancies. Further clinical investigation is warranted to translate these promising preclinical findings into benefits for cancer patients. A first-in-human phase I clinical trial of Gamitrinib is ongoing.[2]

References

• 1. apps.dtic.mil [apps.dtic.mil]
• 2. researchgate.net [researchgate.net]
• 3. JCI - Combinatorial drug design targeting multiple cancer signaling networks controlled by mitochondrial Hsp90 [jci.org]
• 4. universalbiologicals.com [universalbiologicals.com]
• 5. US9987294B2 - Mitochondria-targeted anti-tumor agents - Google Patents [patents.google.com]
• 6. Feasibility and safety of targeting mitochondria for cancer therapy – preclinical characterization of gamitrinib, a first-in-class, mitochondriaL-targeted small molecule Hsp90 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Mitochondria-Targeted Triphenylphosphonium-Based Compounds: Syntheses, Mechanisms of Action, and Therapeutic and Diagnostic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Synthesis and Antiproliferative Activity of Triphenylphosphonium Derivatives of Natural Allylpolyalkoxybenzenes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Hsp90 inhibitor - Wikipedia [en.wikipedia.org]
• 12. Mitochondrial targeted HSP90 inhibitor Gamitrinib-TPP (G-TPP) induces PINK1/Parkin-dependent mitophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
• 14. PRECLINICAL CHARACTERIZATION OF MITOCHONDRIA-TARGETED SMALL MOLECULE Hsp90 INHIBITORS, GAMITRINIBS, IN ADVANCED PROSTATE CANCER - PMC [pmc.ncbi.nlm.nih.gov]
• 15. file.medchemexpress.com [file.medchemexpress.com]
• 16. Mitochondrial targeted HSP90 inhibitor Gamitrinib-TPP (G-TPP) induces PINK1/Parkin-dependent mitophagy [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Antitumor Activity of a Mitochondrial-Targeted HSP90 Inhibitor in Gliomas - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Feasibility and safety of targeting mitochondria for cancer therapy - preclinical characterization of gamitrinib, a first-in-class, mitochondriaL-targeted small molecule Hsp90 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. medchemexpress.com [medchemexpress.com]

Gamitrinib TPP hexafluorophosphate target selectivity

An In-Depth Technical Guide to the Target Selectivity of Gamitrinib TPP Hexafluorophosphate (B91526)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gamitrinib TPP hexafluorophosphate is a novel, first-in-class small molecule inhibitor designed for anticancer therapy. Its innovative design couples the Heat Shock Protein 90 (Hsp90) inhibitory module of 17-allylamino-geldanamycin (17-AAG) with a triphenylphosphonium (TPP) moiety.[1] This strategic combination enables the compound to selectively accumulate within the mitochondria, targeting a specific pool of molecular chaperones crucial for the survival and proliferation of cancer cells.[2][3] This document provides a comprehensive technical overview of Gamitrinib's target selectivity, presenting quantitative data, detailed experimental methodologies, and visual representations of its mechanism of action.

Primary Target and Mechanism of Selectivity

The primary targets of Gamitrinib are the Hsp90 chaperones localized within the mitochondrial matrix, specifically the Hsp90 homolog Tumor Necrosis Factor Receptor-Associated Protein 1 (TRAP1).[4][5] TRAP1 and other mitochondrial Hsp90 proteins are selectively enriched in the mitochondria of tumor cells compared to normal tissues.[2][5] They play a critical role in maintaining mitochondrial protein folding quality control, stabilizing key components of the electron transport chain, and suppressing apoptosis.[5][6]

Gamitrinib's selectivity is achieved through two key features:

• Mitochondrial Targeting: The positively charged triphenylphosphonium (TPP) cation directs the molecule across the mitochondrial membrane, leading to its significant accumulation within the organelle.[1][3] Mass spectrometry analysis of subcellular fractions has demonstrated a 106-fold enrichment of Gamitrinib in the mitochondria compared to the cytosol.[3]

• Target Abundance in Tumors: The elevated expression of TRAP1 in the mitochondria of various cancers makes it a specific therapeutic target.[4][6] This selective accumulation in tumor mitochondria allows Gamitrinib to exert its cytotoxic effects while sparing normal tissues, which do not rely on this heightened mitochondrial chaperone activity.[7][8]

By selectively inhibiting the ATPase activity of mitochondrial Hsp90/TRAP1, Gamitrinib induces a state of acute proteotoxic stress within the organelle.[3][5] This leads to a catastrophic loss of mitochondrial function, collapse of tumor bioenergetics, and potent induction of apoptosis.[5][9]

Quantitative Target Selectivity Data

The selective action of Gamitrinib is demonstrated by its potent anticancer activity across a wide range of cell lines and its comparatively minimal impact on non-target cellular components.

Cell Line Type	Representative Cell Lines	IC50 Range (µM)	Citation
Breast Adenocarcinoma	MCF-7	0.16 - 3.3	[2][3]
Colon Adenocarcinoma	HCT116	0.35 - 29	[2][3]
Melanoma	-	0.36 - 2.7	[2][3]
Glioblastoma	U87MG, U251, LN229	15 - 20 (for cell death)	[1][7]
Prostate Cancer	PC3, C4-2B	Micromolar concentrations	[10][11]

Table 1: In Vitro Anticancer Activity of Gamitrinib.

The off-target profile of Gamitrinib has been evaluated against a panel of cytochrome P450 (CYP) enzymes and ion channels. The concentrations required to inhibit these off-targets are significantly higher than those needed for effective tumor cell killing, highlighting its selectivity.

Off-Target	IC50 (µM)	Note	Citation
CYP1A2	32.9	Concentrations that trigger tumor cell killing are ~1-4 µM.	[3][12]
CYP2A6	24	Concentrations that trigger tumor cell killing are ~1-4 µM.	[3][12]
CYP2B6	16	Concentrations that trigger tumor cell killing are ~1-4 µM.	[3][12]
CYP2C8	8	Concentrations that trigger tumor cell killing are ~1-4 µM.	[3][12]
CYP2C9	1.1	-	[3]
CYP3A4	0.12 - 0.2	-	[3]
hERG Ion Channel	3.5	-	[3]

Table 2: Off-Target Inhibition Profile of Gamitrinib.

Signaling Pathway of Gamitrinib Action

Inhibition of TRAP1 by Gamitrinib initiates a cascade of events within the mitochondria, culminating in apoptotic cell death. This pathway involves the disruption of mitochondrial protein homeostasis, leading to the opening of the mitochondrial permeability transition pore (mPTP), loss of membrane potential, and release of pro-apoptotic factors like cytochrome c.

Caption: Gamitrinib's mechanism of action leading to apoptosis.

Experimental Protocols

Verifying the target selectivity and engagement of Gamitrinib involves a multi-faceted approach combining biochemical, cellular, and proteomic techniques.

Mitochondrial ATPase Activity Assay

Objective: To quantify the direct inhibitory effect of Gamitrinib on the ATPase activity of its mitochondrial Hsp90 targets.

Methodology:

• Protein Source: Use purified recombinant TRAP1 or Hsp90 protein, or isolated mitochondrial lysates from tumor cells.

• Reaction Setup: Prepare a reaction mixture containing the protein source, assay buffer (e.g., Tris-HCl, KCl, MgCl2), and ATP.

• Inhibitor Treatment: Add varying concentrations of Gamitrinib TPP hexafluorophosphate or a vehicle control (DMSO) to the reaction wells.

• Incubation: Incubate the reaction at 37°C for a defined period (e.g., 60-90 minutes) to allow for ATP hydrolysis.

• Detection: Measure the amount of inorganic phosphate (B84403) (Pi) released using a malachite green-based colorimetric assay or a luciferase-based assay that measures remaining ATP.

• Data Analysis: Plot the rate of ATP hydrolysis against the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Cellular Thermal Shift Assay (CETSA)

Objective: To confirm direct binding and target engagement of Gamitrinib to TRAP1/Hsp90 within intact cells.[13][14]

Methodology:

• Cell Treatment: Treat cultured cancer cells with Gamitrinib or a vehicle control for a specified duration.

• Heating: Aliquot the cell suspension into PCR tubes and heat them to a range of temperatures (e.g., 40-60°C) for 3 minutes to induce protein denaturation.

• Cell Lysis: Lyse the cells by freeze-thaw cycles or addition of a mild lysis buffer.

• Separation: Separate the soluble protein fraction (containing stabilized, ligand-bound protein) from the precipitated, denatured proteins by centrifugation.

• Detection: Analyze the amount of soluble TRAP1/Hsp90 in the supernatant using quantitative Western blotting or ELISA.

• Data Analysis: Plot the amount of soluble target protein as a function of temperature. A shift in the melting curve to a higher temperature in Gamitrinib-treated cells indicates target stabilization and therefore, direct binding.[13]

Immunoprecipitation (IP) and Western Blotting

Objective: To demonstrate the interaction of Gamitrinib with its target protein in a cellular context.

Methodology:

• Cell Lysis: Lyse Gamitrinib-treated and control cells using a non-denaturing lysis buffer (e.g., containing Triton X-100 or NP-40) supplemented with protease and phosphatase inhibitors.[15]

• Pre-clearing: Incubate the cell lysates with protein A/G agarose (B213101) beads to reduce non-specific binding.

• Immunoprecipitation: Incubate the pre-cleared lysates with an antibody specific for TRAP1 or mitochondrial Hsp90 overnight at 4°C.[5]

• Immune Complex Capture: Add protein A/G agarose beads to capture the antibody-protein complexes.

• Washes: Wash the beads multiple times with lysis buffer to remove non-specifically bound proteins.[15]

• Elution: Elute the bound proteins from the beads by boiling in SDS-PAGE sample buffer.

• Western Blotting: Separate the eluted proteins by SDS-PAGE, transfer to a membrane, and probe with antibodies against TRAP1/Hsp90 and potential client proteins to assess changes in protein complexes upon Gamitrinib treatment.

Caption: Workflow for determining Gamitrinib target selectivity.

On-Target vs. Off-Target Effects

The therapeutic window of Gamitrinib is defined by its high potency against its mitochondrial target relative to its effects on other cellular machinery. The TPP moiety ensures that the Hsp90 inhibitor component is sequestered within the mitochondria, preventing the widespread inhibition of cytosolic Hsp90. This is a key differentiator from non-targeted Hsp90 inhibitors like 17-AAG, which often cause toxicity due to the disruption of cytosolic Hsp90 client proteins.[2][8] Gamitrinib treatment does not induce the degradation of cytosolic Hsp90 clients or the compensatory upregulation of Hsp70, which are hallmarks of cytosolic Hsp90 inhibition.[2][3]

Caption: On-target versus off-target activity of Gamitrinib.

Conclusion

Gamitrinib TPP hexafluorophosphate demonstrates a high degree of target selectivity for mitochondrial Hsp90 chaperones, particularly TRAP1. This selectivity is conferred by its chemical design, which promotes accumulation within the mitochondria of tumor cells, where its target is overexpressed. Quantitative data confirms its potent on-target activity at concentrations significantly lower than those affecting known off-targets. The detailed experimental protocols provided herein offer a framework for the continued investigation and validation of its selective mechanism. This focused mode of action, which spares cytosolic Hsp90, underpins Gamitrinib's favorable preclinical safety profile and establishes it as a promising candidate for targeted cancer therapy.[5][11]

References

• 1. universalbiologicals.com [universalbiologicals.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Feasibility and safety of targeting mitochondria for cancer therapy – preclinical characterization of gamitrinib, a first-in-class, mitochondriaL-targeted small molecule Hsp90 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mitochondrial targeted HSP90 inhibitor Gamitrinib-TPP (G-TPP) induces PINK1/Parkin-dependent mitophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. apps.dtic.mil [apps.dtic.mil]
• 6. The Mitochondrial Chaperone TRAP1 as a Candidate Target of Oncotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Combinatorial drug design targeting multiple cancer signaling networks controlled by mitochondrial Hsp90 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. JCI - Combinatorial drug design targeting multiple cancer signaling networks controlled by mitochondrial Hsp90 [jci.org]
• 10. wistar.org [wistar.org]
• 11. PRECLINICAL CHARACTERIZATION OF MITOCHONDRIA-TARGETED SMALL MOLECULE Hsp90 INHIBITORS, GAMITRINIBS, IN ADVANCED PROSTATE CANCER - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Feasibility and safety of targeting mitochondria for cancer therapy - preclinical characterization of gamitrinib, a first-in-class, mitochondriaL-targeted small molecule Hsp90 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. The cellular thermal shift assay for evaluating drug target interactions in cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. protocols.io [protocols.io]

The Role of Triphenylphosphonium in Mitochondrial Targeting: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The mitochondrion, a central hub for cellular metabolism and apoptosis, has emerged as a promising target for therapeutic intervention in a range of diseases, including cancer and neurodegenerative disorders. The ability to selectively deliver bioactive molecules to this organelle is paramount for enhancing therapeutic efficacy while minimizing off-target effects. The triphenylphosphonium (TPP+) cation has established itself as a gold-standard for mitochondrial targeting. This lipophilic, delocalized cation leverages the significant negative mitochondrial membrane potential to accumulate within the mitochondrial matrix, acting as a highly effective "molecular ferry" for a diverse array of cargo. This technical guide provides a comprehensive overview of the principles of TPP+-mediated mitochondrial targeting, quantitative data on its efficacy, detailed experimental protocols for its application, and visualizations of relevant biological pathways and experimental workflows.

The Principle of TPP+ Mediated Mitochondrial Targeting

The primary driving force behind the mitochondrial accumulation of TPP+ and its conjugates is the substantial negative membrane potential across the inner mitochondrial membrane (IMM), which is typically in the range of -150 to -180 mV.[1][2] This potential is generated by the proton pumping activity of the electron transport chain. According to the Nernst equation, for every 60 mV of membrane potential, a lipophilic cation will accumulate approximately 10-fold inside the mitochondrial matrix compared to the cytoplasm.[3]

The chemical structure of TPP+ is crucial for its function. The three phenyl rings provide a large, hydrophobic surface area that facilitates its passage across the lipid bilayers of the plasma and mitochondrial membranes.[4] The positive charge on the phosphorus atom is delocalized across the phenyl rings, which further enhances its membrane permeability.[5] This combination of lipophilicity and a delocalized positive charge allows TPP+-conjugated molecules to passively diffuse across cellular membranes and subsequently be drawn into the negatively charged mitochondrial matrix.

The overall accumulation of a TPP+ conjugate within mitochondria is a two-step process. First, the compound crosses the plasma membrane, driven by a smaller membrane potential of approximately -30 to -60 mV, leading to a 5- to 10-fold accumulation in the cytoplasm.[6][7] Subsequently, the much larger mitochondrial membrane potential drives a further 100- to 1000-fold accumulation within the mitochondria.[6][8]

Quantitative Data on TPP+ Mitochondrial Accumulation

The efficiency of TPP+-mediated mitochondrial targeting can be quantified by the accumulation ratio (ACR), which is the ratio of the concentration of the TPP+ conjugate inside the mitochondria to its concentration in the extracellular medium. The hydrophobicity of the TPP+ derivative, often determined by the length of the alkyl chain linker between TPP+ and its cargo, significantly influences the rate and extent of accumulation.[3][9]

Compound	Cell Type	Accumulation Ratio (Mitochondria/Extracellular)	Key Findings & Reference
Methyltriphenylphosphonium (TPMP)	Jurkat cells	~192	Hydrophilic TPP+ cation, slower uptake.[10]
MitoQ ([10-(4,5-dimethoxy-2-methyl-3,6-dioxo-1,4-cyclohexadien-1-yl)decyl]triphenylphosphonium)	Jurkat cells	~921	More hydrophobic than TPMP, ~4.75-fold greater accumulation.[10]
Decyltriphenylphosphonium	Jurkat cells	Not specified, but 4-10 fold more than TPMP	Increased hydrophobicity enhances uptake.[10]
Alkyl-TPP+ derivatives	C2C12 myoblasts	Accumulation increases with alkyl chain length	Longer alkyl chains lead to faster and greater accumulation but can also increase toxicity.[4][9]
TPP+-conjugated molecules (general)	Various	100 to 1000-fold in mitochondrial matrix compared to cytoplasm	Driven by the large mitochondrial membrane potential.[6]

Experimental Protocols

Synthesis of a TPP+-Conjugated Molecule (Example: TPP-Doxorubicin)

This protocol describes a general method for conjugating a carboxyl-containing TPP+ moiety to an amine-containing drug, such as doxorubicin (B1662922) (DOX), using carbodiimide (B86325) chemistry.

Materials:

• (4-Carboxybutyl)triphenylphosphonium bromide (TPP-COOH)

• Doxorubicin hydrochloride (DOX·HCl)

• N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-Hydroxysuccinimide (NHS) or p-nitrophenol

• Triethylamine (TEA)

• Anhydrous Dimethylformamide (DMF)

• Diethyl ether or Methyl tert-butyl ether (MTBE)

• Silica (B1680970) gel for column chromatography

Procedure:

• Activation of TPP-COOH: Dissolve TPP-COOH (1 equivalent), DCC or EDC (1.1 equivalents), and NHS or p-nitrophenol (1.1 equivalents) in anhydrous DMF. Stir the reaction mixture at room temperature for 1-3 hours to form the active ester.[11][12]

• Preparation of Doxorubicin: Dissolve DOX·HCl (0.5 equivalents) in anhydrous DMF. Add TEA (1.1 equivalents) to neutralize the hydrochloride and stir for 30 minutes at room temperature.[11]

• Conjugation: Slowly add the activated TPP-COOH solution to the doxorubicin solution at 0°C. Allow the reaction to proceed at 0°C for 45 minutes and then continue stirring at room temperature overnight in the dark.[11]

• Purification: Precipitate the crude product by adding a large volume of diethyl ether or MTBE.[11][12] Filter the precipitate and purify it using silica gel column chromatography to obtain the final TPP-DOX conjugate.[12]

Measurement of Mitochondrial Membrane Potential using a TPP+-Selective Electrode

This protocol outlines the use of a TPP+-selective electrode to measure the mitochondrial membrane potential in isolated mitochondria.

Materials:

• Isolated mitochondria

• Respiration buffer (e.g., MiR05)

• TPP+ chloride (TPP+Cl) stock solution (e.g., 0.1 mM)

• Substrates for mitochondrial respiration (e.g., glutamate, malate, succinate)

• ADP

• Uncoupler (e.g., CCCP or FCCP)

• TPP+-selective electrode and reference electrode

• Oroboros Oxygraph-2k or similar potentiometric system

Procedure:

• System Setup: Calibrate the TPP+-selective electrode by adding sequential aliquots of TPP+Cl (e.g., 0.5 µM) to the respiration buffer in the measurement chamber to generate a standard curve.[13]

• Substrate Addition: Add respiratory substrates to the chamber to energize the mitochondria.[13]

• Mitochondria Addition: Add a known amount of isolated mitochondria (e.g., 0.4 mg/ml) to the chamber.[13]

• Monitoring TPP+ Uptake: Monitor the decrease in the extracellular TPP+ concentration as it is taken up by the energized mitochondria. The change in potential is used to calculate the amount of TPP+ taken up.[13]

• State 3 Respiration: Add ADP to induce state 3 respiration and observe any changes in TPP+ uptake.[13]

• Uncoupler Addition: At the end of the experiment, add an uncoupler like CCCP to dissipate the mitochondrial membrane potential, causing the release of TPP+ from the mitochondria back into the buffer. This serves as a positive control and defines the baseline.[13]

• Calculation: The mitochondrial membrane potential can be calculated from the extent of TPP+ accumulation using the Nernst equation, taking into account the mitochondrial volume and any binding of TPP+ to the mitochondrial membranes.[1]

Confocal Microscopy for Visualization of Mitochondrial Targeting

This protocol provides a general workflow for visualizing the mitochondrial localization of a fluorescently labeled TPP+ conjugate.

Materials:

• Cells grown on glass-bottom dishes or coverslips

• Fluorescent TPP+ conjugate (e.g., TPP-Rhodamine)

• MitoTracker Green FM or another mitochondrial stain

• Hoechst 33342 or DAPI for nuclear staining

• Cell culture medium

• Phosphate-buffered saline (PBS)

• Fixative (e.g., 4% paraformaldehyde in PBS), if required

• Mounting medium

• Confocal microscope

Procedure:

• Cell Seeding: Seed cells onto glass-bottom dishes or coverslips and allow them to adhere overnight.

• Staining:

  • Incubate the cells with the fluorescent TPP+ conjugate at the desired concentration and for the appropriate time in cell culture medium.

  • Co-stain with a mitochondrial marker like MitoTracker Green FM to confirm colocalization. Incubate according to the manufacturer's instructions.

  • Stain the nuclei with Hoechst 33342 or DAPI.[12]

• Washing: Wash the cells with PBS or fresh medium to remove excess dyes.

• Imaging:

  • Mount the coverslips onto slides with mounting medium or image the dishes directly.

  • Acquire images using a confocal microscope with the appropriate laser lines and emission filters for the fluorescent TPP+ conjugate, the mitochondrial stain, and the nuclear stain.

  • Acquire z-stacks to obtain three-dimensional information about the subcellular localization.

• Image Analysis: Analyze the images for colocalization between the fluorescent TPP+ conjugate and the mitochondrial marker to confirm mitochondrial targeting.

Signaling Pathways and Experimental Workflows

Signaling Pathways Modulated by TPP+-Targeted Therapies

TPP+-mediated delivery of drugs to mitochondria can modulate various signaling pathways, particularly those involved in cell death, inflammation, and stress responses.

References

• 1. Membrane potential of mitochondria measured with an electrode sensitive to tetraphenyl phosphonium and relationship between proton electrochemical potential and phosphorylation potential in steady state - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Lipophilic Triphenylphosphonium Cations Inhibit Mitochondrial Electron Transport Chain and Induce Mitochondrial Proton Leak | PLOS One [journals.plos.org]
• 4. Lipophilic Triphenylphosphonium Cations Inhibit Mitochondrial Electron Transport Chain and Induce Mitochondrial Proton Leak - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Mitochondria-Targeted Triphenylphosphonium-Based Compounds: Syntheses, Mechanisms of Action, and Therapeutic and Diagnostic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. biorxiv.org [biorxiv.org]
• 10. portlandpress.com [portlandpress.com]
• 11. Delivery of mitochondriotropic doxorubicin derivatives using self-assembling hyaluronic acid nanocarriers in doxorubicin-resistant breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Novel Doxorubicin Derivatives: Synthesis and Cytotoxicity Study in 2D and 3D in Vitro Models - PMC [pmc.ncbi.nlm.nih.gov]
• 13. drexel.edu [drexel.edu]

The Impact of Gamitrinib TPP Hexafluorophosphate on the Mitochondrial Unfolded Protein Response: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Gamitrinib TPP hexafluorophosphate (B91526) (G-TPP) is a potent, mitochondria-targeted inhibitor of the heat shock protein 90 (Hsp90) chaperone family, including the mitochondrial resident, TNF receptor-associated protein-1 (TRAP1). By selectively accumulating in the mitochondrial matrix, G-TPP disrupts the crucial protein folding machinery within this organelle, leading to an accumulation of misfolded proteins—a condition known as mitochondrial proteotoxic stress. This targeted disruption triggers a cellular quality control pathway called the mitochondrial unfolded protein response (UPRmt). This technical guide provides an in-depth analysis of the effects of G-TPP on the UPRmt, presenting quantitative data, detailed experimental protocols, and visual representations of the key signaling pathways involved. This document is intended to serve as a comprehensive resource for researchers investigating mitochondrial stress responses and for professionals in the field of drug development exploring novel cancer therapeutics.

Mechanism of Action: Gamitrinib-Induced Mitochondrial Proteotoxic Stress

Gamitrinib TPP hexafluorophosphate is a synthetic small molecule that conjugates the Hsp90 inhibitor 17-allylamino-geldanamycin (17-AAG) with a triphenylphosphonium (TPP) moiety.[1] This TPP cation facilitates the molecule's accumulation within the negatively charged mitochondrial matrix.[1] Once localized, Gamitrinib inhibits the ATPase activity of mitochondrial Hsp90 chaperones, most notably TRAP1.[2] These chaperones are essential for maintaining mitochondrial proteostasis by assisting in the proper folding of newly imported and synthesized proteins.

Inhibition of TRAP1 and other mitochondrial Hsp90s by G-TPP leads to a catastrophic failure in protein quality control, resulting in the accumulation of unfolded and aggregated proteins within the mitochondria.[3] This proteotoxic stress is a primary trigger for the activation of the mitochondrial unfolded protein response (UPRmt), a retrograde signaling pathway that communicates mitochondrial distress to the nucleus to initiate a corrective transcriptional program.[3]

Quantitative Effects of Gamitrinib TPP on UPRmt Gene Expression

The activation of the UPRmt by G-TPP has been quantified through the analysis of key UPRmt-associated gene expression. The following tables summarize the reported changes in mRNA levels in response to G-TPP treatment.

Table 1: Time-Course of UPRmt-Related Gene Expression in HeLa Cells Treated with 10 µM Gamitrinib-TPP [3]

Gene	Function	4h Fold Change (vs. DMSO)	8h Fold Change (vs. DMSO)	16h Fold Change (vs. DMSO)	24h Fold Change (vs. DMSO)
HSPD1 (HSP60)	Mitochondrial Chaperone	~1.5	~2.0	~1.8	~1.5
CLPP	Mitochondrial Protease	No significant change	No significant change	No significant change	No significant change
DDIT3 (CHOP)	Pro-apoptotic Transcription Factor	~2.5	~3.5***	~2.5	~1.5
ATF3	Stress-response Transcription Factor	~3.0	~4.0***	~2.0	~1.5
ATF4	Master Regulator of Integrated Stress Response	~2.0	~2.5	~1.8	No significant change
ATF5	UPRmt-specific Transcription Factor	No significant change	~1.5	~2.0	~1.8*

*p < 0.05, **p < 0.005, ***p < 0.0005. Data is approximated from graphical representation in the source publication for illustrative purposes.

Table 2: Dose-Dependent Upregulation of UPRmt and ER Stress-Related Genes in LN229 Glioblastoma Cells Treated with Gamitrinib-TPP for 7 hours

Gene	Function	Fold Change at 5 µM G-TPP (vs. Control)	Fold Change at 10 µM G-TPP (vs. Control)
C/EBPB	Transcription Factor	~2.0	~3.5
XBP1	ER Stress Transcription Factor	~1.5	~2.5
GRP78 (HSPA5)	ER Chaperone	~1.8	~3.0
ATF5	UPRmt-specific Transcription Factor	~2.5	~4.0
CHOP (DDIT3)	Pro-apoptotic Transcription Factor	~3.0	~5.0

Data is approximated from graphical representation in the source publication for illustrative purposes.

Signaling Pathways of Gamitrinib-Induced UPRmt

The inhibition of mitochondrial Hsp90 by G-TPP initiates a signaling cascade that culminates in the transcriptional activation of UPRmt target genes. This pathway is interconnected with the broader integrated stress response (ISR).

Core UPRmt Signaling Pathway

The accumulation of unfolded proteins in the mitochondria leads to the activation of the transcription factor ATF5. Under normal conditions, ATF5 is imported into the mitochondria and subsequently degraded.[4] However, under conditions of mitochondrial stress, such as that induced by G-TPP, mitochondrial import is impaired, leading to the accumulation of ATF5 in the cytosol and its subsequent translocation to the nucleus.[5] In the nucleus, ATF5, in concert with other transcription factors, drives the expression of genes encoding mitochondrial chaperones (e.g., HSP60) and proteases (e.g., LONP1, ClpP) to restore proteostasis.[5]

References

• 1. A mitochondrial unfolded protein response inhibitor suppresses prostate cancer growth in mice via HSP60 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. HSP60 (Heat Shock Protein 60) (Mitochondrial Marker) Monoclonal Antibody (SPM253) (3329-MSM1X-P0) [thermofisher.com]
• 3. Mitochondrial unfolded protein response controls matrix pre-RNA processing and translation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. PRECLINICAL CHARACTERIZATION OF MITOCHONDRIA-TARGETED SMALL MOLECULE Hsp90 INHIBITORS, GAMITRINIBS, IN ADVANCED PROSTATE CANCER - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mitochondrial Lon regulates apoptosis through the association with Hsp60–mtHsp70 complex - PMC [pmc.ncbi.nlm.nih.gov]

Early Preclinical Studies of Gamitrinib TPP Hexafluorophosphate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gamitrinib TPP hexafluorophosphate (B91526), a novel small molecule, has emerged as a promising anti-cancer agent due to its unique mechanism of targeting the mitochondrial pool of Heat Shock Protein 90 (Hsp90). This technical guide provides an in-depth overview of the early preclinical studies, summarizing key quantitative data, detailing experimental protocols, and visualizing the underlying biological pathways and experimental workflows.

Core Mechanism of Action

Gamitrinib TPP hexafluorophosphate is a derivative of the Hsp90 inhibitor 17-allylamino-17-demethoxygeldanamycin (B10781263) (17-AAG) conjugated with a triphenylphosphonium (TPP) moiety.[1][2] This TPP group facilitates the selective accumulation of the drug within the mitochondria of tumor cells.[3][4] Unlike conventional Hsp90 inhibitors that act on the cytosolic pool of the chaperone protein, Gamitrinib specifically antagonizes the ATPase activity of mitochondrial Hsp90, including TRAP1.[3][5] This targeted inhibition leads to a "mitochondriotoxic" effect, characterized by a rapid and irreversible collapse of mitochondrial integrity.[3][4] The subsequent events include the opening of the mitochondrial permeability transition pore, loss of inner membrane potential, release of cytochrome c into the cytosol, and the activation of the intrinsic apoptotic cascade.[1][3][4] Notably, this mechanism appears to be independent of the pro-apoptotic Bcl-2 proteins Bax and Bak.[6]

Quantitative Data Summary

The following tables summarize the key quantitative findings from early preclinical evaluations of Gamitrinib and its related variants.

Table 1: In Vitro Efficacy of Gamitrinib Compounds

Compound/Variant	Cell Line(s)	Assay	Endpoint	Result	Citation(s)
Gamitrinib TPP	Patient-derived and cultured glioblastoma	Cell Viability	Cell Killing	15-20 μM (16-hour exposure)	[1][2]
Gamitrinib-G3 / -G4	Lung adenocarcinoma H460	Cell Viability (MTT)	IC50	~0.5 μM (3-hour exposure)	[3]
Gamitrinib-G4	NCI 60-cell line screen	Cell Growth Inhibition (MTT)	IC50	0.16–29 µM	[7]
Gamitrinib-G4	Colon adenocarcinoma	Cell Growth Inhibition (MTT)	IC50	0.35–29 µM	[7]
Gamitrinib-G4	Breast adenocarcinoma	Cell Growth Inhibition (MTT)	IC50	0.16–3.3 µM	[7]
Gamitrinib-G4	Melanoma	Cell Growth Inhibition (MTT)	IC50	0.36–2.7 µM	[7]
Gamitrinib TPP	NCI-60 panel	Antiproliferative Activity	IC50	0.2 μM	[8]
Gamitrinib TPP	hERG channel	Patch Clamp	IC50 of hERG inhibition	3.5 µM	[7][9]

Table 2: In Vivo Efficacy of Gamitrinib Compounds

Compound/Variant	Animal Model	Tumor Model	Dosing Regimen	Outcome	Citation(s)
Gamitrinib TPP	Immunocompromised mice	Orthotopic U87 glioblastoma xenograft	20 mg/kg daily i.p. (monotherapy)	No effect on tumor growth	[1][2]
Gamitrinib TPP + TRAIL	Immunocompromised mice	Orthotopic U87 glioblastoma xenograft	Gamitrinib: 10 mg/kg daily i.p. (days 6, 7, 9, 10); TRAIL: 2 ng intracranial (days 7, 10)	Suppressed growth of established glioblastomas	[1][10]
Gamitrinib-G4	SCID/beige mice	Subcutaneous H460 lung adenocarcinoma xenograft	Dose-escalating i.p. injections	Inhibited tumor growth	[3]
Gamitrinib-G1	SCID/beige mice	Subcutaneous H460 lung adenocarcinoma xenograft	30 mg/kg daily i.p. (days 0-2), then 50 mg/kg daily	Inhibited tumor growth	[3]
Gamitrinib-TPP-OH	SCID/beige mice	Subcutaneous H460 lung adenocarcinoma xenograft	10 mg/kg daily i.p.	Inhibited tumor growth	[3]
Gamitrinib TPP	Athymic mice	Subcutaneous U87MG xenograft	10 mg/kg i.p. every other day	Significantly delayed tumor growth	[11]
Gamitrinib TPP	Athymic mice	Orthotopic U87MG xenograft	10 mg/kg i.p. every other day	Improved survival	[11]
Gamitrinib TPP	SCID/beige mice	Subcutaneous PC3 prostate cancer xenograft	10 mg/kg daily i.p.	Completely inhibited tumor growth	[6]

Table 3: Pharmacokinetic and Toxicological Profile of Gamitrinib

Parameter	Species	Value	Citation(s)
Plasma Protein Binding	Human	99.3 ± 0.07%	[7][9]
Free Fraction in Plasma	Human	0.7 ± 0.07%	[7][9]
Stability in Human Plasma	-	91.4%	[7][9]
Elimination Rate Constant (k)	Human Liver Microsomes	0.041	[7][9]
Half-life (t½)	Human Liver Microsomes	16.7 min	[7][9]
Intrinsic Clearance (CLint)	Human Liver Microsomes	3.30 mL/min/g	[7][9]
Clearance (CL)	Rat	85.6 ± 5.8 mL/min/kg	[12]
Half-life (t½)	Rat	12.2 ± 1.55 h	[12]
AUC0-t	Rat	783.1 ± 71.3 h∙ng/mL	[12]
CYP450 Inhibition (CYP1A2)	In vitro	IC50: 32.9 µM	[7]
CYP450 Inhibition (CYP2A6)	In vitro	IC50: 24 µM	[7]
CYP450 Inhibition (CYP2B6)	In vitro	IC50: 16 µM	[7]
CYP450 Inhibition (CYP2C8)	In vitro	IC50: 8 µM	[7]

Experimental Protocols

Detailed methodologies for key experiments cited in the preclinical evaluation of Gamitrinib TPP hexafluorophosphate are provided below.

Cell Viability Assay (MTT Assay)

• Cell Seeding: Seed cells (e.g., human glioblastoma, prostate cancer cell lines) in triplicate in 96-well plates at a density of 2 x 10³ to 5 x 10³ cells per well.[8][10][11]

• Incubation: Allow cells to adhere for 24 hours.[11]

• Treatment: Treat the cells with vehicle control, Gamitrinib TPP, or non-targeted 17-AAG at various concentrations (e.g., 0-20 µM) for specified time intervals (e.g., 3, 6, 16, 24, 48, 72, or 96 hours).[3][8][10][11]

• MTT Addition: Add 10 µL of Cell Counting Kit-8 (CCK-8) or 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) reagent to each well.[3][11]

• Incubation: Incubate the plates for 3 hours at 37°C.[11]

• Measurement: Measure the absorbance at 450 nm (for CCK-8) or 405 nm (for MTT) using a plate reader.[8][10][11]

• Analysis: Calculate cell viability as a percentage of the vehicle-treated control. Generate dose-response curves to determine IC50 values.[11]

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

• Cell Treatment: Treat tumor cells (1 x 10⁶) with Gamitrinib TPP or vehicle control for a specified duration.[8][10]

• Harvesting: Harvest adherent cells using 0.25% Trypsin-EDTA and wash once with 1x PBS.[11]

• Staining: Resuspend the cell pellet and stain with Annexin V (e.g., PSVue 643 at 5 µmol/L) and Propidium Iodide (PI) at 10 µg/mL in 1x PBS for 5 minutes in the dark.[8][10][11]

• Flow Cytometry: Analyze the stained cells immediately by multiparametric flow cytometry, acquiring at least 5,000 events per sample.[8][10][11]

• Analysis: Quantify the percentage of cells in each quadrant (viable, early apoptotic, late apoptotic, necrotic) based on Annexin V and PI fluorescence.[3]

In Vivo Xenograft Tumor Growth Studies

• Cell Implantation:

  • Subcutaneous Model: Inject 7 x 10⁶ U87MG cells subcutaneously into the flank of female athymic mice (6-8 weeks old).[11]

  • Orthotopic Model: Stereotactically implant 1 x 10⁵ U87MG-Luciferase cells into the right cerebral striatum of immunocompromised nude mice.[2][8][11]

• Tumor Establishment: Allow tumors to grow to an average volume of 100-150 mm³.[3][11]

• Randomization and Treatment: Randomly assign mice to treatment groups (e.g., vehicle, Gamitrinib TPP, TMZ, combination therapy).[11]

• Drug Administration: Administer drugs via intraperitoneal (i.p.) injection according to the specified dosing regimen (e.g., 10 mg/kg every other day).[11]

• Tumor Monitoring:

  • Subcutaneous Model: Measure tumor dimensions daily with a caliper and calculate tumor volume using the formula: (length x width²)/2.[3]

  • Orthotopic Model: Monitor tumor growth weekly by bioluminescence imaging after i.p. injection of D-luciferin.[8][10]

• Endpoint: Continue treatment and monitoring until a predefined endpoint is reached, such as a moribund state or death of the animal, in accordance with institutional animal welfare regulations.[11] Animal survival is calculated per group.[8]

Visualizations

The following diagrams illustrate the key pathways and workflows associated with the preclinical investigation of Gamitrinib TPP hexafluorophosphate.

Caption: Mechanism of action of Gamitrinib TPP hexafluorophosphate.

Caption: Workflow for in vitro evaluation of Gamitrinib TPP.

References

• 1. universalbiologicals.com [universalbiologicals.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Combinatorial drug design targeting multiple cancer signaling networks controlled by mitochondrial Hsp90 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. wistar.org [wistar.org]
• 5. Mitochondrial targeted HSP90 inhibitor Gamitrinib-TPP (G-TPP) induces PINK1/Parkin-dependent mitophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. PRECLINICAL CHARACTERIZATION OF MITOCHONDRIA-TARGETED SMALL MOLECULE Hsp90 INHIBITORS, GAMITRINIBS, IN ADVANCED PROSTATE CANCER - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Feasibility and safety of targeting mitochondria for cancer therapy – preclinical characterization of gamitrinib, a first-in-class, mitochondriaL-targeted small molecule Hsp90 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. apps.dtic.mil [apps.dtic.mil]
• 10. file.medchemexpress.com [file.medchemexpress.com]
• 11. Antitumor Activity of a Mitochondrial-Targeted HSP90 Inhibitor in Gliomas - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Feasibility and safety of targeting mitochondria for cancer therapy - preclinical characterization of gamitrinib, a first-in-class, mitochondriaL-targeted small molecule Hsp90 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Gamitrinib TPP Hexafluorophosphate (CAS Number: 1131626-46-4)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Gamitrinib TPP hexafluorophosphate (B91526) is a novel, first-in-class, mitochondria-targeted inhibitor of Heat Shock Protein 90 (Hsp90). By selectively accumulating within the mitochondrial matrix, it disrupts the chaperone activity of mitochondrial Hsp90 (including TRAP1), leading to the induction of the mitochondrial unfolded protein response (UPR), and subsequently triggering two distinct cell death pathways: intrinsic apoptosis and PINK1/Parkin-dependent mitophagy. This targeted approach offers a promising therapeutic strategy for various cancers by exploiting the unique dependence of tumor cells on mitochondrial protein quality control. This document provides a comprehensive technical overview of Gamitrinib TPP hexafluorophosphate, including its mechanism of action, key quantitative data, detailed experimental protocols, and visualizations of the associated signaling pathways.

Core Concepts and Mechanism of Action

Gamitrinib TPP hexafluorophosphate is a chemical conjugate of the Hsp90 inhibitor 17-allylamino-17-demethoxygeldanamycin (B10781263) (17-AAG) and a triphenylphosphonium (TPP) cation. The TPP moiety facilitates the molecule's accumulation within the mitochondria, driven by the mitochondrial membrane potential.

Once inside the mitochondria, the 17-AAG component inhibits the ATPase activity of mitochondrial Hsp90 chaperones, such as TRAP1.[1] This inhibition disrupts the proper folding and stability of mitochondrial proteins, leading to proteotoxic stress and the activation of the mitochondrial unfolded protein response.[2] This targeted disruption of mitochondrial proteostasis culminates in cancer cell death through two primary mechanisms:

• Intrinsic Apoptosis: The accumulation of unfolded proteins and subsequent mitochondrial dysfunction leads to the loss of mitochondrial inner membrane potential, release of cytochrome c into the cytosol, and the activation of caspase-9 and effector caspases-3 and -7.[1][3]

• PINK1/Parkin-Dependent Mitophagy: Gamitrinib-induced mitochondrial stress also activates a mitochondrial quality control pathway involving the kinase PINK1 and the E3 ubiquitin ligase Parkin.[2][4] This leads to the selective engulfment and degradation of damaged mitochondria by autophagy, a process known as mitophagy.[2][4]

Quantitative Data

In Vitro Efficacy: IC50 Values

The following table summarizes the half-maximal inhibitory concentration (IC50) values of Gamitrinib in various cancer cell lines.

Cell Line	Cancer Type	IC50 (µM)	Reference
NCI-60 Panel	Various	0.16 - 29	[5]
Colon Adenocarcinoma	Colon Cancer	0.35 - 29	[5]
Breast Adenocarcinoma	Breast Cancer	0.16 - 3.3	[5]
Melanoma	Melanoma	0.36 - 2.7	[5]
Glioblastoma Cell Lines	Glioblastoma	15 - 20 (for cell killing)	[1][6]
H460	Lung Adenocarcinoma	~0.5 (for loss of viability)	[7]
17 Human Glioma Cell Lines	Glioma	Varies	[8]

Preclinical Pharmacokinetics (Rats)

The pharmacokinetic profile of Gamitrinib has been evaluated in Sprague-Dawley rats.

Parameter	Value	Reference
Clearance	85.6 ± 5.8 mL/min/kg	[9]
Terminal Half-life (t1/2)	12.2 ± 1.55 h	[9]
Mean AUC0-t	783.1 ± 71.3 h∙ng/mL	[9]
Plasma Protein Binding	>99%	[9]
Intrinsic Clearance (Liver Microsomes)	3.30 mL/min/g	[9]

Preclinical Safety and Toxicology

Species	Dosing Regimen	Observations	Reference
Sprague-Dawley Rats	Up to 25 mg/kg, IV, twice weekly for 29 days	Mild elevation of serum urea (B33335) nitrogen at ≥10 mg/kg/dose; occasional inflammation at the infusion site.	[9][10]
Beagle Dogs	Up to 6.25 mg/kg, IV, twice weekly for 36 days	Unremarkable with no alterations in clinical-chemistry parameters, heart function, or tissue histology.	[9][10]

Cytochrome P450 and Ion Channel Inhibition

Target	IC50 (µM)	Effect	Reference
CYP1A2	32.9	No significant inhibition at therapeutic concentrations.	[5]
CYP2A6	24	No significant inhibition at therapeutic concentrations.	[5]
CYP2B6	16	No significant inhibition at therapeutic concentrations.	[5]
CYP2C8	8	No significant inhibition at therapeutic concentrations.	[5]
CYP2C9	1.1	Inhibition observed.	[5]
CYP3A4	0.12 - 0.2	Inhibition observed.	[5]
hERG	3.5	Inhibition observed.	[5]
Nav1.5	>10	22.3 ± 5.3% inhibition at 10 µM.	[5]
Kv4.3/KChIP2	>10	6.8 ± 2.2% inhibition at 10 µM.	[5]

Signaling Pathway and Experimental Workflow Diagrams

Caption: Intrinsic apoptosis pathway induced by Gamitrinib.

Caption: PINK1/Parkin-dependent mitophagy pathway.

Caption: General experimental workflow for preclinical evaluation.

Detailed Experimental Protocols

Cell Viability and Proliferation (MTT) Assay

This protocol is adapted from methodologies described in preclinical studies of Gamitrinib.[6]

Objective: To determine the effect of Gamitrinib TPP hexafluorophosphate on the viability and proliferation of cancer cells.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Gamitrinib TPP hexafluorophosphate stock solution (in DMSO)

• 96-well flat-bottom cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed cells in a 96-well plate at a density of 2 x 10³ to 5 x 10³ cells per well in 100 µL of complete medium.

  • Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours to allow for cell attachment.

• Gamitrinib Treatment:

  • Prepare serial dilutions of Gamitrinib TPP hexafluorophosphate in complete medium from the stock solution. A typical concentration range is 0-20 µM.[6]

  • Remove the medium from the wells and add 100 µL of the Gamitrinib dilutions to the respective wells. Include a vehicle control (medium with the highest concentration of DMSO used).

  • Incubate the plate for the desired treatment period (e.g., 16, 24, 48, or 72 hours).[6]

• MTT Addition and Incubation:

  • After the treatment period, add 10 µL of MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.

• Solubilization and Measurement:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

  • Incubate the plate at room temperature for at least 2 hours, protected from light, with gentle shaking.

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the background absorbance (from wells with medium only).

  • Calculate cell viability as a percentage of the vehicle-treated control.

  • Plot the percentage of cell viability against the Gamitrinib concentration to determine the IC50 value.

Apoptosis Assay (Annexin V and Propidium Iodide Staining)

This protocol is based on the flow cytometry methods used to assess Gamitrinib-induced apoptosis.[6]

Objective: To quantify the induction of apoptosis in cancer cells following treatment with Gamitrinib TPP hexafluorophosphate.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Gamitrinib TPP hexafluorophosphate

• 6-well cell culture plates

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Phosphate-buffered saline (PBS)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment:

  • Seed 1 x 10⁶ cells per well in 6-well plates and allow them to attach overnight.

  • Treat the cells with the desired concentrations of Gamitrinib TPP hexafluorophosphate and a vehicle control for the specified duration (e.g., 16 hours).[6]

• Cell Harvesting and Staining:

  • Harvest the cells by trypsinization and collect the culture medium (to include floating apoptotic cells).

  • Centrifuge the cell suspension at 300 x g for 5 minutes and discard the supernatant.

  • Wash the cells twice with cold PBS.

  • Resuspend the cell pellet in 100 µL of 1X Binding Buffer.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each sample.

• Flow Cytometry Analysis:

  • Analyze the stained cells by flow cytometry within one hour of staining.

  • Use FITC signal detector (FL1) for Annexin V and the phycoerythrin signal detector (FL2) for PI.

• Data Interpretation:

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive.

  • Quantify the percentage of cells in each quadrant to determine the extent of apoptosis.

In Vivo Tumor Xenograft Study

This generalized protocol is derived from in vivo experiments with Gamitrinib in mouse models.[6]

Objective: To evaluate the anti-tumor efficacy of Gamitrinib TPP hexafluorophosphate in a subcutaneous tumor xenograft model.

Materials:

• Immunocompromised mice (e.g., nude or SCID)

• Cancer cell line for implantation (e.g., U87 glioblastoma cells)

• Sterile PBS or appropriate vehicle for cell suspension

• Gamitrinib TPP hexafluorophosphate formulation for injection

• Vehicle control for injection

• Calipers for tumor measurement

• Animal balance

Procedure:

• Tumor Cell Implantation:

  • Subcutaneously inject a suspension of 1 x 10⁵ to 1 x 10⁶ cancer cells in 100-200 µL of sterile PBS into the flank of each mouse.

• Tumor Growth and Randomization:

  • Monitor the mice for tumor growth.

  • When tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into treatment and control groups.

• Gamitrinib Administration:

  • Administer Gamitrinib TPP hexafluorophosphate systemically, for example, by intraperitoneal (i.p.) injection. A typical dose is 10-20 mg/kg daily.[6]

  • Administer the vehicle control to the control group using the same schedule and route.

• Monitoring and Measurement:

  • Measure tumor dimensions with calipers every 2-3 days and calculate tumor volume using the formula: (Length x Width²)/2.

  • Monitor the body weight of the mice as an indicator of toxicity.

  • Observe the general health and behavior of the animals.

• Study Endpoint and Analysis:

  • Continue the treatment for a predetermined period or until the tumors in the control group reach a specified size.

  • At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., histology, western blotting).

  • Compare the tumor growth curves and final tumor weights between the treatment and control groups to assess efficacy.

Conclusion

Gamitrinib TPP hexafluorophosphate represents a promising new class of anticancer agents with a unique, mitochondria-targeted mechanism of action. Its ability to selectively induce cell death in cancer cells through both apoptosis and mitophagy, while demonstrating a favorable preclinical safety profile, underscores its therapeutic potential. The data and protocols presented in this guide offer a comprehensive resource for researchers and drug development professionals working with this innovative compound. Further investigation, including ongoing clinical trials, will be crucial in defining its clinical utility in the treatment of advanced cancers.

References

• 1. universalbiologicals.com [universalbiologicals.com]
• 2. Mitochondrial targeted HSP90 inhibitor Gamitrinib-TPP (G-TPP) induces PINK1/Parkin-dependent mitophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
• 4. Mitochondrial targeted HSP90 inhibitor Gamitrinib-TPP (G-TPP) induces PINK1/Parkin-dependent mitophagy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Feasibility and safety of targeting mitochondria for cancer therapy – preclinical characterization of gamitrinib, a first-in-class, mitochondriaL-targeted small molecule Hsp90 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Combinatorial drug design targeting multiple cancer signaling networks controlled by mitochondrial Hsp90 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Feasibility and safety of targeting mitochondria for cancer therapy - preclinical characterization of gamitrinib, a first-in-class, mitochondriaL-targeted small molecule Hsp90 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

An In-Depth Technical Guide to Gamitrinib TPP Hexafluorophosphate: Chemical Properties, Stability, and Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gamitrinib TPP hexafluorophosphate (B91526) is a novel, first-in-class small molecule inhibitor that selectively targets the mitochondrial pool of Heat Shock Protein 90 (Hsp90) chaperones.[1] By combining the Hsp90 inhibitory activity of a geldanamycin (B1684428) analog with a triphenylphosphonium (TPP) moiety that directs the molecule to the mitochondria, Gamitrinib TPP hexafluorophosphate offers a targeted approach to induce cancer cell death.[2][3] This technical guide provides a comprehensive overview of its chemical properties, stability, and the signaling pathways it modulates, along with detailed experimental protocols for its synthesis and analysis.

Chemical Properties and Stability

Gamitrinib TPP hexafluorophosphate is a purple, crystalline solid.[2][4] Its chemical structure is characterized by a benzoquinone ansamycin (B12435341) backbone derived from 17-allylamino-17-demethoxygeldanamycin (B10781263) (17-AAG) linked to a TPP cation via a hexylamino linker, with a hexafluorophosphate anion.[1][2]

Table 1: Chemical and Physical Properties of Gamitrinib TPP Hexafluorophosphate

Property	Value	Reference
Chemical Formula	C₅₂H₆₅F₆N₃O₈P₂	[2]
Molecular Weight	1036.03 g/mol	[2]
CAS Number	1131626-47-5	N/A
Appearance	Purple solid	[2][4]
Purity	>99.5% (by UPLC)	[2]
Solubility	Soluble in DMSO, Insoluble in water	N/A
Water Content	0.7% (Karl Fischer analysis)	[2]

Table 2: Stability of Gamitrinib TPP Hexafluorophosphate

Condition	Stability	Reference
Bulk Powder	Stored at -20°C in the dark	[2]
Injectable Suspension	Stable for ≥24 weeks at -20°C	[5]
Stock Solution in DMSO	2 years at -80°C, 1 year at -20°C	N/A

Mechanism of Action: Targeting Mitochondrial Hsp90

Gamitrinib TPP hexafluorophosphate exerts its anticancer activity through a "mitochondriotoxic" mechanism of action.[1][3] The TPP moiety facilitates the accumulation of the drug within the mitochondria of tumor cells.[1][2]

Once inside the mitochondria, Gamitrinib inhibits the ATPase activity of mitochondrial Hsp90 chaperones, including TRAP-1 (TNF Receptor-Associated Protein-1).[1] This inhibition disrupts the proper folding and function of key mitochondrial proteins, leading to a cascade of events that culminate in apoptosis (programmed cell death).[1][6]

The key steps in the signaling pathway are:

• Inhibition of Mitochondrial Hsp90 (TRAP-1): Gamitrinib binds to the ATP pocket of mitochondrial Hsp90, preventing its chaperone function.[1]

• Mitochondrial Permeability Transition Pore (mPTP) Opening: The disruption of mitochondrial protein homeostasis leads to the opening of the mPTP.[1]

• Cytochrome c Release: The opening of the mPTP results in the release of cytochrome c from the intermembrane space into the cytosol.[6]

• Caspase Activation: Cytosolic cytochrome c triggers the activation of a cascade of caspases, including initiator caspase-9 and effector caspases-3 and -7.[6]

• Apoptosis: The activation of effector caspases leads to the execution of apoptosis, resulting in cancer cell death.[6]

Furthermore, inhibition of mitochondrial Hsp90 by Gamitrinib has been shown to induce PINK1/Parkin-dependent mitophagy, a cellular process that removes damaged mitochondria.[7]

Caption: Signaling pathway of Gamitrinib-induced apoptosis.

Experimental Protocols

Synthesis of Gamitrinib TPP Hexafluorophosphate

The synthesis of Gamitrinib TPP hexafluorophosphate is based on the methods described by Kang et al. in the Journal of Clinical Investigation (2009) and its supplementary information.[1][8] The process involves the synthesis of a TPP-containing linker and its subsequent conjugation to a geldanamycin analog.

Caption: General workflow for the synthesis of Gamitrinib TPP hexafluorophosphate.

Detailed Protocol:

• Step 1: Synthesis of the TPP-Linker. The synthesis of the triphenylphosphonium-containing linker begins with commercially available starting materials. A detailed, step-by-step protocol for a similar linker is provided in the supplementary information of the reference by Kang et al.[1][8]

• Step 2: Conjugation to Geldanamycin Analog. The synthesized TPP-linker is then conjugated to the C17 position of a 17-amino-17-demethoxygeldanamycin derivative. This reaction is typically carried out in an organic solvent such as dimethylformamide (DMF) in the presence of a mild base.

• Step 3: Purification. The crude product is purified using column chromatography on silica (B1680970) gel to isolate the desired Gamitrinib TPP conjugate.

• Step 4: Salt Exchange. The purified Gamitrinib TPP, which may be in a different salt form (e.g., bromide), is then subjected to a salt exchange reaction with a source of hexafluorophosphate, such as potassium hexafluorophosphate, to yield the final product.

Analytical Methods

High-Performance Liquid Chromatography (HPLC) for Purity Determination:

A reverse-phase HPLC method is used to determine the purity of Gamitrinib TPP hexafluorophosphate. While a specific validated method is not publicly available, a general approach would involve:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and water, both containing 0.1% trifluoroacetic acid (TFA).

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength corresponding to the absorbance maximum of the compound.

• Injection Volume: 10 µL.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for Quantification in Biological Matrices:

A validated LC-MS/MS method is essential for pharmacokinetic studies.[2] A typical method for quantifying Gamitrinib in plasma would involve:

• Sample Preparation: Protein precipitation of plasma samples with acetonitrile containing an internal standard (e.g., a deuterated analog of Gamitrinib).

• Chromatography: Separation on a C18 reverse-phase column using a gradient of acetonitrile and water with a suitable modifier.

• Mass Spectrometry: Detection using a triple quadrupole mass spectrometer in multiple reaction monitoring (MRM) mode. Specific precursor-to-product ion transitions for Gamitrinib and the internal standard would be monitored.

Conclusion

Gamitrinib TPP hexafluorophosphate represents a promising therapeutic agent that leverages the unique biology of cancer cell mitochondria. Its targeted mechanism of action, leading to apoptosis through the disruption of mitochondrial Hsp90 function, offers a selective approach to cancer therapy. The information provided in this guide on its chemical properties, stability, and detailed experimental protocols serves as a valuable resource for researchers and drug development professionals working to advance this and similar targeted therapies.

References

• 1. Combinatorial drug design targeting multiple cancer signaling networks controlled by mitochondrial Hsp90 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Feasibility and safety of targeting mitochondria for cancer therapy – preclinical characterization of gamitrinib, a first-in-class, mitochondriaL-targeted small molecule Hsp90 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. JCI - Combinatorial drug design targeting multiple cancer signaling networks controlled by mitochondrial Hsp90 [jci.org]
• 4. tandfonline.com [tandfonline.com]
• 5. Feasibility and safety of targeting mitochondria for cancer therapy - preclinical characterization of gamitrinib, a first-in-class, mitochondriaL-targeted small molecule Hsp90 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. universalbiologicals.com [universalbiologicals.com]
• 7. Mitochondrial targeted HSP90 inhibitor Gamitrinib-TPP (G-TPP) induces PINK1/Parkin-dependent mitophagy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. JCI - Combinatorial drug design targeting multiple cancer signaling networks controlled by mitochondrial Hsp90 [jci.org]

Protocols & Analytical Methods

Determining the Potency of Gamitrinib TPP Hexafluorophosphate: Application Notes and Protocols for IC50 Assessment in Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for determining the half-maximal inhibitory concentration (IC50) of Gamitrinib TPP hexafluorophosphate (B91526), a potent mitochondrial-targeted Hsp90 inhibitor, in various cancer cell lines.

Introduction

Gamitrinib TPP hexafluorophosphate is a synthetic small molecule designed to selectively target the heat shock protein 90 (Hsp90) molecular chaperone network within the mitochondria of tumor cells.[1][2] By inhibiting mitochondrial Hsp90, Gamitrinib disrupts critical cellular processes, leading to proteotoxic stress, collapse of tumor bioenergetics, and ultimately, the induction of apoptosis.[3][4] This targeted mechanism of action makes Gamitrinib a promising candidate for cancer therapy, as Hsp90 is selectively enriched in the mitochondria of tumor cells compared to normal tissues.[4] The determination of its IC50 value is a critical step in evaluating its potency and selectivity against different cancer types.

Data Presentation: IC50 Values of Gamitrinib TPP Hexafluorophosphate

The following table summarizes the reported IC50 values of Gamitrinib TPP hexafluorophosphate in a range of cancer cell lines. These values have been determined using various cell viability assays.

Cancer Type	Cell Line	IC50 (µM)	Assay Used	Reference
Glioma	A broad panel of 17 primary human glioma cell lines	Median IC50 of 2.46	Cell Viability Assay	[5]
NHA (Normal Human Astrocyte)	> 6	Cell Viability Assay	[5]
Prostate Cancer	PC3	GI50: 4.62 x 10⁻⁷ - 9.54 x 10⁻⁶ M (as Gamitrinib-G4)	MTT Assay	[1]
C4-2B	GI50: 1.6 x 10⁻⁷ - 4.76 x 10⁻⁵ M (as Gamitrinib-TPP)	MTT Assay	[1]
Colon Adenocarcinoma	NCI-60 Panel	0.35 - 29	Not Specified	[3]
Breast Adenocarcinoma	NCI-60 Panel	0.16 - 3.3	Not Specified	[3]
Melanoma	NCI-60 Panel	0.36 - 2.7	Not Specified	[3]

Note: The NCI-60 screen data represents a range of IC50 values across multiple cell lines within that cancer type.[3] Specific IC50 values for each of the 60 cell lines were not detailed in the referenced literature. The GI50 (concentration for 50% inhibition of growth) is reported for prostate cancer cell lines.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of Gamitrinib TPP hexafluorophosphate and the general workflow for determining its IC50 value.

Caption: Gamitrinib-induced mitochondrial apoptosis pathway.

Caption: General experimental workflow for IC50 determination.

Experimental Protocols

The following are detailed protocols for determining the IC50 value of Gamitrinib TPP hexafluorophosphate using two common cell viability assays: MTT and CellTiter-Glo®.

Protocol 1: IC50 Determination using MTT Assay

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• Gamitrinib TPP hexafluorophosphate

• Dimethyl sulfoxide (B87167) (DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• 96-well clear flat-bottom plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium.

  • Incubate overnight at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Gamitrinib Treatment:

  • Prepare a stock solution of Gamitrinib TPP hexafluorophosphate in DMSO.

  • Perform serial dilutions of Gamitrinib in complete medium to achieve a range of final concentrations (e.g., 0.01 µM to 100 µM). It is recommended to perform a wide range of dilutions for the initial experiment and then a narrower range in subsequent experiments to pinpoint the IC50.

  • Include a vehicle control (medium with the same final concentration of DMSO as the highest drug concentration) and a no-cell control (medium only).

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of Gamitrinib.

  • Incubate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Assay and Measurement:

  • After the incubation period, add 20 µL of MTT solution to each well.

  • Incubate for an additional 2-4 hours at 37°C, allowing formazan (B1609692) crystals to form.

  • Carefully remove the medium from each well without disturbing the formazan crystals.

  • Add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Mix thoroughly by gentle shaking or pipetting.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the blank wells (medium only) from all other readings.

  • Calculate the percentage of cell viability for each Gamitrinib concentration relative to the vehicle control (set to 100% viability).

  • Plot the percentage of cell viability against the logarithm of the Gamitrinib concentration.

  • Use a non-linear regression model (e.g., sigmoidal dose-response curve) to determine the IC50 value.

Protocol 2: IC50 Determination using CellTiter-Glo® Luminescent Cell Viability Assay

This is a homogeneous method that quantifies ATP, an indicator of metabolically active cells.

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• Gamitrinib TPP hexafluorophosphate

• CellTiter-Glo® Luminescent Cell Viability Assay Kit

• Opaque-walled 96-well or 384-well microplates

• Multichannel pipette

• Plate shaker

• Luminometer

Procedure:

• Cell Seeding:

  • For adherent cells, seed cells in an opaque-walled plate at a predetermined optimal density and allow them to attach overnight.

  • For suspension cells, seed cells directly into the wells of an opaque-walled plate on the day of the experiment.

  • Include control wells containing medium without cells for background luminescence measurement.

• Gamitrinib Treatment:

  • Prepare serial dilutions of Gamitrinib TPP hexafluorophosphate in complete medium.

  • Add the diluted Gamitrinib solutions to the appropriate wells.

  • Include vehicle control wells (medium with the same concentration of DMSO used for the highest Gamitrinib concentration).

  • Incubate the plates for a specified period (e.g., 24, 48, or 72 hours) under standard cell culture conditions (37°C, 5% CO₂).

• CellTiter-Glo® Assay and Measurement:

  • Equilibrate the 96-well plate and the CellTiter-Glo® reagent to room temperature for at least 30 minutes.

  • Add 100 µL of CellTiter-Glo® reagent to each well.

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure the luminescence using a luminometer.

• Data Analysis:

  • Subtract the average background luminescence (medium-only wells) from all other readings.

  • Normalize the data to the vehicle-treated control wells (representing 100% viability).

  • Plot the normalized viability data against the logarithm of the Gamitrinib concentration.

  • Use a non-linear regression analysis (e.g., sigmoidal dose-response curve) to calculate the IC50 value.

Conclusion

The protocols and information provided in this document offer a comprehensive guide for researchers to accurately determine the IC50 of Gamitrinib TPP hexafluorophosphate in various cancer cell lines. A precise understanding of the potency of this compound is essential for its continued development as a targeted anti-cancer therapeutic. The provided signaling pathway diagram and experimental workflows will aid in the design and execution of these critical experiments.

References

• 1. PRECLINICAL CHARACTERIZATION OF MITOCHONDRIA-TARGETED SMALL MOLECULE Hsp90 INHIBITORS, GAMITRINIBS, IN ADVANCED PROSTATE CANCER - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Combinatorial drug design targeting multiple cancer signaling networks controlled by mitochondrial Hsp90 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Feasibility and safety of targeting mitochondria for cancer therapy – preclinical characterization of gamitrinib, a first-in-class, mitochondriaL-targeted small molecule Hsp90 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. apps.dtic.mil [apps.dtic.mil]
• 5. Antitumor Activity of a Mitochondrial-Targeted HSP90 Inhibitor in Gliomas - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Gamitrinib TPP Hexafluorophosphate Administration in Mouse Xenograft Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the administration of Gamitrinib TPP hexafluorophosphate (B91526), a mitochondrial-targeted Hsp90 inhibitor, in mouse xenograft models. The information is compiled from various preclinical studies to guide researchers in designing and executing in vivo experiments.

Introduction

Gamitrinib TPP hexafluorophosphate is a potent, mitochondrially-targeted inhibitor of the Heat Shock Protein 90 (Hsp90) chaperone family, including TRAP-1.[1][2] Its unique mechanism of action involves selective accumulation within the mitochondria of tumor cells, leading to the disruption of mitochondrial protein folding, collapse of tumor bioenergetics, and subsequent activation of apoptosis.[1][3] This targeted approach offers the potential for high efficacy with good tolerability in preclinical models.[1][3] Gamitrinibs have demonstrated broad anti-cancer activity in various models, including those resistant to conventional therapies.[4][5]

Mechanism of Action

Gamitrinib TPP targets and inhibits the ATPase activity of Hsp90 and its homolog TRAP-1 within the mitochondrial matrix.[1][3] This inhibition leads to an accumulation of the mitochondrial kinase PINK1 and the cytosolic E3 ubiquitin ligase Parkin, inducing PINK1/Parkin-dependent mitophagy.[2][6][7] The disruption of mitochondrial homeostasis results in a loss of membrane potential, release of cytochrome c, and ultimately, caspase-dependent apoptosis.[2][4][5] Unlike cytosolic Hsp90 inhibitors, Gamitrinibs do not cause a broad degradation of client proteins in the cytosol or an upregulation of Hsp70.[3]

Caption: Simplified signaling pathway of Gamitrinib TPP in cancer cells.

Data Presentation: In Vivo Administration of Gamitrinib TPP

The following tables summarize the quantitative data from various preclinical studies involving the administration of Gamitrinib TPP hexafluorophosphate in mouse xenograft models.

Table 1: Gamitrinib TPP Monotherapy in Mouse Xenograft Models

Cancer Type	Cell Line	Mouse Strain	Administration Route	Dosage and Schedule	Reference
Glioblastoma	U87-Luc	Nude	Intraperitoneal (i.p.)	20 mg/kg, daily	[8]
Lung Adenocarcinoma	H460	SCID/beige	Intraperitoneal (i.p.)	10 mg/kg, daily	[9]
Prostate Cancer	PC3	CB17 SCID/beige	Not Specified	Systemic administration	[4][5]
Glioma	Patient-Derived Xenograft (PDX #823)	NCG	Intraperitoneal (i.p.)	10 mg/kg, every other day	[10]

Table 2: Gamitrinib TPP Combination Therapy in Mouse Xenograft Models

Cancer Type	Cell Line	Mouse Strain	Combination Agent	Gamitrinib TPP Dosage and Schedule	Combination Agent Dosage and Schedule	Reference
Glioblastoma	U87-Luc	Nude	TRAIL	10 mg/kg, daily i.p. on days 6, 7, 9, 10	2 ng, intracranial on days 7 and 10	[8][11]

Experimental Protocols

This section provides a detailed, synthesized protocol for conducting mouse xenograft studies with Gamitrinib TPP hexafluorophosphate.

I. Cell Culture and Xenograft Establishment

• Cell Culture: Culture the desired human cancer cell line (e.g., U87-Luc, H460, PC3) in the appropriate medium supplemented with fetal bovine serum and antibiotics. Maintain cells in a humidified incubator at 37°C with 5% CO2.

• Cell Preparation for Implantation:

  • Harvest cells during the logarithmic growth phase using trypsinization.

  • Wash the cells with sterile phosphate-buffered saline (PBS).

  • Resuspend the cells in sterile PBS or an appropriate medium (e.g., Matrigel mixture) at the desired concentration (e.g., 1 x 10^5 cells for intracranial implantation of U87-Luc).[8]

• Animal Models: Utilize immunodeficient mice (e.g., nude, SCID/beige, NSG) to prevent graft rejection.[8][9][10] All animal procedures should be performed under sterile conditions and in accordance with institutional guidelines.[12]

• Tumor Implantation:

  • Subcutaneous Model: Inject the cell suspension subcutaneously into the flank of the mice.

  • Intracranial Model: For brain tumors, stereotactically implant the cell suspension into the desired brain region (e.g., right cerebral striatum for U87-Luc cells).[8]

  • Orthotopic/Metastatic Models: For models such as bone metastatic prostate cancer, inject cells into the relevant anatomical site (e.g., intratibial injection of PC3 cells).[4]

• Tumor Growth Monitoring:

  • Monitor tumor growth regularly. For subcutaneous tumors, measure with calipers and calculate the volume using the formula: (Length x Width²) / 2.[9]

  • For bioluminescent cell lines (e.g., U87-Luc), monitor tumor growth by bioluminescence imaging after intraperitoneal injection of a luciferin (B1168401) substrate.[8]

  • Randomize animals into treatment groups when tumors reach a predetermined size (e.g., 100-150 mm³ for subcutaneous tumors).[9]

Caption: General workflow for Gamitrinib TPP administration in mouse xenograft models.

II. Gamitrinib TPP Hexafluorophosphate Formulation and Administration

• Formulation for In Vivo Use:

  • A common vehicle for intraperitoneal administration is Cremophor EL.[8]

  • For intravenous administration, a more complex formulation may be required. A Good Laboratory Practice (GLP) formulation involves a three-step process:

    • Solubilize Gamitrinib powder in DMSO (2.5%).

    • Dilute in a solution containing Polysorbate 80, Lecithin, and Sucrose in sterile water.

    • Further dilute in 5% dextrose.[13]

  • The final formulation for intravenous infusion may contain approximately 5 mg/mL Gamitrinib, 2.5% DMSO, 0.125% Polysorbate 80, 0.031% Lecithin, 1.25% Sucrose, and 4.375% Dextrose.[13]

• Administration:

  • Administer Gamitrinib TPP via the desired route (e.g., intraperitoneal or intravenous injection).

  • Follow the specific dosage and schedule as determined by the experimental design (refer to Tables 1 and 2).

  • Administer a vehicle control to a separate group of animals.

• Monitoring During Treatment:

  • Monitor the general health and body weight of the animals throughout the study.[3][9] Gamitrinib has been reported to be well-tolerated at therapeutic doses.[3][4]

III. Endpoint Analysis

• Tumor Analysis:

  • At the end of the study, harvest tumors for further analysis.

  • Fix tumors in formalin and embed in paraffin (B1166041) for histological analysis.[9]

  • Perform immunohistochemistry or TUNEL staining to assess apoptosis and other biomarkers in situ.[9]

• Biochemical Analysis:

  • Prepare cytosolic fractions from tumor samples to analyze the release of cytochrome c by Western blotting.[3][9]

Safety and Toxicology

Preclinical studies in rats and dogs have shown a favorable safety profile for Gamitrinib, with no systemic or organ toxicity observed at therapeutically relevant doses.[14] In mice, Gamitrinib administration did not cause significant weight loss.[3][9] Toxicology studies have been conducted with repeated intravenous doses, demonstrating the feasibility of this administration route.[13]

Conclusion

Gamitrinib TPP hexafluorophosphate is a promising anti-cancer agent with a unique mitochondrial-targeted mechanism of action. The protocols and data presented here provide a foundation for researchers to design and conduct in vivo studies to further evaluate its therapeutic potential in various cancer xenograft models. Careful attention to formulation, administration route, and endpoint analysis is crucial for obtaining reliable and reproducible results.

References

• 1. apps.dtic.mil [apps.dtic.mil]
• 2. Facebook [cancer.gov]
• 3. JCI - Combinatorial drug design targeting multiple cancer signaling networks controlled by mitochondrial Hsp90 [jci.org]
• 4. wistar.org [wistar.org]
• 5. Preclinical characterization of mitochondria-targeted small molecule hsp90 inhibitors, gamitrinibs, in advanced prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mitochondrial targeted HSP90 inhibitor Gamitrinib-TPP (G-TPP) induces PINK1/Parkin-dependent mitophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Combinatorial drug design targeting multiple cancer signaling networks controlled by mitochondrial Hsp90 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Antitumor Activity of a Mitochondrial-Targeted HSP90 Inhibitor in Gliomas - PMC [pmc.ncbi.nlm.nih.gov]
• 11. file.medchemexpress.com [file.medchemexpress.com]
• 12. Protocol to generate a patient derived xenograft model of acquired resistance to immunotherapy in humanized mice - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Feasibility and safety of targeting mitochondria for cancer therapy – preclinical characterization of gamitrinib, a first-in-class, mitochondriaL-targeted small molecule Hsp90 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 14. apps.dtic.mil [apps.dtic.mil]

Application Notes and Protocols for Assessing Mitochondrial Membrane Potential Following Gamitrinib Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gamitrinib is a potent and selective inhibitor of the mitochondrial heat shock protein 90 (Hsp90) paralog, Tumor necrosis factor receptor-associated protein-1 (TRAP1).[1] By targeting mitochondrial Hsp90, Gamitrinib disrupts the quality control of protein folding within the mitochondria, leading to acute mitochondrial dysfunction and subsequent apoptosis in cancer cells.[2][3][4][5] A key event in this process is the rapid loss of mitochondrial membrane potential (ΔΨm), a critical indicator of mitochondrial health and a point of no return in the intrinsic apoptotic pathway.[3][4][6]

These application notes provide detailed protocols for assessing changes in mitochondrial membrane potential in cultured cells following treatment with Gamitrinib, utilizing two common fluorescent probes: JC-1 and Tetramethylrhodamine, Ethyl Ester (TMRE).

Mechanism of Action: Gamitrinib-Induced Loss of Mitochondrial Membrane Potential

Gamitrinib, a mitochondria-targeted small molecule, selectively accumulates in the mitochondrial matrix.[2][4] There, it inhibits the ATPase activity of TRAP1, a key chaperone protein responsible for maintaining mitochondrial protein homeostasis.[1] Inhibition of TRAP1 leads to the opening of the mitochondrial permeability transition pore (mPTP) in a cyclophilin D-dependent manner.[2] This event triggers a sudden and irreversible collapse of the mitochondrial inner membrane potential, leading to the release of pro-apoptotic factors like cytochrome c into the cytosol and subsequent activation of the caspase cascade, culminating in apoptosis.[2][3][6]

Caption: Gamitrinib Signaling Pathway Leading to Apoptosis.

Data Presentation

The following tables summarize representative quantitative data for assessing changes in mitochondrial membrane potential (ΔΨm) following Gamitrinib treatment.

Table 1: Gamitrinib Treatment Conditions for Inducing ΔΨm Loss

Cell Line	Gamitrinib Variant	Effective Concentration (µM)	Treatment Time	Reference
H460 (Lung Carcinoma)	Gamitrinib-G3, -G4	~0.5 (IC50)	3 hours	[3]
Glioblastoma (patient-derived)	Gamitrinib-TPP	15 - 20	16 hours	[6]
PC3 (Prostate Cancer)	Gamitrinib-TPP	Not specified	24 hours	[7]
RM1 (TRAMP-derived)	Gamitrinib-G4	20	12 hours	[8]
HeLa	Gamitrinib-TPP	10	4 hours	[9]

Table 2: Expected Outcomes of Mitochondrial Membrane Potential Assays

Assay	Healthy Cells (Vehicle Control)	Gamitrinib-Treated Cells	Positive Control (FCCP/CCCP)
JC-1	High Red/Green Fluorescence Ratio (J-aggregates)	Low Red/Green Fluorescence Ratio (Monomers)	Low Red/Green Fluorescence Ratio (Monomers)
TMRE/TMRM	High Red Fluorescence Intensity	Low Red Fluorescence Intensity	Low Red Fluorescence Intensity

Experimental Protocols

The following are detailed protocols for assessing mitochondrial membrane potential after Gamitrinib treatment using JC-1 and TMRE dyes.

General Cell Culture and Treatment with Gamitrinib

• Cell Seeding: Seed cells at an appropriate density in a multi-well plate (e.g., 6-well, 24-well, or 96-well black, clear-bottom plate) to achieve 70-80% confluency on the day of the experiment.

• Gamitrinib Preparation: Prepare a stock solution of Gamitrinib in sterile DMSO. Further dilute the stock solution in a complete cell culture medium to the desired final concentrations.

• Cell Treatment: Replace the culture medium with the medium containing the desired concentrations of Gamitrinib or vehicle control (DMSO). A positive control for mitochondrial depolarization, such as Carbonyl cyanide m-chlorophenyl hydrazone (CCCP) or Carbonyl cyanide-4-(trifluoromethoxy)phenylhydrazone (FCCP), should be included.

• Incubation: Incubate the cells for the desired treatment period (refer to Table 1 or optimize for your cell line) at 37°C in a 5% CO₂ incubator.

Caption: General Experimental Workflow.

Protocol 1: JC-1 Assay

The JC-1 assay is a ratiometric method to assess ΔΨm. In healthy cells with high ΔΨm, JC-1 forms aggregates that emit red fluorescence. In apoptotic or unhealthy cells with low ΔΨm, JC-1 remains as monomers and emits green fluorescence. The ratio of red to green fluorescence is used to determine the state of mitochondrial polarization.

Materials:

• JC-1 Dye

• DMSO

• Assay Buffer (e.g., PBS or HBSS)

• FCCP or CCCP (positive control)

Procedure for Fluorescence Microscopy:

• Prepare JC-1 Staining Solution: Prepare a 1-10 µM working solution of JC-1 in pre-warmed cell culture medium.[10]

• Staining: After Gamitrinib treatment, remove the culture medium and add the JC-1 staining solution to each well.

• Incubation: Incubate the cells for 15-30 minutes at 37°C in a 5% CO₂ incubator, protected from light.[11][12]

• Washing: Remove the staining solution and wash the cells twice with pre-warmed assay buffer.

• Imaging: Immediately image the cells using a fluorescence microscope.

  • J-aggregates (Red): Excitation ~540 nm, Emission ~590 nm.[11]

  • Monomers (Green): Excitation ~485 nm, Emission ~535 nm.[11]

Procedure for Flow Cytometry:

• Cell Harvest: Following Gamitrinib treatment, harvest the cells and resuspend them in a pre-warmed medium at a concentration of approximately 1 x 10⁶ cells/mL.

• Staining: Add JC-1 to a final concentration of 2 µM and incubate for 15-30 minutes at 37°C, protected from light.[8]

• Washing: Centrifuge the cells, remove the supernatant, and resuspend the cell pellet in assay buffer.

• Analysis: Analyze the cells immediately by flow cytometry.

  • Green fluorescence: FL1 channel.

  • Red fluorescence: FL2 channel.

Protocol 2: TMRE/TMRM Assay

TMRE and TMRM are cell-permeant, cationic, red-orange fluorescent dyes that accumulate in active mitochondria with intact membrane potentials. A decrease in fluorescence intensity indicates mitochondrial depolarization.

Materials:

• TMRE or TMRM Dye

• DMSO

• Assay Buffer (e.g., PBS or HBSS)

• FCCP or CCCP (positive control)

Procedure for Microplate Reader:

• Prepare TMRE/TMRM Staining Solution: Prepare a working solution of TMRE/TMRM (typically 20-200 nM) in pre-warmed cell culture medium.[13]

• Staining: After Gamitrinib treatment, add the TMRE/TMRM staining solution to each well.

• Incubation: Incubate for 15-30 minutes at 37°C in a 5% CO₂ incubator, protected from light.[14][15]

• Washing: Gently aspirate the medium and wash the cells twice with pre-warmed assay buffer.

• Reading: Add 100 µL of assay buffer to each well and immediately read the fluorescence using a microplate reader at Ex/Em = ~549/575 nm.[14]

Procedure for Fluorescence Microscopy:

• Follow steps 1-4 from the microplate reader protocol.

• Imaging: After the final wash, add assay buffer and immediately image the cells using a fluorescence microscope with a rhodamine filter set.

Troubleshooting and Considerations

• Dye Concentration: The optimal concentration of JC-1 or TMRE/TMRM may vary between cell types and should be determined empirically.

• Light Sensitivity: Both JC-1 and TMRE/TMRM are light-sensitive. Protect the dyes and stained cells from light as much as possible.[11][15]

• Immediate Analysis: It is crucial to analyze the cells immediately after staining, as changes in mitochondrial membrane potential can be transient.[11][12]

• Controls: Always include a vehicle control (e.g., DMSO), a negative control (untreated cells), and a positive control for depolarization (FCCP or CCCP).

• Cytotoxicity: At high concentrations or with prolonged exposure, Gamitrinib can induce cell death. It is advisable to perform a parallel cytotoxicity assay to distinguish between mitochondrial depolarization in viable cells and signal loss due to cell death.

References

• 1. The Mitochondrial HSP90 Paralog TRAP1: Structural Dynamics, Interactome, Role in Metabolic Regulation, and Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. wistar.org [wistar.org]
• 3. Combinatorial drug design targeting multiple cancer signaling networks controlled by mitochondrial Hsp90 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. JCI - Combinatorial drug design targeting multiple cancer signaling networks controlled by mitochondrial Hsp90 [jci.org]
• 5. Antitumor Activity of a Mitochondrial-Targeted HSP90 Inhibitor in Gliomas - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. PRECLINICAL CHARACTERIZATION OF MITOCHONDRIA-TARGETED SMALL MOLECULE Hsp90 INHIBITORS, GAMITRINIBS, IN ADVANCED PROSTATE CANCER - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Targeted inhibition of mitochondrial Hsp90 suppresses localised and metastatic prostate cancer growth in a genetic mouse model of disease - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Mitochondrial targeted HSP90 inhibitor Gamitrinib-TPP (G-TPP) induces PINK1/Parkin-dependent mitophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 11. JC-1 Mitochondrial Membrane Potential Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 12. 101.200.202.226 [101.200.202.226]
• 13. bdbiosciences.com [bdbiosciences.com]
• 14. assaygenie.com [assaygenie.com]
• 15. cdn.gbiosciences.com [cdn.gbiosciences.com]

Application Notes and Protocols for Inducing PINK1/Parkin-Dependent Mitophagy with Gamitrinib TPP Hexafluorophosphate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to using Gamitrinib TPP hexafluorophosphate (B91526) (G-TPP) for the induction of PINK1/Parkin-dependent mitophagy. This document outlines the mechanism of action, key experimental protocols, and expected outcomes based on published research.

Introduction

Gamitrinib TPP hexafluorophosphate is a mitochondrially-targeted inhibitor of Heat Shock Protein 90 (HSP90).[1][2][3][4][5] It serves as a valuable tool for studying mitochondrial quality control mechanisms, particularly the PINK1/Parkin pathway, which is implicated in Parkinson's disease.[1][2][6][7] G-TPP induces mitochondrial stress by interfering with mitochondrial protein folding, leading to the accumulation of misfolded proteins within the organelle.[1][2][6][7] This triggers a robust PINK1/Parkin-mediated mitophagy response, offering a more physiologically relevant model compared to artificial mitochondrial uncouplers.[1][2][6]

Mechanism of Action

G-TPP's targeted action on mitochondrial HSP90 leads to the activation of the mitochondrial unfolded protein response (mitoUPR).[1] This stress signal initiates the PINK1/Parkin-dependent mitophagy cascade:

• Mitochondrial Stress: Inhibition of mitochondrial HSP90 by G-TPP causes an accumulation of unfolded proteins in the mitochondrial matrix.[1][2][6]

• PINK1 Stabilization: Under normal conditions, PTEN-induced putative kinase 1 (PINK1) is imported into the mitochondria and degraded. Mitochondrial stress induced by G-TPP prevents this degradation, leading to the accumulation and stabilization of PINK1 on the outer mitochondrial membrane.[1][2][6]

• Parkin Recruitment: Stabilized PINK1 phosphorylates ubiquitin on the mitochondrial surface at serine 65 (pS65-Ub).[1][2][6] This phosphorylation event serves as a signal to recruit the E3 ubiquitin ligase Parkin from the cytosol to the mitochondria.[1][2][6]

• Ubiquitination and Autophagy Receptor Recruitment: Once recruited, Parkin ubiquitinates various outer mitochondrial membrane proteins, creating ubiquitin chains. These chains are also phosphorylated by PINK1, amplifying the signal. This poly-ubiquitinated mitochondrial surface then recruits autophagy receptors such as NDP52 and Optineurin.[1]

• Mitophagy: The autophagy receptors link the damaged mitochondrion to the autophagosome, leading to its engulfment and subsequent degradation by lysosomes.[1][2][6]

Quantitative Data Summary

The following tables summarize the key quantitative parameters for inducing mitophagy with G-TPP as reported in studies using various cell lines.

Table 1: Treatment Conditions for Mitophagy Induction

Parameter	HeLa Cells	Primary Human Fibroblasts	Induced Neurons (iNeurons)
G-TPP Concentration	10 µM	10 µM	10 µM
Treatment Duration	4 - 12 hours	24 hours	24 hours
Positive Control	10 µM CCCP (2 hours)	Not specified	Not specified
Negative Control	DMSO	DMSO	DMSO

Table 2: Key Events and Timing in HeLa Cells Treated with 10 µM G-TPP

Event	Time Point	Observation
PINK1 Stabilization	4 hours	Significant increase in PINK1 levels.
pS65-Ub Induction	4 hours	Detectable increase in phosphorylated ubiquitin.
Parkin Translocation	8 - 12 hours	Peak recruitment of Parkin to mitochondria.
Mitophagy Peak	8 hours	Highest level of mitophagic activity observed.

Experimental Protocols

Detailed methodologies for key experiments to assess G-TPP induced mitophagy are provided below.

Protocol 1: Induction of Mitophagy in Cultured Cells

This protocol describes the general procedure for treating cultured cells with G-TPP to induce mitophagy.

Materials:

• Gamitrinib TPP hexafluorophosphate (G-TPP)

• Dimethyl sulfoxide (B87167) (DMSO, sterile)

• Complete cell culture medium appropriate for the cell line

• Cultured cells (e.g., HeLa cells stably expressing Parkin)

• 6-well or 12-well tissue culture plates

Procedure:

• Cell Seeding: Plate cells at a density that will result in 70-80% confluency on the day of the experiment.

• G-TPP Preparation: Prepare a stock solution of G-TPP in DMSO. For example, a 10 mM stock solution. Store at -20°C or -80°C.

• Treatment:

  • On the day of the experiment, dilute the G-TPP stock solution to the desired final concentration (e.g., 10 µM) in pre-warmed complete cell culture medium.

  • As a negative control, prepare a vehicle control medium containing the same final concentration of DMSO.

  • As a positive control for mitophagy, a known inducer like CCCP (carbonyl cyanide m-chlorophenyl hydrazone) can be used (e.g., 10 µM for 2-4 hours).

  • Remove the old medium from the cells and replace it with the G-TPP-containing medium, DMSO control medium, or positive control medium.

• Incubation: Incubate the cells for the desired period (e.g., 4, 8, or 12 hours) at 37°C in a humidified incubator with 5% CO2.

• Cell Harvesting and Analysis: Following incubation, proceed with downstream analysis such as Western blotting or immunofluorescence.

Protocol 2: Western Blot Analysis of Mitophagy Markers

This protocol is for detecting the stabilization of PINK1 and the phosphorylation of ubiquitin, which are key indicators of mitophagy initiation.

Materials:

• Treated and control cell lysates

• Protein lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and nitrocellulose or PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-PINK1, anti-phospho-Ub (Ser65), anti-GAPDH (loading control)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Lysate Preparation: After treatment, wash cells with ice-cold PBS and lyse them in protein lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer:

  • Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel.

  • Run the gel to separate the proteins by size.

  • Transfer the separated proteins to a membrane.

• Immunoblotting:

  • Block the membrane in blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C with gentle agitation.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection: Apply the chemiluminescent substrate and visualize the protein bands using a chemiluminescence imaging system.

Protocol 3: Immunofluorescence Staining for Parkin Translocation

This protocol allows for the visualization of Parkin recruitment to the mitochondria.

Materials:

• Cells grown on coverslips in a 24-well plate

• 4% Paraformaldehyde (PFA) in PBS

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking buffer (e.g., 5% BSA in PBS)

• Primary antibodies: anti-Parkin, anti-TOM20 (mitochondrial marker)

• Fluorescently labeled secondary antibodies (e.g., Alexa Fluor 488 and Alexa Fluor 594)

• DAPI or Hoechst stain for nuclear counterstaining

• Mounting medium

Procedure:

• Cell Treatment: Treat cells grown on coverslips with G-TPP or controls as described in Protocol 1.

• Fixation:

  • Wash the cells twice with PBS.

  • Fix the cells with 4% PFA for 15 minutes at room temperature.

  • Wash three times with PBS.

• Permeabilization and Blocking:

  • Permeabilize the cells with permeabilization buffer for 10 minutes.

  • Wash three times with PBS.

  • Block with blocking buffer for 1 hour at room temperature.

• Antibody Staining:

  • Incubate with primary antibodies (anti-Parkin and anti-TOM20) diluted in blocking buffer overnight at 4°C.

  • Wash three times with PBS.

  • Incubate with fluorescently labeled secondary antibodies for 1 hour at room temperature in the dark.

  • Wash three times with PBS.

• Counterstaining and Mounting:

  • Incubate with DAPI or Hoechst stain for 5 minutes.

  • Wash twice with PBS.

  • Mount the coverslips onto microscope slides using mounting medium.

• Imaging: Visualize the cells using a fluorescence or confocal microscope. Look for co-localization of Parkin (e.g., green fluorescence) with mitochondria (e.g., red fluorescence).

Visualizations

The following diagrams illustrate the signaling pathway and a typical experimental workflow.

Caption: G-TPP induced PINK1/Parkin-dependent mitophagy pathway.

Caption: General experimental workflow for studying G-TPP induced mitophagy.

References

• 1. Mitochondrial targeted HSP90 inhibitor Gamitrinib-TPP (G-TPP) induces PINK1/Parkin-dependent mitophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mitochondrial targeted HSP90 inhibitor Gamitrinib-TPP (G-TPP) induces PINK1/Parkin-dependent mitophagy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. universalbiologicals.com [universalbiologicals.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
• 7. oncotarget.com [oncotarget.com]

Application Notes and Protocols: Gamitrinib TPP Hexafluorophosphate in Glioblastoma Research Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glioblastoma (GBM) is the most aggressive and common primary brain tumor in adults, with a dismal prognosis despite multimodal treatment strategies. A growing body of evidence points to the critical role of mitochondrial metabolism in GBM progression and therapeutic resistance. Gamitrinib TPP hexafluorophosphate (B91526) is a potent, mitochondria-targeted inhibitor of Heat Shock Protein 90 (HSP90), specifically targeting the mitochondrial chaperone TRAP-1 (TNF Receptor-Associated Protein-1).[1] By selectively accumulating in the mitochondria of tumor cells, Gamitrinib disrupts mitochondrial protein folding, leading to a collapse of tumor bioenergetics, activation of apoptosis, and potent antitumor activity.[2][3] These application notes provide a comprehensive overview of Gamitrinib's utility in glioblastoma research models, including its mechanism of action, and detailed protocols for evaluating its efficacy.

Mechanism of Action

Gamitrinib TPP hexafluorophosphate is a derivative of the HSP90 inhibitor 17-allylamino-17-demethoxygeldanamycin (B10781263) (17-AAG) conjugated to a triphenylphosphonium (TPP) moiety, which facilitates its accumulation within the mitochondria.[4] Inside the mitochondria, Gamitrinib inhibits the ATPase activity of TRAP-1, a mitochondrial HSP90 homolog.[3] This inhibition leads to a cascade of events that ultimately result in cancer cell death. The primary antitumor mechanisms of Gamitrinib in gliomas include the suppression of mitochondrial biogenesis and oxidative phosphorylation (OXPHOS), leading to a bioenergetic crisis.[5][6] Additionally, Gamitrinib has been shown to activate the energy-sensing AMP-activated kinase (AMPK), induce DNA damage, and promote a cellular stress response, while also blocking cell-cycle progression.[5][6]

Caption: Mechanism of action of Gamitrinib TPP Hexafluorophosphate in glioblastoma cells.

In Vitro and In Vivo Efficacy

Gamitrinib has demonstrated significant antitumor activity in a wide range of preclinical glioblastoma models.[5] Studies have shown its effectiveness as a single agent in inhibiting cell proliferation and inducing apoptosis in numerous primary and temozolomide (B1682018) (TMZ)-resistant human glioma cell lines.[5][6] Furthermore, its efficacy has been confirmed in more complex models, including neurospheres and patient-derived organoids (PDOs).[5][6] In vivo, Gamitrinib has been shown to delay tumor growth and improve survival in both cell line-derived xenograft (CDX) and patient-derived xenograft (PDX) models of glioblastoma, with tumors implanted either subcutaneously or intracranially.[5][6]

Summary of Quantitative Data

Glioblastoma Model	Assay	Endpoint	Result	Reference
17 Primary Human Glioma Cell Lines	Cell Viability	IC50	Varies by cell line	[5][7]
6 TMZ-Resistant Glioma Cell Lines	Cell Viability	Inhibition of Proliferation	Effective	[5][6]
4 Neurospheres	Apoptosis Assay	Induction of Apoptosis	Observed	[5][6]
3 Patient-Derived Organoids (PDOs)	Cell Death Assay	Induction of Cell Death	Observed	[5][6]
CDX and PDX mice models	In vivo tumor growth	Tumor Growth Delay	Significant	[5][6]
CDX and PDX mice models	Survival Analysis	Improved Survival	Significant	[5][6]

Experimental Workflow for Evaluating Gamitrinib

A typical workflow for assessing the preclinical efficacy of Gamitrinib in glioblastoma models involves a series of in vitro and in vivo experiments.

Caption: A typical experimental workflow for evaluating Gamitrinib in glioblastoma models.

Experimental Protocols

Cell Viability Assessment using MTT Assay

This protocol is for determining the cytotoxic effects of Gamitrinib TPP hexafluorophosphate on glioblastoma cell lines.

Materials:

• Glioblastoma cell lines (e.g., U87MG, T98G)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Gamitrinib TPP hexafluorophosphate

• DMSO (for dissolving Gamitrinib)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.04 N HCl in isopropanol)

• Microplate reader

Procedure:

• Cell Seeding: Seed glioblastoma cells in a 96-well plate at a density of 3 x 10³ to 5 x 10³ cells per well in 100 µL of complete medium.[1] Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Gamitrinib in complete medium. The final concentration of DMSO should not exceed 0.5%. Remove the medium from the wells and add 100 µL of the Gamitrinib dilutions. Include wells with vehicle control (medium with DMSO) and untreated cells.

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: Add 10 µL of MTT reagent (5 mg/mL) to each well and incubate for 4 hours at 37°C.[5]

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well. Mix thoroughly to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[5]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Plot a dose-response curve to determine the IC50 value.

Apoptosis Detection by Annexin V/PI Staining

This protocol allows for the quantification of apoptotic and necrotic cells following treatment with Gamitrinib.

Materials:

• Glioblastoma cells

• 6-well plates

• Gamitrinib TPP hexafluorophosphate

• Annexin V-FITC/PI Apoptosis Detection Kit

• 1X Binding Buffer

• Flow cytometer

Procedure:

• Cell Treatment: Seed 1 x 10⁶ cells in a T25 flask or 6-well plate and treat with the desired concentrations of Gamitrinib for 24-48 hours.[7]

• Cell Harvesting: Collect both adherent and floating cells. Wash the adherent cells with PBS and detach them using trypsin. Combine with the floating cells from the supernatant.

• Cell Washing: Centrifuge the cell suspension at 300 x g for 5 minutes.[8] Discard the supernatant and wash the cells twice with cold PBS.

• Staining: Resuspend the cell pellet in 100 µL of 1X Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) solution.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[8]

• Flow Cytometry Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the cells by flow cytometry within one hour. Live cells are Annexin V and PI negative, early apoptotic cells are Annexin V positive and PI negative, and late apoptotic/necrotic cells are both Annexin V and PI positive.

Cell Proliferation Assessment using Crystal Violet Staining

This is a simple method to visualize and quantify cell viability based on the staining of adherent cells.

Materials:

• Glioblastoma cells

• 96-well plates

• Gamitrinib TPP hexafluorophosphate

• PBS

• Methanol (B129727) (for fixation)

• 0.5% Crystal Violet solution in 25% methanol

• 33% Acetic acid (for solubilization)

Procedure:

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol.

• Fixation: After the incubation period, gently wash the cells with PBS. Add 100 µL of methanol to each well and incubate for 10 minutes at room temperature.[4]

• Staining: Remove the methanol and add 50 µL of 0.5% crystal violet solution to each well.[9] Incubate for 20 minutes at room temperature.

• Washing: Gently wash the plate with tap water until the water runs clear. Invert the plate on a paper towel to dry.[9]

• Solubilization: Add 100 µL of 33% acetic acid to each well to solubilize the stain.

• Absorbance Measurement: Measure the absorbance at 590 nm using a microplate reader.

Analysis of Mitochondrial Respiration using Seahorse XF Analyzer

This protocol measures the oxygen consumption rate (OCR) to assess the impact of Gamitrinib on mitochondrial function.

Materials:

• Glioblastoma cells

• Seahorse XF Cell Culture Microplate

• Gamitrinib TPP hexafluorophosphate

• Seahorse XF Base Medium

• Glucose, Pyruvate, and Glutamine supplements

• Seahorse XF Cell Mito Stress Test Kit (containing Oligomycin, FCCP, and Rotenone/Antimycin A)

• Seahorse XF Analyzer

Procedure:

• Cell Seeding: Seed cells in a Seahorse XF microplate at an optimized density and allow them to adhere overnight.

• Sensor Cartridge Hydration: Hydrate the sensor cartridge with Seahorse XF Calibrant in a non-CO₂ incubator at 37°C overnight.

• Cell Treatment and Assay Medium Exchange: On the day of the assay, replace the culture medium with pre-warmed Seahorse XF assay medium supplemented with glucose, pyruvate, and glutamine. Incubate the cells in a non-CO₂ incubator at 37°C for 1 hour. If desired, Gamitrinib can be added to the assay medium for acute treatment or cells can be pre-treated.

• Load Sensor Cartridge: Load the injector ports of the hydrated sensor cartridge with Oligomycin, FCCP, and Rotenone/Antimycin A from the Mito Stress Test Kit.

• Seahorse XF Assay: Place the cell plate in the Seahorse XF Analyzer and initiate the Mito Stress Test protocol. The instrument will measure basal OCR, followed by sequential injections of the mitochondrial inhibitors to determine key parameters of mitochondrial function, including ATP production-coupled respiration, maximal respiration, and non-mitochondrial respiration.[6][10]

• Data Analysis: Analyze the OCR data using the Seahorse Wave software to determine the effects of Gamitrinib on mitochondrial respiration.

References

• 1. The Unreliability of MTT Assay in the Cytotoxic Test of Primary Cultured Glioblastoma Cells [en-journal.org]
• 2. Crystal violet staining protocol | Abcam [abcam.com]
• 3. tabaslab.com [tabaslab.com]
• 4. tpp.ch [tpp.ch]
• 5. Measurement of Patient-Derived Glioblastoma Cell Response to Temozolomide Using Fluorescence Lifetime Imaging of NAD(P)H - PMC [pmc.ncbi.nlm.nih.gov]
• 6. agilent.com [agilent.com]
• 7. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 8. bosterbio.com [bosterbio.com]
• 9. researchgate.net [researchgate.net]
• 10. agilent.com [agilent.com]

Application Notes and Protocols: Gamitrinib TPP Hexafluorophosphate and TRAIL Combination Therapy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gamitrinib TPP hexafluorophosphate (B91526), a mitochondrial-targeted Hsp90 inhibitor, has demonstrated significant potential in cancer therapy by inducing mitochondrial dysfunction and apoptosis in tumor cells.[1] Tumor Necrosis Factor-Related Apoptosis-Inducing Ligand (TRAIL) is a cytokine that selectively induces apoptosis in cancer cells by binding to its death receptors, DR4 and DR5.[2][3] However, the efficacy of TRAIL as a monotherapy can be limited by resistance in some cancer types.[3] Preclinical studies have revealed a potent synergy when Gamitrinib TPP is combined with TRAIL, leading to enhanced cancer cell death.[4] This combination therapy leverages a dual approach: Gamitrinib sensitizes cancer cells to TRAIL-mediated apoptosis by targeting mitochondrial integrity, thereby overcoming resistance and augmenting the therapeutic effect. These notes provide a comprehensive overview of the preclinical data and detailed protocols for studying the combination of Gamitrinib TPP hexafluorophosphate and TRAIL.

Data Presentation

In Vitro Efficacy: Cell Viability

The synergistic effect of Gamitrinib TPP hexafluorophosphate and TRAIL on the viability of various cancer cell lines has been evaluated using MTT assays. The half-maximal inhibitory concentration (IC50) for Gamitrinib as a single agent has been established in a range of cancer cell lines.[5] While specific IC50 values for the combination are not consistently reported across studies, the synergistic cytotoxicity is often demonstrated by treating cells with a suboptimal concentration of Gamitrinib in the presence of varying concentrations of TRAIL.

Table 1: Single-Agent Activity of Gamitrinib in Various Cancer Cell Lines

Cell Line	Cancer Type	Gamitrinib IC50 (µM)
Colon Adenocarcinoma	Colon Cancer	0.35–29
Breast Adenocarcinoma	Breast Cancer	0.16–3.3
Melanoma	Melanoma	0.36–2.7
Glioblastoma	Brain Cancer	~1-4

Data compiled from preclinical studies evaluating Gamitrinib as a single agent.[5][6]

Table 2: Synergistic Cytotoxicity of Gamitrinib and TRAIL Combination

Cell Line	Cancer Type	Gamitrinib TPP (µM)	TRAIL (ng/mL)	Observation
U87	Glioblastoma	5	100	Synergistic induction of cell death
U251	Glioblastoma	5	20	Synergistic induction of cell death
LN229	Glioblastoma	5	200	Synergistic induction of cell death
PC3	Prostate Cancer	5	40	Synergistic induction of cell death
MCF-7	Breast Cancer	5	40	Synergistic induction of cell death

This table presents concentrations of Gamitrinib TPP and TRAIL that have been shown to work synergistically to reduce cell viability.

In Vivo Efficacy: Glioblastoma Xenograft Model

The combination of systemic Gamitrinib TPP and intracranial TRAIL has been shown to suppress the growth of established glioblastomas in vivo.

Table 3: In Vivo Efficacy of Gamitrinib TPP and TRAIL Combination in a U87 Glioblastoma Xenograft Model

Treatment Group	Gamitrinib TPP Dosage	TRAIL Dosage	Tumor Growth
Vehicle Control	-	-	Uninhibited
Gamitrinib TPP alone	10 mg/kg (i.p., daily on days 6, 7, 9, 10)	-	No significant effect
TRAIL alone	2 ng (intracranial, on days 7 and 10)	-	No significant effect
Combination	10 mg/kg (i.p., daily on days 6, 7, 9, 10)	2 ng (intracranial, on days 7 and 10)	Significant suppression of tumor growth

This data highlights the synergistic anti-tumor activity of the combination therapy in a preclinical animal model.

Signaling Pathways

The synergistic induction of apoptosis by the combination of Gamitrinib and TRAIL involves the interplay between the intrinsic (mitochondrial) and extrinsic (death receptor) apoptotic pathways.

References

• 1. medindia.net [medindia.net]
• 2. Antitumor Activity of a Mitochondrial-Targeted HSP90 Inhibitor in Gliomas - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Overcoming TRAIL Resistance for Glioblastoma Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. wistar.org [wistar.org]
• 5. Feasibility and safety of targeting mitochondria for cancer therapy – preclinical characterization of gamitrinib, a first-in-class, mitochondriaL-targeted small molecule Hsp90 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Feasibility and safety of targeting mitochondria for cancer therapy - preclinical characterization of gamitrinib, a first-in-class, mitochondriaL-targeted small molecule Hsp90 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: In Vivo Imaging of Gamitrinib TPP Hexafluorophosphate Effects

For Researchers, Scientists, and Drug Development Professionals

Abstract

Gamitrinib TPP hexafluorophosphate (B91526) is a potent, mitochondria-targeted inhibitor of the heat shock protein 90 (HSP90) chaperone family, demonstrating significant anti-neoplastic activity.[1][2][3] Its mechanism of action is centered on the disruption of mitochondrial protein folding, leading to mitochondrial dysfunction, the induction of apoptosis, and mitophagy.[3][4][5] This document provides detailed application notes and protocols for the in vivo imaging of the therapeutic effects of Gamitrinib TPP hexafluorophosphate, with a focus on non-invasive monitoring of tumor growth and the direct visualization of its impact on mitochondrial pathways.

Introduction

Gamitrinib TPP hexafluorophosphate combines the HSP90 inhibitor geldanamycin (B1684428) with a triphenylphosphonium (TPP) moiety, which facilitates its accumulation within the mitochondria of tumor cells.[6][7] This targeted delivery enhances its efficacy while minimizing off-target effects.[6][7] The inhibition of mitochondrial HSP90 triggers a cascade of events, including the mitochondrial unfolded protein response, loss of mitochondrial membrane potential, release of cytochrome c, and subsequent activation of caspase-dependent apoptosis.[1][8] Furthermore, Gamitrinib has been shown to induce PINK1/Parkin-dependent mitophagy, a cellular process for the removal of damaged mitochondria.[4][5] Understanding and visualizing these effects in vivo is crucial for the pre-clinical development of this compound.

Data Presentation

In Vitro Efficacy of Gamitrinib TPP

Cell Line	Cancer Type	IC50 (µM)	Exposure Time (hours)
Glioblastoma (patient-derived and cultured)	Glioblastoma	15-20	16
Colon Adenocarcinoma	Colon Cancer	0.35–29	Not Specified
Breast Adenocarcinoma	Breast Cancer	0.16–3.3	Not Specified
Melanoma	Melanoma	0.36–2.7	Not Specified
Prostate Cancer (PC3, C4-2B)	Prostate Cancer	Micromolar concentrations	6-24
Lung Cancer (H460)	Lung Cancer	Micromolar concentrations	3-24

This table summarizes the in vitro cytotoxic concentrations of Gamitrinib TPP against various cancer cell lines as reported in the literature.[1][9][10]

In Vivo Efficacy and Dosing of Gamitrinib TPP

Animal Model	Cancer Type	Dosing Regimen	Therapeutic Outcome	Imaging Modality
Immunocompromised Mice (U87-Luc xenografts)	Glioblastoma	10 mg/kg, daily i.p. injections (in combination with TRAIL)	Suppression of established tumor growth	Bioluminescence Imaging
Immunocompromised Mice (U87-Luc xenografts)	Glioblastoma	20 mg/kg, daily i.p. injections (monotherapy)	No effect on orthotopic tumor growth, but inhibits subcutaneous tumor growth	Bioluminescence Imaging
Nude Mice (H460 xenografts)	Lung Cancer	Not specified	Inhibition of tumor growth	Not specified

This table presents in vivo dosing and efficacy data for Gamitrinib TPP in preclinical cancer models.[1][7][8]

Signaling Pathway and Experimental Workflow Diagrams

Caption: Mechanism of action of Gamitrinib TPP Hexafluorophosphate.

Caption: General experimental workflow for in vivo imaging studies.

Experimental Protocols

Protocol 1: In Vivo Bioluminescence Imaging of Tumor Growth Inhibition

This protocol is designed to non-invasively monitor the effect of Gamitrinib TPP hexafluorophosphate on the growth of orthotopic glioblastoma xenografts.

1. Cell Line Preparation:

• Transduce U87 glioblastoma cells with a lentiviral vector expressing firefly luciferase (U87-Luc).
• Select for a stable, high-expressing clone using antibiotic selection and in vitro bioluminescence assays.

2. Animal Model:

• Use immunocompromised mice (e.g., nude mice).
• Stereotactically implant 1 x 10^5 U87-Luc cells into the right cerebral striatum.[2]

3. Tumor Growth Monitoring and Treatment:

• Allow tumors to establish for 7-10 days.
• Perform baseline bioluminescence imaging (BLI) to confirm tumor engraftment and randomize mice into treatment groups.
• BLI Procedure:
• Anesthetize mice using isoflurane.
• Intraperitoneally (i.p.) inject D-luciferin (150 mg/kg).[11]
• Acquire images 10-15 minutes post-injection using an in vivo imaging system (e.g., IVIS).[9][11]
• Quantify the bioluminescent signal (photon flux) from a defined region of interest over the head.
• Treatment Regimen:
• Administer Gamitrinib TPP hexafluorophosphate (e.g., 10 or 20 mg/kg) or vehicle control daily via i.p. injection.[1][8]
• Perform longitudinal BLI weekly to monitor tumor growth.

4. Data Analysis:

• Normalize the photon flux at each time point to the baseline measurement for each mouse.
• Compare tumor growth rates between the treatment and control groups.
• At the end of the study, brain tissue can be harvested for histological analysis to confirm tumor size and assess markers of apoptosis (e.g., cleaved caspase-3).[8]

Protocol 2: In Vivo Fluorescence Imaging of Mitophagy

This protocol utilizes a transgenic mouse model expressing a pH-sensitive fluorescent protein, mt-Keima, to visualize Gamitrinib-induced mitophagy in vivo.[1][8]

1. Animal Model:

• Use mt-Keima transgenic mice, which express a mitochondrial-targeted Keima protein.[1]
• Establish tumors using a syngeneic cancer cell line (e.g., via subcutaneous or orthotopic implantation).

2. Treatment and Imaging Preparation:

• Once tumors are established, administer Gamitrinib TPP hexafluorophosphate at a therapeutically effective dose.
• At desired time points post-treatment (e.g., 24, 48, 72 hours), euthanize the mice and immediately harvest the tumor tissue.

3. Confocal Microscopy:

• Prepare fresh, unfixed tissue sections.
• Mount the sections on a glass slide with appropriate imaging medium.
• Image the sections using a confocal microscope with dual-excitation capabilities.
• Excite at 458 nm to detect mt-Keima in the neutral pH of the mitochondria.
• Excite at 561 nm to detect mt-Keima in the acidic environment of the lysosome (indicative of mitophagy).[8]
• Acquire images from both channels.

4. Data Analysis:

• The ratio of the 561 nm to 458 nm signal provides a quantitative measure of mitophagy.
• An increase in the red (561 nm) punctate signal, representing mitochondria within lysosomes, indicates an increase in mitophagic flux.
• Compare the mitophagy levels in tumors from Gamitrinib-treated mice to those from vehicle-treated controls.

Protocol 3: In Vivo PET Imaging of Mitochondrial Membrane Potential

This protocol describes the use of Positron Emission Tomography (PET) with the tracer [18F]FBnTP to assess changes in mitochondrial membrane potential in response to Gamitrinib treatment. A decrease in tracer uptake would suggest mitochondrial depolarization, a key event in Gamitrinib-induced apoptosis.

1. Animal Model and Tumor Implantation:

• Use a suitable xenograft or syngeneic tumor model in mice or rats.
• Allow tumors to grow to a size suitable for PET imaging.

2. PET Imaging and Treatment:

• Perform a baseline PET/CT scan.
• Administer the PET tracer [18F]FBnTP via tail vein injection.
• Acquire dynamic or static PET images over a specified time period (e.g., 60 minutes).
• The CT scan provides anatomical reference.
• Following the baseline scan, administer Gamitrinib TPP hexafluorophosphate.
• Perform a follow-up PET/CT scan at a relevant time point after treatment (e.g., 24 hours) to assess changes in tracer uptake.

3. Data Analysis:

• Reconstruct the PET images and co-register them with the CT images.
• Draw regions of interest (ROIs) around the tumor and reference tissues (e.g., muscle).
• Calculate the tracer uptake, often expressed as the maximum or mean standardized uptake value (SUV) or percentage of injected dose per gram of tissue (%ID/g).[12]
• A significant decrease in [18F]FBnTP uptake in the tumor post-treatment compared to baseline and to the control group would indicate Gamitrinib-induced mitochondrial depolarization.[12][13]

Conclusion

The in vivo imaging techniques described provide a multi-faceted approach to evaluating the efficacy and mechanism of action of Gamitrinib TPP hexafluorophosphate. Bioluminescence imaging offers a straightforward method for assessing the overall impact on tumor growth. Advanced fluorescence and PET imaging techniques provide deeper insights into the direct molecular and cellular effects of Gamitrinib on mitochondrial integrity and function. The selection of a specific imaging protocol will depend on the research question, available resources, and the tumor model being utilized. These detailed protocols serve as a valuable resource for researchers investigating this promising anti-cancer agent.

References

• 1. Measuring in vivo mitophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. Video: Visualizing Mitophagy with Fluorescent Dyes for Mitochondria and Lysosome [jove.com]
• 4. researchgate.net [researchgate.net]
• 5. Mitochondrial targeted HSP90 inhibitor Gamitrinib-TPP (G-TPP) induces PINK1/Parkin-dependent mitophagy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. PET imaging diagnostics of mitochondrial homeostasis in precision cancer medicine [ir.vanderbilt.edu]
• 7. JCI - Combinatorial drug design targeting multiple cancer signaling networks controlled by mitochondrial Hsp90 [jci.org]
• 8. A fluorescence-based imaging method to measure in vitro and in vivo mitophagy using mt-Keima - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Bioluminescent In Vivo Imaging of Orthotopic Glioblastoma Xenografts in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Imaging Tumor Metabolism Using Positron Emission Tomography - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | Highly Invasive Fluorescent/Bioluminescent Patient-Derived Orthotopic Model of Glioblastoma in Mice [frontiersin.org]
• 12. In vivo imaging of mitochondrial membrane potential in non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Technical Notes & Optimization

Gamitrinib TPP hexafluorophosphate solubility issues and solutions

Welcome to the Technical Support Center for Gamitrinib TPP hexafluorophosphate (B91526). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the solubility, handling, and experimental use of this compound. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and visual aids to support your research.

Frequently Asked Questions (FAQs)

Q1: What is Gamitrinib TPP hexafluorophosphate and what is its mechanism of action?

A1: Gamitrinib TPP hexafluorophosphate is a potent and selective inhibitor of the mitochondrial heat shock protein 90 (Hsp90) chaperone family, including TRAP-1.[1][2] By targeting Hsp90 within the mitochondria, it disrupts protein folding quality control, leading to a "mitochondriotoxic" mechanism of action.[1][3] This triggers the mitochondrial unfolded protein response (mitoUPR), mitochondrial dysfunction, and ultimately induces apoptosis (programmed cell death) in cancer cells.[4][5][6]

Q2: What are the primary solubility characteristics of Gamitrinib TPP hexafluorophosphate?

A2: Gamitrinib TPP hexafluorophosphate is highly soluble in dimethyl sulfoxide (B87167) (DMSO) but is practically insoluble in water.[1] Due to the hygroscopic nature of DMSO, it is crucial to use a fresh, anhydrous grade of the solvent to ensure optimal solubility.[1]

Q3: How should I prepare a stock solution of Gamitrinib TPP hexafluorophosphate?

A3: It is recommended to prepare a high-concentration stock solution in 100% DMSO. For example, a 50 mg/mL stock solution can be prepared, which may require ultrasonication to fully dissolve the compound.[1] This stock solution should be stored at -20°C or -80°C for long-term stability.[1]

Q4: My Gamitrinib TPP hexafluorophosphate is precipitating when I add it to my cell culture medium. What is causing this and how can I prevent it?

A4: Precipitation in aqueous solutions like cell culture media is a common issue with hydrophobic compounds. This can be caused by exceeding the solubility limit, rapid dilution from a high-concentration DMSO stock, or temperature shock. To prevent this, it is advisable to perform a serial dilution, pre-warm the media to 37°C, and add the Gamitrinib solution dropwise while gently vortexing. For in vivo studies, specific formulations with co-solvents like PEG300 and Tween-80 are recommended.[1][7]

Solubility Data

The following table summarizes the known solubility of Gamitrinib TPP hexafluorophosphate in various solvents.

Solvent/Vehicle	Concentration	Notes	Citation
DMSO	50 mg/mL (48.26 mM)	May require ultrasonication. Use of newly opened, anhydrous DMSO is recommended.	[1]
Water	< 0.1 mg/mL	Insoluble.	[1]
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL (2.41 mM)	Clear solution. Suitable for in vivo use.	[1]
5% DMSO, 40% PEG300, 5% Tween-80, 50% Saline	≥ 2.5 mg/mL (2.41 mM)	Clear solution. Suitable for in vivo use.	[1]
5% DMSO, 95% (20% SBE-β-CD in Saline)	2.5 mg/mL (2.41 mM)	Suspended solution, requires ultrasonication.	[1]

Troubleshooting Guide

Issue: Immediate Precipitation in Cell Culture Media

• Question: I dissolved Gamitrinib TPP hexafluorophosphate in DMSO, but when I add it to my cell culture medium, a precipitate forms instantly. Why is this happening and what can I do?

• Answer: This "crashing out" is due to the compound's low solubility in the aqueous environment of your media.

  • Solution 1: Reduce Final Concentration: Your final concentration may be too high. Determine the maximum soluble concentration in your specific media by performing a solubility test.

  • Solution 2: Optimize Dilution: Avoid adding the high-concentration DMSO stock directly to the media. Perform an intermediate dilution step in media or PBS. Add the solution slowly while vortexing to allow for better mixing and dispersion.

  • Solution 3: Temperature Control: Ensure your cell culture media is pre-warmed to 37°C before adding the compound, as solubility often decreases at lower temperatures.[7]

Issue: Delayed Precipitation in Culture

• Question: The media with Gamitrinib looked fine initially, but after a few hours in the incubator, I see a precipitate. What is the cause?

• Answer: Delayed precipitation can be due to instability over time, pH shifts in the media from cellular metabolism, or interactions with media components.

  • Solution 1: Media Refresh: For long-term experiments, consider replacing the media with a freshly prepared Gamitrinib solution every 24-48 hours.[7]

  • Solution 2: pH Stability: Ensure your media is well-buffered and the incubator's CO2 levels are stable to maintain a consistent physiological pH.[7]

  • Solution 3: Serum Interaction: If using serum-free media, the absence of proteins that can help stabilize the compound may be a factor. Conversely, in serum-containing media, the compound might bind to proteins and precipitate. You may need to empirically test the effect of serum on solubility.

Experimental Protocols & Workflows

Protocol 1: Preparation of Gamitrinib TPP Hexafluorophosphate for In Vitro Cell-Based Assays

• Prepare a 10 mM Stock Solution in DMSO:

  • Weigh out the required amount of Gamitrinib TPP hexafluorophosphate powder.

  • Add 100% anhydrous DMSO to achieve a 10 mM concentration.

  • Vortex and sonicate in a water bath until the compound is fully dissolved.

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -80°C.[1]

• Prepare Working Solutions:

  • Thaw an aliquot of the 10 mM stock solution.

  • Pre-warm your complete cell culture medium (with serum, if applicable) to 37°C.

  • Perform a serial dilution of the stock solution in the pre-warmed medium to achieve the desired final concentrations for your experiment (e.g., 1 µM, 5 µM, 10 µM). It is crucial to add the DMSO stock to the medium and not the other way around. Mix gently but thoroughly after each dilution step.

• Treat Cells:

  • Remove the old medium from your cell culture plates.

  • Add the medium containing the desired concentrations of Gamitrinib TPP hexafluorophosphate.

  • Include a vehicle control with the same final concentration of DMSO as the highest drug concentration.

  • Incubate for the desired duration (e.g., 24, 48, or 72 hours).

Protocol 2: Cell Viability (MTT) Assay

• Cell Seeding: Seed cells in a 96-well plate at a density of 2 x 10³ cells/well and allow them to adhere overnight.[8]

• Treatment: Treat the cells with a range of Gamitrinib TPP hexafluorophosphate concentrations (e.g., 0-20 µM) and a vehicle control for the desired time period (e.g., 24 hours).[8]

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 1-4 hours at 37°C.[9]

• Solubilization: Add 100 µL of solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan (B1609692) crystals.[9]

• Absorbance Reading: Mix thoroughly and read the absorbance at 405 nm using a microplate reader.[8]

Signaling Pathways and Workflows

Caption: Gamitrinib-induced mitochondrial apoptosis pathway.

Caption: A typical in vitro experimental workflow for Gamitrinib.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. universalbiologicals.com [universalbiologicals.com]
• 3. Combinatorial drug design targeting multiple cancer signaling networks controlled by mitochondrial Hsp90 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antitumor Activity of a Mitochondrial-Targeted HSP90 Inhibitor in Gliomas - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mitochondrial targeted HSP90 inhibitor Gamitrinib-TPP (G-TPP) induces PINK1/Parkin-dependent mitophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The development of cancers research based on mitochondrial heat shock protein 90 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. file.medchemexpress.com [file.medchemexpress.com]
• 9. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Off-target effects of Gamitrinib TPP hexafluorophosphate at high concentrations

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Gamitrinib TPP hexafluorophosphate (B91526). The information focuses on addressing potential off-target effects, particularly at high concentrations, to ensure accurate experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Gamitrinib TPP hexafluorophosphate?

Gamitrinib TPP hexafluorophosphate is a potent, mitochondria-targeted inhibitor of Heat Shock Protein 90 (Hsp90).[1][2] It is a conjugate of the Hsp90 inhibitor 17-allylamino geldanamycin (B1684428) (17-AAG) and the mitochondrial-targeting moiety triphenylphosphonium (TPP).[1] This targeted delivery allows for the selective accumulation of the drug within the mitochondria.[3] Once inside, it inhibits mitochondrial Hsp90, leading to proteotoxic stress, disruption of mitochondrial function, and ultimately, the induction of apoptosis in cancer cells.[1][4]

Q2: Is Gamitrinib TPP toxic to normal, non-cancerous cells?

Gamitrinib TPP exhibits a degree of selectivity for cancer cells over normal cells.[4][5] This is attributed to the differential expression of Hsp90 in the mitochondria of tumor cells compared to normal tissues.[4][5] While high concentrations of Gamitrinib TPP can induce cell death in cancer cell lines, equivalent concentrations have been shown to have minimal effect on the viability of various normal human primary cells.[4][5] However, it is always recommended to establish a dose-response curve for your specific cell type to determine the optimal concentration.

Q3: What are the known off-target effects of Gamitrinib TPP at high concentrations?

At concentrations higher than those typically required for its anti-cancer activity, Gamitrinib TPP can exhibit off-target effects. These primarily include the inhibition of certain cytochrome P450 (CYP) enzymes and ion channels.[3] It is crucial to be aware of these potential off-target activities, especially when interpreting data from experiments using high concentrations of the compound.

Q4: Does Gamitrinib TPP affect mitochondrial membrane potential?

Yes, Gamitrinib TPP can induce a rapid loss of mitochondrial inner membrane potential in tumor cells.[6] This is a key event in its mechanism of action, leading to the release of cytochrome c and the activation of the apoptotic cascade.[1][5] However, at lower concentrations that are still sufficient to induce mitophagy, it may only cause partial mitochondrial depolarization.[7]

Troubleshooting Guides

Issue 1: Unexpected Cytotoxicity in Control (Non-Cancerous) Cell Lines

Possible Cause: The concentration of Gamitrinib TPP being used is too high for the specific cell type, leading to off-target effects or general cellular stress.

Troubleshooting Steps:

• Perform a Dose-Response Curve: Titrate Gamitrinib TPP across a wide range of concentrations on your control cell line to determine the maximum non-toxic concentration.

• Reduce Incubation Time: Shorter exposure times may be sufficient to observe the desired on-target effects in your experimental system without inducing significant toxicity in control cells.

• Use a Positive Control for Mitochondrial Dysfunction: To confirm that your experimental setup can detect mitochondrial-induced cell death, use a known mitochondrial uncoupler like CCCP at a concentration known to be toxic to your cells.

• Assess Mitochondrial Membrane Potential: Use a fluorescent probe like TMRM or JC-1 to assess mitochondrial membrane potential at various concentrations of Gamitrinib TPP. This will help you identify a concentration that affects cancer cells more significantly than control cells.[6]

Issue 2: Inconsistent or Non-Reproducible Results in Apoptosis Assays

Possible Cause: Variability in drug preparation, cell health, or assay timing.

Troubleshooting Steps:

• Fresh Drug Preparation: Prepare fresh stock solutions of Gamitrinib TPP hexafluorophosphate in a suitable solvent like DMSO for each experiment. The bulk powder should be stored at -20°C in the dark.[3]

• Monitor Cell Health: Ensure that cells are healthy and in the logarithmic growth phase before treatment. High cell confluency or poor cell health can affect the response to the drug.

• Optimize Incubation Time: The induction of apoptosis by Gamitrinib TPP is time-dependent. Perform a time-course experiment (e.g., 6, 12, 24 hours) to determine the optimal endpoint for your specific cell line and concentration.[5]

• Use Multiple Apoptosis Markers: Confirm apoptosis using multiple assays, such as Annexin V/PI staining, caspase activation assays (Caspase-3, Caspase-9), and analysis of cytochrome c release from mitochondria.[1][5]

Issue 3: Potential for Off-Target Effects Confounding Experimental Data

Possible Cause: Use of high concentrations of Gamitrinib TPP may lead to inhibition of ion channels or CYP enzymes, which could influence your experimental outcome, especially in complex systems.

Troubleshooting Steps:

• Consult Off-Target Profile: Be aware of the known off-target profile of Gamitrinib TPP (see tables below). If your experimental system involves pathways sensitive to these off-targets, consider the potential for confounding effects.

• Use the Lowest Effective Concentration: Whenever possible, use the lowest concentration of Gamitrinib TPP that elicits the desired on-target effect to minimize the risk of off-target activity.

• Include a Non-Targeted Hsp90 Inhibitor Control: Use a non-mitochondrially targeted Hsp90 inhibitor, such as 17-AAG, as a control to differentiate between mitochondrial-specific effects and general Hsp90 inhibition effects.[5][7]

• Validate Findings with Alternative Approaches: If you suspect off-target effects, try to validate your findings using alternative methods, such as genetic knockdown (siRNA/shRNA) of mitochondrial Hsp90, to confirm that the observed phenotype is indeed due to the on-target activity of Gamitrinib TPP.

Quantitative Data on Off-Target Effects

Table 1: Inhibition of Cytochrome P450 (CYP) Isoforms by Gamitrinib

CYP Isoform	IC50 (µM)
CYP1A2	32.9
CYP2A6	24
CYP2B6	16
CYP2C8	8
CYP2C9	1.1
CYP3A4	0.12–0.2
Data sourced from a preclinical characterization study.[3]

Table 2: Inhibition of Ion Channels by Gamitrinib at High Concentration (10 µM)

Ion Channel	% Inhibition
Nav1.5	22.3 ± 5.3%
hERG	37.9 ± 1.7%
KCNQ1/mink	22.5 ± 1.1%
Cav1.2	12.2 ± 1.5%
Kv4.3/KChIP2	6.8 ± 2.2%
Kv1.5	6.6 ± 1.3%
Kir2.1	-7.3 ± 3.4%
HCN4	-0.2 ± 3.7%
Data represents the percentage of inhibition of conductance compared to control.[3]

Table 3: Dose-Dependent Inhibition of hERG Current by Gamitrinib

Gamitrinib Concentration (µM)	% hERG Current Inhibition
0.5	-0.68 ± 3.95%
1	11.71 ± 6.51%
5	65.95 ± 6.78%
10	81.83 ± 1.88%
The IC50 for hERG inhibition by Gamitrinib was determined to be 3.5 µM.[3]

Experimental Protocols

Protocol 1: Assessment of Mitochondrial Membrane Potential

This protocol is adapted from methodologies used to study the effects of Gamitrinibs on mitochondrial function.[4][6]

Objective: To measure changes in mitochondrial inner membrane potential in response to Gamitrinib TPP treatment.

Materials:

• Cells of interest

• Gamitrinib TPP hexafluorophosphate

• Tetramethylrhodamine, methyl ester (TMRM) or JC-1 fluorescent probe

• Fluorescence plate reader or fluorescence microscope

• CCCP (positive control)

• DMSO (vehicle control)

Procedure:

• Seed cells in a multi-well plate suitable for fluorescence measurement and allow them to adhere overnight.

• Prepare fresh serial dilutions of Gamitrinib TPP in cell culture medium. Also, prepare a positive control (CCCP) and a vehicle control (DMSO).

• Treat the cells with the different concentrations of Gamitrinib TPP, CCCP, and DMSO for the desired time.

• Following treatment, load the cells with TMRM (e.g., 100 nM) or JC-1 (e.g., 2 µM) according to the manufacturer's instructions. Incubate in the dark at 37°C.

• Wash the cells with pre-warmed PBS or imaging buffer.

• Measure the fluorescence using a plate reader or capture images using a fluorescence microscope.

  • For TMRM, a decrease in fluorescence indicates mitochondrial depolarization.

  • For JC-1, a shift from red to green fluorescence indicates depolarization.

• Quantify the fluorescence intensity and normalize to the vehicle control.

Protocol 2: Cytochrome P450 Inhibition Assay (General Overview)

This protocol provides a general workflow for assessing the inhibitory potential of Gamitrinib TPP on CYP isoforms, based on standard industry practices.[8][9]

Objective: To determine the IC50 of Gamitrinib TPP for various CYP450 isoforms.

Materials:

• Human liver microsomes or recombinant human CYP enzymes

• Gamitrinib TPP hexafluorophosphate

• A panel of isoform-specific CYP substrates and their corresponding metabolites

• NADPH regenerating system

• Incubation buffer (e.g., phosphate (B84403) buffer)

• LC-MS/MS system

Procedure:

• Prepare a series of concentrations of Gamitrinib TPP.

• In a multi-well plate, incubate the human liver microsomes or recombinant CYP enzymes with the isoform-specific substrate and each concentration of Gamitrinib TPP.

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• Incubate at 37°C for a specific period.

• Stop the reaction by adding a quenching solution (e.g., acetonitrile).

• Analyze the formation of the specific metabolite from the substrate using a validated LC-MS/MS method.

• Calculate the rate of metabolite formation at each Gamitrinib TPP concentration.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the Gamitrinib TPP concentration and fitting the data to a suitable model.

Visualizations

References

• 1. universalbiologicals.com [universalbiologicals.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. Feasibility and safety of targeting mitochondria for cancer therapy – preclinical characterization of gamitrinib, a first-in-class, mitochondriaL-targeted small molecule Hsp90 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Combinatorial drug design targeting multiple cancer signaling networks controlled by mitochondrial Hsp90 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. JCI - Combinatorial drug design targeting multiple cancer signaling networks controlled by mitochondrial Hsp90 [jci.org]
• 7. Mitochondrial targeted HSP90 inhibitor Gamitrinib-TPP (G-TPP) induces PINK1/Parkin-dependent mitophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cytochrome P450 Inhibition Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 9. enamine.net [enamine.net]

Technical Support Center: Optimizing Gamitrinib TPP Hexafluorophosphate for In Vivo Studies

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing the use of Gamitrinib TPP hexafluorophosphate (B91526) for in vivo studies.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during experimental procedures with Gamitrinib TPP hexafluorophosphate.

Question/Issue	Possible Cause(s)	Suggested Solution(s)
Inconsistent anti-tumor efficacy in xenograft models.	1. Suboptimal Dosage: The dose may be too low to achieve a therapeutic concentration in the tumor tissue. 2. Formulation and Solubility Issues: The compound may not be fully solubilized, leading to inconsistent dosing. DMSO-based formulations can cause toxicity, especially in rats.[1] 3. Tumor Model Variability: Different tumor models can exhibit varying sensitivity to Gamitrinib.	1. Dose Escalation Study: Perform a dose-escalation study to determine the optimal therapeutic dose for your specific model. Doses ranging from 10 mg/kg to 50 mg/kg have been used in mice.[2] 2. Optimize Formulation: For rat studies, consider a non-DMSO-based emulsion to avoid vehicle-related toxicity.[1] For other models, ensure complete solubilization. A formulation of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline has been reported to yield a clear solution.[3] 3. Characterize Model Sensitivity: If possible, assess the in vitro sensitivity of your cell line to Gamitrinib to confirm it is a suitable model.
Observed toxicity or adverse effects in animals (e.g., weight loss, lethargy).	1. Vehicle Toxicity: High concentrations of DMSO (e.g., 75%) in the formulation can cause toxicity in rats.[1] 2. On-target Toxicity: Although generally well-tolerated, high doses may lead to on-target mitochondrial effects in normal tissues.[2][4] 3. Off-target Effects: At higher concentrations, there may be inhibition of ion channels or cytochrome P450 isoforms.[5][6]	1. Change Vehicle: Switch to a non-DMSO-based formulation, such as a lipid-based emulsion, especially for repeated dosing in sensitive species like rats.[1] 2. Dose Reduction/Fractionation: Reduce the dose or fractionate the dosing schedule (e.g., from daily to every other day) to mitigate toxicity while maintaining efficacy. 3. Monitor Clinical Signs: Closely monitor animal weight and clinical signs. If toxicity is observed, consider reducing the dose for subsequent cohorts. The Non-Observed Adverse Effect Level (NOAEL) in rats has been established at 1 mg/kg/dose.[5]
Difficulty in detecting Gamitrinib in plasma or tissue samples.	1. Compound Instability: Gamitrinib may be unstable under certain storage or processing conditions. 2. Rapid Clearance: Although it has a longer half-life than 17-AAG, clearance may still be a factor depending on the timing of sample collection.[5][6] 3. Analytical Method Sensitivity: The LC-MS/MS method may not be sensitive enough to detect low concentrations.	1. Proper Sample Handling: Store plasma samples at -80°C. Gamitrinib has been shown to be stable in dog plasma for at least 24 hours at room temperature, 9 days at 4°C, and for at least 3 freeze-thaw cycles at -80°C.[1] 2. Optimize Collection Timepoints: Collect samples at various time points post-administration to capture the peak concentration and clearance phase. 3. Use a Validated Analytical Method: Employ a validated LC-MS/MS method for detection. A d15-labeled variant of Gamitrinib can be used as an internal standard to improve accuracy.[1]
Lack of downstream signaling effects (e.g., no induction of apoptosis).	1. Insufficient Drug Accumulation: The drug may not be reaching the mitochondria in target tissues at a high enough concentration. 2. Cellular Resistance Mechanisms: Some cell lines may have intrinsic or acquired resistance to mitochondrial apoptosis.	1. Confirm Mitochondrial Targeting: If possible, use imaging or subcellular fractionation techniques to confirm the accumulation of Gamitrinib in the mitochondria of tumor cells. 2. Assess Mitochondrial Function: Measure markers of mitochondrial dysfunction, such as loss of mitochondrial membrane potential or release of cytochrome c, to confirm on-target activity.[2][4] 3. Consider Combination Therapy: Combining Gamitrinib with other agents, such as TRAIL or doxorubicin (B1662922), has been shown to enhance its pro-apoptotic effects.[7][8][9]

Frequently Asked Questions (FAQs)

General Information

What is the mechanism of action of Gamitrinib TPP hexafluorophosphate? Gamitrinib TPP is a mitochondrial-targeted inhibitor of the Heat Shock Protein 90 (Hsp90) family.[7][10] It combines the Hsp90 inhibitory component of 17-AAG with a triphenylphosphonium (TPP) moiety, which directs the molecule to the mitochondria.[3][5][11] Within the mitochondria, it inhibits Hsp90 and its homolog TRAP-1, leading to a loss of protein folding quality control, mitochondrial dysfunction, and ultimately, apoptosis in cancer cells.[1][4][10]

What is the difference between Gamitrinib TPP and other Hsp90 inhibitors? Unlike conventional Hsp90 inhibitors that act primarily in the cytosol, Gamitrinib TPP is specifically designed to accumulate in the mitochondria.[2][4] This targeted approach is intended to induce a "mitochondriotoxic" effect, leading to rapid and potent cancer cell death while sparing normal cells, which have lower levels of mitochondrial Hsp90.[2][4]

Formulation and Administration

How should I dissolve Gamitrinib TPP hexafluorophosphate for in vivo use? Gamitrinib TPP hexafluorophosphate is sparingly soluble in water.[3] For in vitro studies, DMSO is a suitable solvent.[3] For in vivo studies, various formulations have been used. While high concentrations of DMSO can be toxic, especially in rats, a common formulation for intraperitoneal (i.p.) injections in mice is a solution containing DMSO, PEG300, Tween-80, and saline.[3] For intravenous (i.v.) administration, a sterile injectable suspension can be prepared using microfluidization.[6]

What is the recommended route of administration? Intraperitoneal (i.p.) and intravenous (i.v.) routes of administration have been successfully used in preclinical studies.[1][2][3][5][7][8][11] The choice of administration route may depend on the specific experimental design and animal model.

Dosing and Efficacy

What is a typical dosage range for in vivo studies? The effective dosage can vary depending on the tumor model and administration route. In mice with xenograft tumors, daily i.p. injections in the range of 10-20 mg/kg have been shown to be effective.[3][7][8][11] In some studies, doses up to 50 mg/kg have been used.[2]

How stable is Gamitrinib TPP hexafluorophosphate in solution? Stock solutions in DMSO can be stored at -20°C for one year or at -80°C for two years.[3] Once prepared for injection, the stability will depend on the specific formulation. It is recommended to prepare fresh solutions for each experiment.

Quantitative Data Summary

Table 1: In Vivo Dosage and Administration of Gamitrinib TPP

Animal Model	Tumor Type	Dosage	Administration Route	Reference
Mice (SCID/beige)	Lung Adenocarcinoma (H460)	10 mg/kg (daily)	i.p.	[2]
Mice (nude)	Glioblastoma (U87-Luc)	10 mg/kg (daily on specific days)	i.p.	[7][8]
Mice (nude)	Glioblastoma (U87-Luc)	20 mg/kg (daily)	i.p.	[3][7][8][11]
Rats (Sprague-Dawley)	Toxicology Study	1, 10, 25 mg/kg/dose	i.v. infusion	[5]
Dogs (Beagle)	Toxicology Study	1.25, 3.33, 6.25 mg/kg/dose	i.v. infusion	[5]

Table 2: Pharmacokinetic Parameters of Gamitrinib in Rats (5 mg/kg, i.v.)

Parameter	Value	Reference
Half-life (t½)	12.25 ± 1.55 h	[5][6]
Clearance	85.65 ± 5.85 mL/min/kg	[5][6]
AUC₀₋t	783.1 ± 71.3 h∙ng/mL	[6]

Experimental Protocols

Protocol 1: In Vivo Antitumor Activity in a Xenograft Mouse Model

• Cell Implantation: Subcutaneously inject a suspension of tumor cells (e.g., 7 x 10⁶ 22Rv1 cells in 200 µL PBS) into the flanks of immunocompromised mice (e.g., BALB/c nu/nu).[9]

• Tumor Growth: Allow tumors to reach a palpable size (e.g., 100-150 mm³).[4]

• Drug Preparation: Prepare Gamitrinib TPP hexafluorophosphate in a suitable vehicle. For example, a solution of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[3]

• Administration: Administer Gamitrinib TPP via intraperitoneal (i.p.) injection at the desired dose (e.g., 10-20 mg/kg) daily.[3][7][8][11]

• Monitoring: Measure tumor volume with calipers daily or every other day. Monitor animal body weight and overall health status throughout the experiment.[2][4]

• Endpoint Analysis: At the end of the study, harvest tumors for further analysis, such as TUNEL staining for apoptosis or Western blotting for pharmacodynamic markers.[2][4]

Protocol 2: Assessment of Apoptosis by Flow Cytometry

• Cell Treatment: Treat tumor cells in culture with Gamitrinib TPP at various concentrations for a specified time (e.g., 16 hours).[7]

• Cell Harvesting: Harvest both adherent and floating cells and wash with cold PBS.

• Staining: Resuspend cells in Annexin V binding buffer and stain with FITC-conjugated Annexin V and Propidium Iodide (PI) according to the manufacturer's protocol.

• Flow Cytometry: Analyze the stained cells by multiparametric flow cytometry to quantify the percentage of apoptotic (Annexin V positive) and necrotic (PI positive) cells.[7][8]

Visualizations

References

• 1. apps.dtic.mil [apps.dtic.mil]
• 2. Combinatorial drug design targeting multiple cancer signaling networks controlled by mitochondrial Hsp90 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. JCI - Combinatorial drug design targeting multiple cancer signaling networks controlled by mitochondrial Hsp90 [jci.org]
• 5. Feasibility and safety of targeting mitochondria for cancer therapy – preclinical characterization of gamitrinib, a first-in-class, mitochondriaL-targeted small molecule Hsp90 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. medchemexpress.com [medchemexpress.com]
• 8. file.medchemexpress.com [file.medchemexpress.com]
• 9. Combination treatment with doxorubicin and gamitrinib synergistically augments anticancer activity through enhanced activation of Bim - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Facebook [cancer.gov]
• 11. universalbiologicals.com [universalbiologicals.com]

Preventing degradation of Gamitrinib TPP hexafluorophosphate in solution

Welcome to the technical support center for Gamitrinib TPP hexafluorophosphate (B91526). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the proper handling, use, and troubleshooting of experiments involving this mitochondrial-targeted HSP90 inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is Gamitrinib TPP hexafluorophosphate and what is its mechanism of action?

A1: Gamitrinib TPP hexafluorophosphate is a potent and selective inhibitor of the mitochondrial isoform of Heat Shock Protein 90 (HSP90), known as TRAP1 (TNF Receptor-Associated Protein 1). It is a conjugate of a geldanamycin (B1684428) analog (a pan-HSP90 inhibitor) and a triphenylphosphonium (TPP) cation. The TPP moiety facilitates the accumulation of the drug within the mitochondria, driven by the negative mitochondrial membrane potential. By inhibiting mitochondrial HSP90, Gamitrinib TPP hexafluorophosphate disrupts mitochondrial protein folding, leading to the activation of the mitochondrial unfolded protein response (UPR) and ultimately inducing apoptosis in cancer cells.[1][2][3]

Q2: What are the recommended storage conditions for Gamitrinib TPP hexafluorophosphate?

A2: Proper storage is crucial to maintain the stability and activity of the compound. Please refer to the table below for recommended storage conditions for both the solid powder and solutions.

Q3: How should I prepare stock and working solutions of Gamitrinib TPP hexafluorophosphate?

A3: Gamitrinib TPP hexafluorophosphate is soluble in DMSO. For detailed instructions on preparing stock and working solutions, please refer to the Experimental Protocols section. It is highly recommended to use freshly prepared solutions for experiments. If using a stock solution, aliquot it into single-use volumes to avoid repeated freeze-thaw cycles.

Q4: Can I expect off-target effects with Gamitrinib TPP hexafluorophosphate?

A4: While Gamitrinib TPP hexafluorophosphate is designed for selective mitochondrial targeting, off-target effects are possible, especially at higher concentrations. The geldanamycin component of the molecule can have cellular effects independent of mitochondrial HSP90 inhibition if it is not exclusively localized to the mitochondria. It is advisable to include a non-targeted geldanamycin analog as a control in your experiments to differentiate between mitochondrial-specific and cytosolic effects.[4] Additionally, at high concentrations, the TPP cation itself can have effects on mitochondrial membrane potential.[1]

Troubleshooting Guides

This section addresses common issues that may arise during experiments with Gamitrinib TPP hexafluorophosphate.

Problem 1: Precipitation of the compound in cell culture media.

• Possible Cause: The final concentration of DMSO in the cell culture medium is too high, or the compound's solubility limit in the aqueous medium has been exceeded.

• Troubleshooting Steps:

  • Check DMSO Concentration: Ensure the final concentration of DMSO in your culture medium is low (typically below 0.5%) and is consistent across all experimental conditions, including vehicle controls.

  • Sonication: If you observe precipitation after diluting the DMSO stock solution into your aqueous buffer or media, gentle sonication may help to redissolve the compound.

  • Warm the Medium: Gently warming the cell culture medium to 37°C before adding the Gamitrinib TPP hexafluorophosphate stock solution can aid in solubility.

  • Prepare Fresh Dilutions: Prepare fresh working solutions from the stock solution immediately before each experiment.

Problem 2: Inconsistent or no observable effect on cells.

• Possible Causes:

  • Degradation of the compound.

  • Incorrect concentration.

  • Cell line-specific sensitivity.

  • Sub-optimal incubation time.

• Troubleshooting Steps:

  • Compound Integrity: Always use freshly prepared stock solutions or aliquots that have been stored properly. Avoid repeated freeze-thaw cycles. While the triphenylphosphonium moiety is generally stable, the geldanamycin analog can be susceptible to degradation.[5]

  • Dose-Response Curve: Perform a dose-response experiment to determine the optimal concentration for your specific cell line and experimental conditions. IC50 values can vary between cell lines.

  • Time-Course Experiment: Conduct a time-course experiment (e.g., 6, 12, 24, 48 hours) to identify the optimal treatment duration to observe the desired effect.

  • Positive Controls: Include a positive control, such as a known inducer of mitochondrial apoptosis (e.g., staurosporine), to validate your experimental setup.

  • On-Target Validation: To confirm that the observed effects are due to HSP90 inhibition, perform a western blot to assess the levels of known mitochondrial HSP90 client proteins. A decrease in their expression would indicate on-target activity.

Problem 3: High background toxicity in control cells.

• Possible Cause: The concentration of the vehicle (DMSO) is too high, leading to cellular toxicity.

• Troubleshooting Steps:

  • Vehicle Control Titration: Perform a dose-response experiment with your vehicle (DMSO) alone to determine the maximum concentration that does not affect cell viability.

  • Consistent Vehicle Concentration: Ensure that the final concentration of the vehicle is the same across all wells, including the untreated controls.

Data Presentation

Table 1: Recommended Storage Conditions for Gamitrinib TPP Hexafluorophosphate

Form	Storage Temperature	Duration
Solid Powder	-20°C	Up to 3 years
In Solvent (e.g., DMSO)	-80°C	Up to 2 years
In Solvent (e.g., DMSO)	-20°C	Up to 1 year

Data compiled from publicly available product information sheets.

Table 2: Solubility of Gamitrinib TPP Hexafluorophosphate

Solvent	Solubility
DMSO	≥ 50 mg/mL
Water	Insoluble
Ethanol	Sparingly soluble

Data compiled from publicly available product information sheets.

Experimental Protocols

Protocol 1: Preparation of Stock and Working Solutions

• Stock Solution (10 mM):

  • Calculate the required amount of Gamitrinib TPP hexafluorophosphate powder based on its molecular weight (1036.04 g/mol ).

  • Dissolve the powder in high-quality, anhydrous DMSO to a final concentration of 10 mM.

  • Gently vortex or sonicate to ensure complete dissolution.

  • Aliquot the stock solution into single-use, light-protected tubes.

  • Store the aliquots at -80°C.

• Working Solution:

  • Thaw a single-use aliquot of the 10 mM stock solution at room temperature.

  • Dilute the stock solution to the desired final concentration in pre-warmed (37°C) cell culture medium immediately before adding to the cells.

  • Ensure the final DMSO concentration in the culture medium is below 0.5%.

Protocol 2: Western Blot Analysis for On-Target Effect

• Cell Treatment: Treat cells with Gamitrinib TPP hexafluorophosphate at various concentrations and for different time points. Include a vehicle-treated control.

• Mitochondrial Fractionation (Optional but Recommended): Isolate the mitochondrial fraction from the total cell lysate to specifically assess the levels of mitochondrial proteins.

• Protein Lysis: Lyse the cells or mitochondrial pellets in a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate.

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of protein on an SDS-PAGE gel.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane and probe with primary antibodies against mitochondrial HSP90 client proteins (e.g., TRAP1, SOD2, CypD).

  • Use an appropriate loading control (e.g., VDAC1 for mitochondrial fractions or β-actin for whole-cell lysates).

  • Incubate with a suitable secondary antibody and visualize the protein bands.

• Analysis: Quantify the band intensities to determine the change in client protein levels upon treatment with Gamitrinib TPP hexafluorophosphate.

Visualizations

Caption: Mechanism of action of Gamitrinib TPP hexafluorophosphate.

Caption: Troubleshooting workflow for inconsistent experimental results.

References

• 1. universalbiologicals.com [universalbiologicals.com]
• 2. Combinatorial drug design targeting multiple cancer signaling networks controlled by mitochondrial Hsp90 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. medchemexpress.com [medchemexpress.com]

Technical Support Center: Troubleshooting Resistance to Gamitrinib TPP Hexafluorophosphate

Welcome to the technical support center for troubleshooting resistance to Gamitrinib TPP hexafluorophosphate (B91526). This resource is designed for researchers, scientists, and drug development professionals encountering resistance to this mitochondria-targeted HSP90 inhibitor in their cell line experiments. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and visual aids to help you identify and overcome resistance mechanisms.

Frequently Asked Questions (FAQs)

Q1: What is Gamitrinib TPP hexafluorophosphate and what is its mechanism of action?

Gamitrinib TPP hexafluorophosphate is a potent, mitochondria-targeted inhibitor of the Heat Shock Protein 90 (HSP90) molecular chaperone family.[1] It is a conjugate of the HSP90 inhibitor 17-allylamino-geldanamycin (17-AAG) and a triphenylphosphonium (TPP) moiety, which directs the drug specifically to the mitochondria.[2][3] Within the mitochondria, Gamitrinib inhibits mitochondrial HSP90 (mtHSP90) chaperones, such as TRAP1 (TNF receptor-associated protein-1), leading to mitochondrial dysfunction, loss of membrane potential, and subsequent induction of apoptosis in cancer cells.[1][4]

Q2: My cells are showing reduced sensitivity to Gamitrinib. What are the potential resistance mechanisms?

Resistance to Gamitrinib, as a mitochondria-targeted HSP90 inhibitor, can arise from several mechanisms that are distinct from those observed with cytosolic HSP90 inhibitors. Key potential mechanisms include:

• Upregulation of Mitochondrial Chaperones: Increased expression of mitochondrial chaperones like TRAP1 can compensate for the inhibitory effects of Gamitrinib, promoting cell survival.[5][6]

• Activation of Compensatory Signaling Pathways: Cancer cells can activate pro-survival signaling pathways, such as the PI3K/AKT pathway, to bypass the effects of mtHSP90 inhibition.[7][8]

• Alterations in Mitochondrial Homeostasis: Changes in mitochondrial dynamics (fusion/fission) and metabolism can help cells adapt to the stress induced by Gamitrinib.[9][10]

• Drug Efflux Pumps: Although less common for targeted inhibitors, overexpression of ATP-binding cassette (ABC) transporters could potentially reduce the intracellular concentration of the drug.[11]

Unlike many cytosolic HSP90 inhibitors, Gamitrinib treatment does not typically induce a heat shock response (HSR), meaning an upregulation of cytosolic chaperones like HSP70 is a less likely resistance mechanism.[12]

Q3: How can I determine if my cell line has developed resistance to Gamitrinib?

The primary method to confirm resistance is to determine the half-maximal inhibitory concentration (IC50) of Gamitrinib in your cell line and compare it to the parental, sensitive cell line. A significant increase in the IC50 value indicates the development of resistance. This is typically done using a cell viability assay, such as the MTT assay.

Troubleshooting Guide

This guide provides a structured approach to identifying and addressing potential resistance to Gamitrinib in your cell line experiments.

Problem 1: Decreased Cell Death or a Higher IC50 Value Observed

Possible Cause 1: Upregulation of Mitochondrial Chaperones (e.g., TRAP1)

• Rationale: Overexpression of target-related chaperones can sequester the drug or compensate for its inhibitory effects. TRAP1 upregulation has been linked to resistance to various chemotherapeutic agents.[6]

• Troubleshooting Steps:

  • Assess TRAP1 Expression: Use Western blotting to compare the protein levels of TRAP1 in your potentially resistant cell line versus the sensitive parental line.

  • Gene Expression Analysis: Perform quantitative PCR (qPCR) to measure the mRNA levels of TRAP1.

  • Functional Validation: Use siRNA to knock down TRAP1 in the resistant cells and re-assess their sensitivity to Gamitrinib using a cell viability assay. A restored sensitivity would confirm the role of TRAP1 in the observed resistance.

Possible Cause 2: Activation of Compensatory Pro-Survival Pathways (e.g., PI3K/AKT)

• Rationale: Cancer cells can adapt to targeted therapies by activating alternative signaling pathways to promote survival. The PI3K/AKT pathway is a common compensatory mechanism.[7][8]

• Troubleshooting Steps:

  • Analyze Pathway Activation: Use Western blotting to examine the phosphorylation status of key proteins in the PI3K/AKT pathway (e.g., phospho-AKT, phospho-mTOR) in both sensitive and resistant cells, with and without Gamitrinib treatment.

  • Combination Therapy: Treat the resistant cells with a combination of Gamitrinib and a PI3K/AKT pathway inhibitor (e.g., a PI3K inhibitor like BKM120 or an AKT inhibitor like MK-2206). A synergistic effect on cell death would suggest the involvement of this pathway in resistance.

Problem 2: Inconsistent or Not Reproducible Results

Possible Cause: Experimental Variability

• Rationale: Inconsistent cell culture conditions, reagent preparation, or assay procedures can lead to variable results.

• Troubleshooting Steps:

  • Standardize Cell Culture: Ensure consistent cell passage number, seeding density, and growth conditions.

  • Reagent Quality: Prepare fresh solutions of Gamitrinib TPP hexafluorophosphate for each experiment and protect from light.

  • Assay Optimization: Optimize incubation times and cell numbers for your specific cell line in the cell viability assay.

Data Presentation

Table 1: IC50 Values of Gamitrinib TPP Hexafluorophosphate in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Reference
H460	Lung Adenocarcinoma	~0.5 (at 3 hours)	[10]
SKBr3	Breast Adenocarcinoma	Not specified, but effective at 10 µM	[10]
PC3	Prostate Cancer	Not specified, but effective at various concentrations	[13]
C4-2B	Prostate Cancer	Not specified, but effective at various concentrations	[13]
Multiple Glioma Cell Lines	Glioblastoma	Effective at concentrations that kill patient-derived and cultured glioblastoma cell lines	[2]
Colon Adenocarcinoma Cell Lines	Colon Adenocarcinoma	0.35 - 29	[3]
Breast Adenocarcinoma Cell Lines	Breast Adenocarcinoma	0.16 - 3.3	[3]
Melanoma Cell Lines	Melanoma	0.36 - 2.7	[3]

Note: IC50 values can vary depending on the experimental conditions, such as incubation time and the specific viability assay used.

Experimental Protocols

Protocol 1: Cell Viability (MTT) Assay

This protocol is for determining the IC50 of Gamitrinib TPP hexafluorophosphate.

Materials:

• Parental and potentially resistant cell lines

• Gamitrinib TPP hexafluorophosphate

• Complete cell culture medium

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Drug Treatment: Treat the cells with a serial dilution of Gamitrinib TPP hexafluorophosphate for the desired time (e.g., 24, 48, or 72 hours). Include a vehicle control (DMSO).

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Protocol 2: Western Blotting for Protein Expression Analysis

This protocol is for assessing the expression levels of proteins like TRAP1 and the phosphorylation status of proteins in the PI3K/AKT pathway.

Materials:

• Cell lysates from parental and resistant cells (treated and untreated)

• SDS-PAGE gels

• Transfer apparatus

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-TRAP1, anti-phospho-AKT, anti-total-AKT, anti-GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Quantification: Determine the protein concentration of the cell lysates.

• SDS-PAGE: Separate equal amounts of protein on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins to a membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., GAPDH).

Protocol 3: Co-Immunoprecipitation (Co-IP)

This protocol is for investigating the interaction between mtHSP90 and its client proteins.

Materials:

• Cell lysates

• Co-IP lysis buffer (non-denaturing)

• Primary antibody for immunoprecipitation (e.g., anti-TRAP1)

• Protein A/G magnetic beads or agarose (B213101) resin

• Wash buffer

• Elution buffer

• SDS-PAGE and Western blotting reagents

Procedure:

• Cell Lysis: Lyse cells in a non-denaturing Co-IP lysis buffer.

• Pre-clearing: Pre-clear the lysate with protein A/G beads to reduce non-specific binding.

• Immunoprecipitation: Incubate the pre-cleared lysate with the primary antibody overnight at 4°C.

• Immune Complex Capture: Add protein A/G beads to capture the antibody-protein complexes.

• Washing: Wash the beads several times with wash buffer to remove non-specifically bound proteins.

• Elution: Elute the protein complexes from the beads.

• Analysis: Analyze the eluted proteins by Western blotting using antibodies against the protein of interest and its potential interacting partners.

Visualizations

Caption: Mechanism of action of Gamitrinib TPP hexafluorophosphate.

Caption: Potential resistance mechanisms to Gamitrinib.

Caption: Troubleshooting workflow for Gamitrinib resistance.

References

• 1. The role of chaperone-mediated autophagy in drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. TRAP1 Chaperones the Metabolic Switch in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Role of Mitochondrial Chaperones in Chemotherapy-Induced Neuropathy - ProQuest [proquest.com]
• 4. researchgate.net [researchgate.net]
• 5. New insights into TRAP1 pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. TRAP1 Regulation of Cancer Metabolism: Dual Role as Oncogene or Tumor Suppressor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. How compensatory mechanisms and adaptive rewiring have shaped our understanding of therapeutic resistance in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Resistance of Cancer Cells to Targeted Therapies Through the Activation of Compensating Signaling Loops - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Mitochondria-Shaping Proteins and Chemotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Combinatorial drug design targeting multiple cancer signaling networks controlled by mitochondrial Hsp90 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Prospective identification of resistance mechanisms to HSP90 inhibition in KRAS mutant cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Mitochondrial Chaperone in human health and diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Gamitrinib TPP Hexafluorophosphate for Intracranial Tumors

This technical support center provides researchers, scientists, and drug development professionals with essential information for utilizing Gamitrinib TPP hexafluorophosphate (B91526) in preclinical studies targeting intracranial tumors. It includes troubleshooting guides, frequently asked questions, detailed experimental protocols, and key data to facilitate successful experimentation.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is Gamitrinib TPP hexafluorophosphate and what is its mechanism of action? A1: Gamitrinib TPP hexafluorophosphate is a mitochondrially-targeted inhibitor of the Heat Shock Protein 90 (HSP90) family.[1] It is a conjugate of the HSP90 inhibitor 17-allylamino-geldanamycin (17-AAG) and a triphenylphosphonium (TPP) moiety, which directs the molecule to accumulate within mitochondria.[2][3] Inside the mitochondria of tumor cells, Gamitrinib inhibits HSP90 chaperones like TNF receptor-associated protein-1 (TRAP1).[1][4] This leads to mitochondrial proteotoxic stress, loss of the inner membrane potential, release of cytochrome c, and ultimately, rapid cell death via apoptosis.[5][6]

Q2: Why is Gamitrinib considered a promising agent for intracranial tumors like glioblastoma (GBM)? A2: Gamitrinib's promise lies in its selectivity. HSP90 proteins are selectively present and enriched in the mitochondria of tumor cells but not in normal tissues.[4][5] This allows Gamitrinib to preferentially kill cancer cells while sparing normal cells, such as human astrocytes, potentially offering a favorable therapeutic window.[5][6] Preclinical studies have demonstrated its effectiveness in inhibiting cell proliferation and inducing apoptosis in numerous primary and temozolomide-resistant glioma cell lines, as well as in patient-derived organoids and xenograft models.[7][8]

Q3: How does Gamitrinib TPP differ from non-targeted HSP90 inhibitors? A3: Unlike non-targeted HSP90 inhibitors that act primarily in the cytosol, Gamitrinib is engineered to selectively accumulate in mitochondria.[2][3] This focused action results in a distinct "mitochondriotoxic" mechanism, causing rapid and potent tumor cell killing.[6] It does not significantly affect HSP90 homeostasis or client protein stability outside of the mitochondria, which may help avoid the toxicity associated with global HSP90 inhibition.[6][9]

Q4: What are the recommended storage conditions for Gamitrinib TPP hexafluorophosphate? A4: The bulk powder should be stored at -20°C for long-term stability (up to 3 years).[10][11] For solutions in DMSO, storage at -80°C is recommended for up to 6 months, or at 4°C for up to 2 weeks.[11] A formulated injectable suspension has been shown to be stable for at least 24 weeks when stored at -20°C.[2][12]

Section 2: Troubleshooting Guide

Q5: I am observing high efficacy in vitro, but poor or no antitumor effect in my orthotopic (intracranial) mouse model. What is the likely cause? A5: This is a common and critical challenge. The discrepancy strongly suggests a drug delivery issue, primarily the inability of systemically administered Gamitrinib to effectively cross the blood-brain barrier (BBB). While Gamitrinib is potent against glioma cells directly, its physical properties may prevent it from reaching the tumor site in the brain in sufficient concentrations.[3] It has been noted that the ability of Gamitrinib to penetrate the BBB has not been formally documented, and some studies show that systemic monotherapy effective on subcutaneous tumors has no effect on orthotopic glioblastoma growth. Any efficacy seen in intracranial models could be influenced by a compromised BBB from the surgical implantation of tumor cells.[7]

Q6: How can I improve the delivery of Gamitrinib to intracranial tumors? A6: Overcoming the BBB is key. Consider these strategies:

• Advanced Formulation: The use of a nano-formulation, such as the microfluidized injectable suspension with Polysorbate 80, is a starting point.[9] Polysorbate 80-coated nanoparticles have been shown in other contexts to improve drug accumulation in the brain.[13]

• Combination Therapy: Combine systemic Gamitrinib with agents that can transiently increase BBB permeability.

• Direct Intracranial Delivery: While systemic Gamitrinib is administered, a second therapeutic agent can be delivered directly to the tumor via stereotactic injection. This combination approach has shown success in suppressing glioblastoma growth in preclinical models where systemic Gamitrinib alone failed.[3][5]

Q7: My animals are showing adverse reactions (e.g., inflammation, hypoactivity, swollen head) after injection. What should I do? A7: The formulation vehicle can cause adverse effects. Early formulations using high concentrations of DMSO (75%) were found to be toxic and unsuitable for in vivo studies.[14] Even the improved GLP formulation (containing DMSO, Polysorbate 80, Lecithin, Sucrose, and Dextrose) has been noted to cause vehicle-related reactions in dogs, which were managed with diphenhydramine.[9]

• Verify your formulation: Ensure you are using a well-tolerated vehicle, such as the one described in Protocol 1. Avoid high concentrations of DMSO.

• Monitor animals closely: Be prepared to provide supportive care as needed.

• Consider a vehicle-only control group: This is essential to distinguish between vehicle toxicity and drug-specific effects.

Q8: I am having difficulty dissolving the Gamitrinib TPP hexafluorophosphate powder. What is the correct procedure? A8: The compound is highly soluble in DMSO but practically insoluble in water.[10][15] For in vivo use, a multi-step formulation process is required to create a stable suspension. A direct dilution into aqueous buffers will result in precipitation. Please refer to the detailed Protocol 1: Preparation of Gamitrinib Injectable Formulation below for a validated method.[9]

Section 3: Data Presentation

Table 1: Physicochemical and Pharmacokinetic Properties of Gamitrinib

Parameter	Value	Species	Reference
Molecular Weight	1036.04 g/mol	N/A	[15]
Solubility	DMSO: 50 mg/mLH₂O: < 0.1 mg/mL	N/A	[10]
Plasma Protein Binding	>99%	Human	[4][12]
Half-life (t½)	12.2 ± 1.55 h	Rat	[4][12]
Clearance	85.6 ± 5.8 mL/min/kg	Rat	[4][12]

| Injectable Suspension Size | ~154 nm | N/A |[2][9] |

Table 2: In Vitro Efficacy of Gamitrinib in Glioblastoma (GBM) Models

Cell Line / Model	Effective Concentration	Exposure Time	Effect	Reference
Cultured GBM Cell Lines	15-20 µM	16 hours	Induces apoptosis	[5][10]
Patient-Derived GBM Lines	15-20 µM	16 hours	Induces apoptosis	[5][10]
Various Cancer Cell Lines	IC₅₀ ~1-4 µM	Not specified	Triggers cell killing	[12]
17 Primary Glioma Lines	IC₅₀ determined	72 hours	Inhibited proliferation	[7]

| 6 TMZ-Resistant Lines | IC₅₀ determined | 72 hours | Inhibited proliferation |[7] |

Table 3: Recommended In Vivo Dosing Regimens for Preclinical Models

Animal Model	Tumor Type	Dose & Route	Schedule	Reference
Nude Mice	U87-Luc Intracranial Glioblastoma	20 mg/kg, i.p.	Daily	[5][16]
Nude Mice	U87-Luc Intracranial Glioblastoma	10 mg/kg, i.p.	Daily (on days 6, 7, 9, 10)	[5][16]
SCID/beige Mice	PC3 Prostate Xenograft (s.c.)	10 mg/kg, i.p.	Daily	[17]

| PDX Mice | GBM PDX#823 (s.c.) | 10 mg/kg | Not specified |[7] |

Section 4: Visualizations and Diagrams

Section 5: Detailed Experimental Protocols

Protocol 1: Preparation of Gamitrinib Injectable Formulation This protocol is adapted from a method developed for Good Laboratory Practice (GLP) preclinical studies and is designed to create a ~5 mg/mL injectable solution.[9]

Materials:

• Gamitrinib TPP hexafluorophosphate powder

• DMSO (2.5% of final volume)

• Polysorbate 80 (to make 1.25% w/v in step 2)

• Lecithin (Lipoid S100) (to make 0.31% w/v in step 2)

• Sucrose (to make 12.5% w/v in step 2)

• Sterile water for injection

• 5% Dextrose for injection (87.5% of final volume)

Procedure:

• Step 1: Solubilization: Weigh the required amount of Gamitrinib powder and dissolve it completely in DMSO. This will be a concentrated stock. The volume of DMSO should be 2.5% of your final target volume.

• Step 2: Intermediate Dilution: In a separate sterile container, prepare a solution containing 1.25% (w/v) Polysorbate 80, 0.31% (w/v) Lecithin, and 12.5% (w/v) Sucrose in sterile water for injection. The volume of this solution should be 10% of your final target volume.

• Step 3: Final Formulation: Slowly add the Gamitrinib-DMSO stock from Step 1 to the solution from Step 2 with continuous mixing. Following this, add the 5% Dextrose solution (which constitutes 87.5% of the final volume) to reach your target concentration and volume.

• Final Composition: The final formulation will be approximately 5 mg/mL Gamitrinib in a vehicle of 2.5% DMSO, 0.125% Polysorbate 80, 0.031% Lecithin, 1.25% Sucrose, and 4.375% Dextrose.

• Note: For a more homogenous nanoparticle suspension, this solution can be processed through a microfluidizer.[9]

Protocol 2: In Vitro Cell Viability Assay This protocol is a general guideline for assessing Gamitrinib's effect on cell proliferation using a colorimetric assay like CCK-8 or MTT.[7]

Materials:

• Glioma cell lines (e.g., U87MG, LN229)

• Complete culture medium

• 96-well cell culture plates

• Gamitrinib TPP hexafluorophosphate dissolved in DMSO (sterile-filtered)

• Cell Counting Kit-8 (CCK-8) or MTT reagent

• Microplate reader

Procedure:

• Cell Seeding: Seed 3,000–5,000 cells per well in 100 µL of complete medium in a 96-well plate. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Treatment: Prepare serial dilutions of Gamitrinib in culture medium from your DMSO stock. The final DMSO concentration in all wells (including vehicle control) should be kept constant and low (e.g., <0.1%).

• Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of Gamitrinib or vehicle control. Include at least three replicate wells for each condition.

• Incubation: Incubate the plate for the desired time period (e.g., 72 hours) at 37°C, 5% CO₂.

• Viability Measurement (CCK-8 example): Add 10 µL of CCK-8 reagent to each well. Incubate for 1-4 hours at 37°C.

• Data Acquisition: Measure the absorbance at 450 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Use software like GraphPad Prism to plot dose-response curves and determine the IC₅₀ value.

Protocol 3: Orthotopic Glioblastoma Xenograft Mouse Model This protocol describes the establishment of an intracranial tumor model to test the efficacy of Gamitrinib. All animal procedures must be approved by an Institutional Animal Care and Use Committee (IACUC).[5][16]

Materials:

• Immunocompromised mice (e.g., nude mice)

• Luciferase-expressing glioblastoma cells (e.g., U87-Luc)

• Stereotactic surgery apparatus

• Anesthesia (e.g., isoflurane)

• Gamitrinib injectable formulation (from Protocol 1)

• Bioluminescence imaging system

• D-luciferin substrate

Procedure:

• Cell Preparation: Culture U87-Luc cells and harvest them during the logarithmic growth phase. Resuspend a specific number of cells (e.g., 1x10⁵) in a small volume (e.g., 5 µL) of sterile PBS.

• Stereotactic Implantation: Anesthetize the mouse and fix its head in the stereotactic frame. Create a small burr hole in the skull over the desired injection site (e.g., the right cerebral striatum).

• Slowly inject the cell suspension into the brain parenchyma at a defined depth. Withdraw the needle slowly and seal the burr hole and incision.

• Tumor Growth Confirmation: Allow 7-10 days for the tumors to establish. Confirm tumor growth and size by injecting mice with D-luciferin (i.p.) and performing bioluminescence imaging.

• Treatment: Once tumors reach a predetermined size, randomize the mice into treatment groups (e.g., vehicle control, Gamitrinib 20 mg/kg).

• Administer treatment as per the desired schedule (e.g., daily intraperitoneal injections).[5]

• Monitoring: Monitor animal weight and general health daily. Measure tumor growth weekly using bioluminescence imaging.

• Endpoint: Continue the experiment until a predetermined endpoint is reached (e.g., significant tumor burden, neurological symptoms, or a defined time point). Analyze survival data and tumor growth kinetics.

References

• 1. Facebook [cancer.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. universalbiologicals.com [universalbiologicals.com]
• 4. apps.dtic.mil [apps.dtic.mil]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Combinatorial drug design targeting multiple cancer signaling networks controlled by mitochondrial Hsp90 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antitumor Activity of a Mitochondrial-Targeted HSP90 Inhibitor in Gliomas - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Antitumor Activity of a Mitochondrial-Targeted HSP90 Inhibitor in Gliomas - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Feasibility and safety of targeting mitochondria for cancer therapy – preclinical characterization of gamitrinib, a first-in-class, mitochondriaL-targeted small molecule Hsp90 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. Gamitrinib TPP hexafluorophosphate Datasheet DC Chemicals [dcchemicals.com]
• 12. Feasibility and safety of targeting mitochondria for cancer therapy - preclinical characterization of gamitrinib, a first-in-class, mitochondriaL-targeted small molecule Hsp90 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. apps.dtic.mil [apps.dtic.mil]
• 15. Gamitrinib TPP hexafluorophosphate Supplier | CAS 1131626-47-5 | AOBIOUS [aobious.com]
• 16. file.medchemexpress.com [file.medchemexpress.com]
• 17. PRECLINICAL CHARACTERIZATION OF MITOCHONDRIA-TARGETED SMALL MOLECULE Hsp90 INHIBITORS, GAMITRINIBS, IN ADVANCED PROSTATE CANCER - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Poor Bioavailability of Mitochondrial-Targeted Drugs

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and experimental protocols for researchers, scientists, and drug development professionals working with mitochondrial-targeted drugs. The focus is on identifying and overcoming the common challenges associated with their bioavailability to enhance therapeutic efficacy.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the primary biological barriers that limit the bioavailability of mitochondrial-targeted drugs?

A1: The journey of a mitochondrial-targeted drug from administration to its sub-organellar target is fraught with obstacles. The primary barriers include:

• Systemic Circulation: Poor solubility, rapid clearance by the reticuloendothelial system (RES), and enzymatic degradation can reduce the amount of drug reaching the target tissue.[1]

• Tissue and Cellular Uptake: The drug must cross the capillary endothelium and then the plasma membrane of the target cell.

• Endo-lysosomal Entrapment: After cellular uptake, often via endocytosis, drugs can become trapped within lysosomes, where they may be degraded by hydrolytic enzymes before reaching the mitochondria.[2]

• Mitochondrial Membranes: Mitochondria are protected by a double membrane. The outer mitochondrial membrane (OMM) is relatively permeable to small molecules, but the inner mitochondrial membrane (IMM) is highly selective and impermeable, posing a significant challenge for drug entry into the mitochondrial matrix.[3]

Q2: My drug shows high efficacy on isolated mitochondria but fails in cell-based assays. What is the likely problem?

A2: This common issue strongly suggests a bioavailability problem at the cellular level. The most probable causes are:

• Poor Plasma Membrane Permeability: The physicochemical properties of your drug may prevent it from efficiently crossing the cell membrane.

• Lysosomal Sequestration: The drug is successfully entering the cell but is being trafficked to and trapped within lysosomes, preventing it from reaching the mitochondria in sufficient concentrations.[2] This is a major hurdle for many compounds, especially cationic molecules.

• Cytosolic Instability: The drug may be metabolized or degraded by cytosolic enzymes before it can localize to the mitochondria.

To troubleshoot this, you should perform cellular uptake and subcellular fractionation studies to quantify the drug concentration in different compartments (whole cell, cytosol, lysosomes, and mitochondria).

Q3: How can I overcome the lysosomal trapping of my mitochondrial-targeted drug?

A3: Overcoming lysosomal trapping is critical for enhancing efficacy. Strategies include:

• Formulation with Nanocarriers: Encapsulating the drug in nanocarriers like liposomes or polymeric nanoparticles can alter the cellular uptake pathway and facilitate endosomal escape.[4][5] Materials that buffer the acidic pH of the lysosome (the "proton sponge" effect) can induce osmotic swelling and rupture, releasing the drug into the cytosol.

• Conjugation with Endosomal Escape Peptides: Attaching peptides known to disrupt endosomal membranes can promote the release of the drug into the cytoplasm.

• Chemical Modification: Modifying the drug to reduce its pKa can prevent its protonation and accumulation in the acidic lysosomal compartment.

Q4: What are the most common strategies for targeting drugs to mitochondria?

A4: The most widely used strategies exploit the unique properties of mitochondria:

• Delocalized Lipophilic Cations (DLCs): This is the most common approach. Molecules like triphenylphosphonium (TPP) are conjugated to the drug.[6][7] The large negative membrane potential (~150-180 mV) of the inner mitochondrial membrane drives the accumulation of these positively charged molecules within the mitochondrial matrix.[4][8]

• Mitochondria-Penetrating Peptides (MPPs): These are short, cationic, and often amphipathic peptides that can facilitate mitochondrial uptake.[3] Some MPPs, like Szeto-Schiller (SS) peptides, interact with cardiolipin, a phospholipid abundant in the inner mitochondrial membrane.[9]

• Mitochondrial Targeting Sequences (MTS): These are N-terminal peptide sequences naturally used by the cell to import proteins into mitochondria via the TOM/TIM protein import machinery.[7][10]

Section 2: Troubleshooting Guide

This guide addresses common experimental failures and provides a logical workflow for identifying the root cause.

Problem: My mitochondrial-targeted drug shows promising results in cell culture but has poor efficacy in vivo.

This indicates that systemic bioavailability or tissue-specific delivery is the primary issue. The drug is effective once it reaches the mitochondria within a cell, but it is failing to reach the target tissue in sufficient concentrations in a whole organism.

Potential Cause	Recommended Troubleshooting Experiment	Expected Outcome if Hypothesis is Correct
Rapid Systemic Clearance	Perform a pharmacokinetic (PK) study. Measure drug concentration in plasma at multiple time points after administration.	The drug will have a very short half-life (t½) and low Area Under the Curve (AUC).
Low Oral Bioavailability	Compare plasma concentrations after oral (PO) vs. intravenous (IV) administration.	The ratio of AUC(PO) to AUC(IV) will be very low. This is common for large or highly charged molecules.[11]
Poor Tissue Penetration	Conduct a biodistribution study. After administration, harvest key organs (liver, kidney, tumor, brain, etc.) and quantify the drug concentration.	Drug concentration will be high in organs of clearance (liver, kidney) but low in the target tissue.
Off-Target Accumulation	Use imaging techniques (e.g., fluorescently labeled drug) or subcellular fractionation of harvested tissues.	The drug may be accumulating in non-target organelles or cell types within the tissue.

Section 3: Key Experimental Protocols

Protocol 1: Assay for Cellular Uptake and Mitochondrial Drug Accumulation

This protocol allows for the quantification of a drug in whole cells and isolated mitochondrial fractions.

Objective: To determine the concentration of the drug within the whole cell, cytosol, and mitochondria.

Methodology:

• Cell Culture: Plate cells of interest (e.g., HeLa, HepG2) in 10 cm dishes and grow to ~80-90% confluency.

• Drug Treatment: Treat cells with the mitochondrial-targeted drug at the desired concentration for a specific time course (e.g., 1, 4, 12, 24 hours). Include an untreated control.

• Cell Harvesting:

  • Wash cells three times with ice-cold Phosphate-Buffered Saline (PBS) to remove extracellular drug.

  • Scrape cells into 1 mL of PBS and transfer to a microcentrifuge tube.

  • Aliquot a small portion (~50 µL) for whole-cell analysis.

• Mitochondrial Isolation:

  • Centrifuge the remaining cells at 600 x g for 5 minutes at 4°C.

  • Discard the supernatant and resuspend the cell pellet in 1 mL of ice-cold mitochondrial isolation buffer (e.g., containing sucrose, MOPS, and EGTA).

  • Homogenize the cells using a Dounce homogenizer or by passing through a 27-gauge needle until ~80% of cells are lysed (check under a microscope).

  • Perform differential centrifugation:

    • Centrifuge homogenate at 800 x g for 10 minutes at 4°C to pellet nuclei and unbroken cells.

    • Transfer the supernatant to a new tube and centrifuge at 10,000 x g for 15 minutes at 4°C to pellet the mitochondria.

    • The resulting supernatant is the cytosolic fraction. The pellet contains the mitochondria.

• Sample Preparation for Analysis:

  • Lyse the whole-cell aliquot, the cytosolic fraction, and the mitochondrial pellet using an appropriate lysis buffer or sonication.

  • Determine the protein concentration of each fraction using a BCA or Bradford assay for normalization.

• Drug Quantification:

  • Analyze the drug concentration in each fraction using a suitable analytical method, such as Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), High-Performance Liquid Chromatography (HPLC), or fluorescence if the drug is intrinsically fluorescent or tagged.[12]

  • Normalize the drug amount to the total protein content in each fraction (e.g., ng of drug / mg of protein).

Section 4: Data Presentation and Visualization

Table 1: Comparison of Delivery Strategies on Mitochondrial Accumulation of Drug X

This table summarizes hypothetical data comparing the mitochondrial concentration of a drug delivered via different formulation strategies, as would be determined by the protocol above.

Delivery Strategy	Cellular Uptake (ng/mg protein)	Mitochondrial Conc. (ng/mg protein)	Mitochondrial Accumulation Index*
Drug X (Free)	150 ± 22	18 ± 5	1.0
Drug X-TPP Conjugate	450 ± 45	165 ± 19	9.2
Drug X in Liposomes	800 ± 78	95 ± 11	5.3
Drug X in pH-sensitive Nanoparticles	750 ± 61	250 ± 31	13.9

*Mitochondrial Accumulation Index is normalized to the free drug.

Diagram 1: The Bioavailability Journey of a Mitochondrial-Targeted Drug

This diagram illustrates the sequential barriers a drug must overcome to reach its target.

Caption: Workflow of drug delivery barriers from administration to the mitochondria.

Diagram 2: Troubleshooting Flowchart for Low Drug Efficacy

This logical diagram guides researchers through a process of elimination to identify the cause of poor drug performance.

Caption: A decision tree for troubleshooting poor mitochondrial drug efficacy.

References

• 1. Exploring the Potential of Mitochondria-Targeted Drug Delivery for Enhanced Breast Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Circumventing challenges in mitochondrial targeting for cancer treatment: leveraging nanoplatforms for effective solutions - Materials Advances (RSC Publishing) DOI:10.1039/D3MA00629H [pubs.rsc.org]
• 3. Mitochondrial Dysfunction: Pathophysiology and Mitochondria-Targeted Drug Delivery Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Advancements in mitochondrial-targeted nanotherapeutics: overcoming biological obstacles and optimizing drug delivery [frontiersin.org]
• 5. Advancements in mitochondrial-targeted nanotherapeutics: overcoming biological obstacles and optimizing drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Formulation and Optimization of Mitochondria-Targeted Polymeric Nanoparticles | Springer Nature Experiments [experiments.springernature.com]
• 7. researchgate.net [researchgate.net]
• 8. Advancements in mitochondrial-targeted nanotherapeutics: overcoming biological obstacles and optimizing drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 9. dovepress.com [dovepress.com]
• 10. mdpi.com [mdpi.com]
• 11. tandfonline.com [tandfonline.com]
• 12. researchgate.net [researchgate.net]

Interpreting unexpected results in Gamitrinib TPP hexafluorophosphate experiments

Welcome to the technical support center for Gamitrinib TPP hexafluorophosphate (B91526). This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting and interpreting unexpected results during their experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues and unexpected outcomes that may arise during experiments with Gamitrinib TPP hexafluorophosphate.

1. Question: I am not observing the expected levels of apoptosis in my cancer cell line after treatment with Gamitrinib TPP hexafluorophosphate. What are the possible reasons?

Answer:

Several factors could contribute to a lack of apoptotic response. Consider the following troubleshooting steps:

• Concentration-Dependent Effects: Gamitrinib TPP hexafluorophosphate exhibits different cellular effects at varying concentrations. While higher concentrations (typically 15-20 µM) are known to induce apoptosis, lower, sub-lethal doses may instead trigger a mitochondrial unfolded protein response (mitoUPR) and mitophagy, a cellular process for clearing damaged mitochondria.[1][2] If you are using a low concentration, you might be observing a cytoprotective mechanism rather than cell death.

• Cell Line Specificity: The sensitivity of cancer cell lines to Gamitrinib TPP hexafluorophosphate can vary. Although it has shown broad efficacy, differences in mitochondrial bioenergetics and dependence on mitochondrial chaperones among cell lines could influence the apoptotic threshold.

• Compound Stability and Handling: Ensure that the compound has been stored and handled correctly. Gamitrinib TPP hexafluorophosphate powder should be stored at -20°C in the dark.[3] Improper storage can lead to degradation and loss of activity.

• Experimental Timeline: The onset of apoptosis can be time-dependent. While some effects are rapid, significant apoptosis is typically observed after 16-24 hours of treatment.[4][5] You may need to perform a time-course experiment to determine the optimal treatment duration for your specific cell line.

2. Question: My in vivo xenograft tumor model is not responding to systemic administration of Gamitrinib TPP hexafluorophosphate monotherapy. Why might this be the case?

Answer:

In vivo efficacy can be influenced by several factors that may not be apparent in in vitro studies.

• Pharmacokinetics and Tumor Penetration: While Gamitrinib TPP hexafluorophosphate is designed for mitochondrial targeting, its ability to accumulate in sufficient concentrations within the tumor tissue in vivo can be a limiting factor. Studies have shown that systemic monotherapy with Gamitrinib TPP at 20 mg/kg did not inhibit the growth of orthotopic glioblastoma xenografts.[5]

• Combination Therapy Requirement: The anti-tumor activity of Gamitrinib TPP hexafluorophosphate in vivo can be significantly enhanced when used in combination with other agents. For instance, its efficacy against glioblastoma was demonstrated when combined with intracranial administration of TRAIL.[5] Consider exploring rational combination therapies to potentiate the effect of Gamitrinib TPP hexafluorophosphate in your model.

• Formulation and Administration: The formulation used for in vivo studies is critical for solubility and bioavailability. A common formulation involves DMSO, Polysorbate 80, Lecithin, Sucrose, and Dextrose.[3] Ensure that your formulation is appropriate and that the route of administration is optimal for your tumor model.

3. Question: I am observing toxicity in my normal (non-cancerous) control cells. Isn't Gamitrinib TPP hexafluorophosphate supposed to be selective for cancer cells?

Answer:

Gamitrinib TPP hexafluorophosphate's selectivity for cancer cells is based on their heightened dependence on mitochondrial chaperones like Hsp90 and TRAP1.[3] However, off-target effects or experimental conditions can lead to toxicity in normal cells.

• Off-Target Effects: At higher concentrations, Gamitrinib TPP hexafluorophosphate may exhibit off-target activities. It has been shown to inhibit certain cytochrome P450 isoforms (CYP2C9 and CYP3A4) and the hERG ion channel at micromolar concentrations.[3] These inhibitions could potentially lead to cellular stress and toxicity, even in non-cancerous cells.

• High Concentrations: The concentrations that induce apoptosis in cancer cells (15-20 µM) might be approaching the toxic threshold for some normal cell types, especially with prolonged exposure.[5] It is crucial to determine the therapeutic window for your specific normal cell line by performing a dose-response curve.

• Mitochondrial Health of Control Cells: The baseline mitochondrial health and metabolic activity of your control cells can influence their sensitivity. If the control cells have underlying mitochondrial stress, they may be more susceptible to the effects of a mitochondrial-targeted agent.

4. Question: My experimental results are inconsistent between batches of Gamitrinib TPP hexafluorophosphate. What could be the cause?

Answer:

Inconsistent results can often be traced back to issues with the compound itself or its preparation.

• Compound Purity and Integrity: Verify the purity of each batch of Gamitrinib TPP hexafluorophosphate. The presence of impurities can significantly alter the biological activity.

• Solubility Issues: Gamitrinib TPP hexafluorophosphate can be challenging to dissolve. It is soluble in DMSO, but precipitation can occur when diluting into aqueous media.[6] Ensure that your stock solution is fully dissolved and that you are not observing precipitation in your final culture medium. Using freshly prepared solutions is recommended.

• Storage Conditions: As mentioned, proper storage at -20°C in the dark is critical to prevent degradation.[3]

Quantitative Data Summary

Table 1: In Vitro IC50 Values of Gamitrinib TPP Hexafluorophosphate in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)
NCI-60 Panel	Various	0.16 - 29
Colon Adenocarcinoma	Colon	0.35 - 29
Breast Adenocarcinoma	Breast	0.16 - 3.3
Melanoma	Skin	0.36 - 2.7
Glioblastoma	Brain	~15-20 (for cell killing)

Data compiled from multiple sources.[3][5]

Table 2: Off-Target Effects of Gamitrinib TPP Hexafluorophosphate

Target	IC50 (µM)	Effect
CYP2C9	1.1	Inhibition
CYP3A4	0.12 - 0.2	Inhibition
hERG Ion Channel	3.5	Inhibition

Data extracted from in vitro toxicity studies.[3]

Key Experimental Protocols

1. Cell Viability Assessment using MTT Assay

This protocol is adapted from standard methodologies to assess the effect of Gamitrinib TPP hexafluorophosphate on cell viability.

• Materials:

  • Gamitrinib TPP hexafluorophosphate

  • Cancer cell line of interest

  • 96-well plates

  • Complete cell culture medium

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

  • Microplate reader

• Procedure:

  • Seed cells in a 96-well plate at a density of 2 x 10³ cells/well in 100 µL of complete medium and incubate for 24 hours.[4]

  • Prepare serial dilutions of Gamitrinib TPP hexafluorophosphate in complete medium.

  • Remove the medium from the wells and add 100 µL of the diluted compound or vehicle control (e.g., DMSO).

  • Incubate for the desired treatment period (e.g., 16-24 hours).

  • Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, or until a purple precipitate is visible.

  • Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

2. Apoptosis Detection by Annexin V and Propidium Iodide (PI) Staining

This protocol outlines the steps for quantifying apoptosis using flow cytometry.

• Materials:

  • Gamitrinib TPP hexafluorophosphate-treated and control cells

  • Annexin V-FITC (or other fluorochrome) Apoptosis Detection Kit

  • 1X Binding Buffer

  • Propidium Iodide (PI) solution

  • Flow cytometer

• Procedure:

  • Induce apoptosis by treating 1 x 10⁶ cells with the desired concentration of Gamitrinib TPP hexafluorophosphate for the appropriate duration.[4]

  • Harvest the cells and centrifuge at 300 x g for 5 minutes.

  • Wash the cells once with cold PBS.

  • Resuspend the cells in 100 µL of 1X Binding Buffer.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI solution.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the cells by flow cytometry within one hour.

3. Western Blot for Apoptosis and Mitophagy Markers

This protocol can be used to detect changes in protein expression associated with Gamitrinib TPP hexafluorophosphate treatment.

• Materials:

  • Treated and control cell lysates

  • SDS-PAGE gels

  • Transfer buffer and membrane (PVDF or nitrocellulose)

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies (e.g., anti-cleaved caspase-3, anti-PARP, anti-LC3B, anti-PINK1, anti-Parkin)

  • HRP-conjugated secondary antibodies

  • Chemiluminescent substrate

  • Imaging system

• Procedure:

  • Prepare cell lysates from treated and control cells.

  • Determine protein concentration using a BCA or Bradford assay.

  • Separate equal amounts of protein on an SDS-PAGE gel.

  • Transfer the proteins to a membrane.

  • Block the membrane for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane and incubate with the secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and add the chemiluminescent substrate.

  • Visualize the protein bands using an imaging system.

Visualizations

References

• 1. Mitochondrial targeted HSP90 inhibitor Gamitrinib-TPP (G-TPP) induces PINK1/Parkin-dependent mitophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mitochondrial targeted HSP90 inhibitor Gamitrinib-TPP (G-TPP) induces PINK1/Parkin-dependent mitophagy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Feasibility and safety of targeting mitochondria for cancer therapy – preclinical characterization of gamitrinib, a first-in-class, mitochondriaL-targeted small molecule Hsp90 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. universalbiologicals.com [universalbiologicals.com]
• 6. Inhibition of mitochondrial matrix chaperones and anti-apoptotic Bcl-2 family proteins empower antitumor therapeutic responses - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of Gamitrinib TPP Hexafluorophosphate and 17-AAG in Cancer Cell Efficacy

An objective guide for researchers on the differential mechanisms and therapeutic potential of mitochondrial-targeted versus cytosolic Hsp90 inhibition.

The molecular chaperone Heat shock protein 90 (Hsp90) is a critical regulator of protein folding and stability for a multitude of client proteins, many of which are integral to cancer cell proliferation, survival, and signaling. Its inhibition has emerged as a promising strategy in oncology. This guide provides a detailed comparison of two Hsp90 inhibitors: 17-N-Allylamino-17-demethoxygeldanamycin (17-AAG), a well-established cytosolic Hsp90 inhibitor, and Gamitrinib TPP hexafluorophosphate (B91526) (Gamitrinib), a novel inhibitor specifically targeted to the mitochondrial pool of Hsp90.

Mechanism of Action: A Tale of Two Compartments

The fundamental difference between Gamitrinib and 17-AAG lies in their subcellular targets.

17-AAG is a derivative of geldanamycin (B1684428) that competitively binds to the N-terminal ATP-binding pocket of cytosolic Hsp90.[1][2] This inhibition disrupts the chaperone cycle, leading to the misfolding and subsequent proteasomal degradation of Hsp90 client proteins, such as Akt, Chk1, CRAF, and CDK4.[3][4] This multi-pronged attack on various oncogenic signaling pathways is thought to be the basis of its antitumor activity.[5] A hallmark of 17-AAG activity is the induction of a heat shock response, characterized by the upregulation of Hsp70.[3][4]

Gamitrinib , in contrast, is a combinatorial drug that links an Hsp90 inhibitor to a triphenylphosphonium (TPP) moiety, which directs the molecule to accumulate within the mitochondria.[6][7] This targeted approach allows for the specific inhibition of the mitochondrial Hsp90 homolog, TRAP-1 (TNF receptor-associated protein-1).[8][9] By inhibiting mitochondrial Hsp90, Gamitrinib induces a rapid "mitochondriotoxic" effect, causing a sudden loss of mitochondrial membrane potential, membrane rupture, and the release of pro-apoptotic factors like cytochrome c.[6][9][10] Unlike 17-AAG, Gamitrinib does not typically cause the degradation of cytosolic Hsp90 client proteins or induce a heat shock response.[6][7]

Figure 1. Differential mechanisms of 17-AAG and Gamitrinib.

Comparative Efficacy in Cancer Cells

Experimental data reveals significant differences in the cytotoxic profiles of Gamitrinib and 17-AAG.

Cell Viability and Cytotoxicity:

Gamitrinib typically induces a more rapid and potent cytotoxic effect compared to 17-AAG. For instance, a 3-hour exposure to Gamitrinib-G4 was sufficient to achieve an IC50 of approximately 0.5 µM in H460 lung cancer cells, while 17-AAG showed no effect within this timeframe.[4] In SKBr3 breast cancer cells, while both drugs reduced metabolic activity over 96 hours, Gamitrinib treatment led to nearly complete cell death within 24 hours.[4] In contrast, most cells treated with 17-AAG were still viable after 72 hours.[4] Studies in glioblastoma cells have shown Gamitrinib to be five to tenfold more effective than 17-AAG.[10]

Table 1: Comparative Cytotoxicity in Cancer Cell Lines

Compound	Cell Line	Assay	Time Point	IC50 / Effect	Reference
Gamitrinib-G4	H460 (Lung)	MTT	3 hours	~0.5 µM	[4]
17-AAG	H460 (Lung)	MTT	3 hours	No effect	[4]
Gamitrinib-G4	SKBr3 (Breast)	Trypan Blue	24 hours	~100% cell death (at 10 µM)	[4]
17-AAG	SKBr3 (Breast)	Trypan Blue	72 hours	Most cells viable (at 10 µM)	[4]
Gamitrinib-TPP	PC3 (Prostate)	MTT	24 hours	IC50 < 10 µM	[11]
17-AAG	PC3 (Prostate)	MTT	24 hours	IC50 > 20 µM	[11]
Gamitrinib-TPP	C4-2B (Prostate)	MTT	24 hours	IC50 < 10 µM	[11]

| 17-AAG | C4-2B (Prostate) | MTT | 24 hours | IC50 > 20 µM |[11] |

Induction of Apoptosis:

Gamitrinib's direct action on mitochondria leads to a rapid induction of apoptosis. In H460 cells, treatment with Gamitrinib-G4 resulted in a swift loss of mitochondrial membrane potential and significant activation of effector caspases within 4 hours.[6] Similarly, in PC3 prostate cancer cells, Gamitrinib-TPP treatment showed a marked increase in caspase activity.[11] While 17-AAG also induces apoptosis, the process is generally slower and often follows a period of cell cycle arrest, contingent on the degradation of client proteins.[4][12]

Table 2: Apoptosis Induction and Mitochondrial Effects

Compound	Cell Line	Effect	Time Point	Reference
Gamitrinib-G4	H460 (Lung)	Rapid loss of mitochondrial membrane potential	4 hours	[6]
Gamitrinib-G4	H460 (Lung)	Pronounced effector caspase activity	4 hours	[6]
Gamitrinib-G1	HeLa Mitochondria	Cytochrome c release	20 minutes	[4][6]
17-AAG	HeLa Mitochondria	No cytochrome c release	20 minutes	[4][6]

| Gamitrinib-TPP | PC3 (Prostate) | Increased DEVDase (caspase) activity | Not specified |[11] |

In Vivo Efficacy:

The differential efficacy observed in vitro extends to preclinical in vivo models. Systemic administration of Gamitrinib-G4 effectively inhibited the growth of human lung, breast, and leukemia xenograft tumors in mice.[4][6] In a human lung cancer xenograft model, comparable doses of 17-AAG had no effect on tumor growth.[4][6]

Experimental Protocols

Below are summarized methodologies for key experiments cited in the comparative analysis.

Cell Viability (MTT Assay):

• Cancer cells are seeded in 96-well plates at a density of 2,000-5,000 cells per well and allowed to adhere overnight.[13][14]

• Cells are treated with varying concentrations of Gamitrinib or 17-AAG for specified time intervals (e.g., 3, 6, 24, 72 hours).[6][11]

• Following treatment, 10 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 3-4 hours at 37°C.[6]

• The resulting formazan (B1609692) crystals are dissolved in a solubilization solution (e.g., DMSO).

• The absorbance is measured at a specific wavelength (e.g., 450 nm or 405 nm) using a microplate reader.[13][14]

• Cell viability is calculated as a percentage relative to vehicle-treated control cells, and IC50 values are determined.

Apoptosis Assay (Flow Cytometry):

• Cells are treated with the respective compounds for the desired duration.

• Adherent and floating cells are harvested, washed with PBS, and pelleted.[14]

• Cells are resuspended in a binding buffer and stained with fluorescently labeled Annexin V and a viability dye like Propidium Iodide (PI) or PSVue 643.[13][14]

• Samples are analyzed by a flow cytometer. Annexin V-positive cells are identified as apoptotic, and PI-positive cells are identified as late apoptotic or necrotic.

Western Blotting for Client Proteins and Cytochrome c Release:

• For Client Proteins: Cells are lysed in RIPA buffer. Protein concentrations are determined using a BCA assay. Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane. The membrane is blocked and then incubated with primary antibodies against Hsp90 client proteins (e.g., Akt, Chk1) or Hsp70, followed by an HRP-conjugated secondary antibody.[4]

• For Cytochrome c Release: Mitochondria are isolated from treated cells via differential centrifugation. The cytosolic and mitochondrial fractions are collected separately. Protein samples from each fraction are analyzed by Western blotting using an antibody specific for cytochrome c.[4] Loading controls like Cox-IV (mitochondrial) and Ran (cytosolic) are used to ensure fraction purity.[6]

Figure 2. Workflow for comparing anticancer drug efficacy.

Conclusion

Gamitrinib and 17-AAG represent two distinct strategies for targeting the Hsp90 chaperone system. 17-AAG acts globally on cytosolic Hsp90, leading to the degradation of multiple oncoproteins, a mechanism that is often cytostatic before becoming cytotoxic. Gamitrinib's innovation lies in its targeted delivery to mitochondria, initiating a rapid and potent apoptotic cascade by disrupting the organelle's integrity.[6] This "mitochondriotoxic" mechanism appears to be more acutely lethal to cancer cells and can overcome resistance pathways that might circumvent the effects of cytosolic Hsp90 inhibition.[10] For researchers, the choice between these agents depends on the specific biological question: 17-AAG is a tool for studying the broad consequences of cytosolic client protein depletion, while Gamitrinib offers a specific method to probe the role of mitochondrial bioenergetics and apoptosis regulation by TRAP-1 in cancer.

References

• 1. A Novel Mechanism of 17-AAG Therapeutic Efficacy on HSP90 Inhibition in MYCN-Amplified Neuroblastoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Hsp90 inhibitor - Wikipedia [en.wikipedia.org]
• 3. oncotarget.com [oncotarget.com]
• 4. Combinatorial drug design targeting multiple cancer signaling networks controlled by mitochondrial Hsp90 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 17-AAG, an Hsp90 inhibitor, causes kinetochore defects: a novel mechanism by which 17-AAG inhibits cell proliferation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. JCI - Combinatorial drug design targeting multiple cancer signaling networks controlled by mitochondrial Hsp90 [jci.org]
• 7. Feasibility and safety of targeting mitochondria for cancer therapy – preclinical characterization of gamitrinib, a first-in-class, mitochondriaL-targeted small molecule Hsp90 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. apps.dtic.mil [apps.dtic.mil]
• 9. Facebook [cancer.gov]
• 10. wistar.org [wistar.org]
• 11. researchgate.net [researchgate.net]
• 12. Frontiers | A Novel Mechanism of 17-AAG Therapeutic Efficacy on HSP90 Inhibition in MYCN-Amplified Neuroblastoma Cells [frontiersin.org]
• 13. medchemexpress.com [medchemexpress.com]
• 14. Antitumor Activity of a Mitochondrial-Targeted HSP90 Inhibitor in Gliomas - PMC [pmc.ncbi.nlm.nih.gov]

Validating Gamitrinib-Induced Apoptosis: A Comparative Guide to Annexin V Staining

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Annexin (B1180172) V staining with other common methods for validating apoptosis, specifically in the context of treatment with Gamitrinib, a mitochondrial-targeted Hsp90 inhibitor. The information presented herein is supported by experimental data and detailed protocols to assist researchers in selecting the most appropriate assays for their studies.

Gamitrinib and the Induction of Apoptosis

Gamitrinib (GA mitochondrial matrix inhibitor) is a potent anti-cancer agent that selectively targets the mitochondrial pool of the molecular chaperone Hsp90.[1][2] This targeted inhibition triggers a cascade of events within the mitochondria, leading to their dysfunction and initiating the intrinsic pathway of apoptosis.[2][3] Key events in Gamitrinib-induced apoptosis include the disruption of mitochondrial integrity, the release of pro-apoptotic factors like cytochrome c, and the subsequent activation of caspases, the executioners of apoptosis.[1][3]

Principles of Apoptosis Detection Methods

Validating the apoptotic effects of compounds like Gamitrinib is crucial in pre-clinical drug development. Several methods are available, each targeting different stages of the apoptotic process.

Annexin V Staining: This is a widely used method for detecting one of the earliest events in apoptosis: the externalization of phosphatidylserine (B164497) (PS).[4] In healthy cells, PS is restricted to the inner leaflet of the plasma membrane. During early apoptosis, this asymmetry is lost, and PS is translocated to the outer leaflet, where it can be detected by fluorescently labeled Annexin V, a protein with a high affinity for PS.[4][5] When used in conjunction with a viability dye such as Propidium Iodide (PI) or 7-AAD, Annexin V staining can distinguish between viable, early apoptotic, late apoptotic, and necrotic cells.[6]

TUNEL Assay: The Terminal deoxynucleotidyl transferase dUTP Nick End Labeling (TUNEL) assay detects a later event in apoptosis: DNA fragmentation.[7] The enzyme terminal deoxynucleotidyl transferase (TdT) is used to label the 3'-hydroxyl termini of DNA breaks with labeled dUTPs. This method is effective for identifying cells in the final stages of apoptosis.

Caspase Activity Assays: These assays measure the activity of caspases, a family of proteases that are central to the execution of apoptosis.[7] Fluorometric or colorimetric substrates containing specific caspase recognition sequences are used to quantify the enzymatic activity of key executioner caspases, such as caspase-3 and caspase-7.

Comparative Analysis of Apoptosis Detection Methods

The choice of apoptosis assay depends on the specific scientific question and the desired endpoint.

Assay	Principle	Stage of Apoptosis Detected	Advantages	Disadvantages
Annexin V Staining	Detects externalization of phosphatidylserine (PS).	Early	High sensitivity for early apoptotic events; allows for differentiation between apoptotic and necrotic cells (with a viability dye).[4]	Can also stain necrotic cells if the membrane is compromised; binding is calcium-dependent.[7]
TUNEL Assay	Detects DNA fragmentation.	Late	Can be used on fixed cells and tissue sections; provides spatial information in tissues.	Detects a later stage of apoptosis, potentially missing early events; can also label necrotic cells.
Caspase Activity Assays	Measures the activity of executioner caspases (e.g., caspase-3/7).	Mid to Late	Directly measures a key enzymatic event in the apoptotic pathway; amenable to high-throughput screening.	Caspase activation can be transient; does not provide information on the initial triggers of apoptosis.[7]

Experimental Data

Compound	Cell Line	Concentration	Treatment Time	% Apoptotic Cells (Annexin V+)	Reference
Gamitrinib-G4	H460 (Lung Cancer)	10 µM	24 hours	Significant increase in caspase activity (indicative of apoptosis)	[3]
Gamitrinib	Glioma Cell Lines	Various	-	Induced apoptosis and cell death	[8]
Compound 9	HeLa	10 µM	48 hours	~45% (Early + Late Apoptotic)	[3]
Paclitaxel	HepG2	Various	30 hours	Dose-dependent increase in PS exposure	[6]
Camptothecin	Jurkat	5 µM	4 hours	23.0% (Early Apoptotic)	[5]

Experimental Protocols

Annexin V Staining Protocol for Gamitrinib-Treated Cells

This protocol is a general guideline and may require optimization for specific cell types and experimental conditions.

Materials:

• Gamitrinib

• Cancer cell line of interest

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS), Ca2+/Mg2+-free

• Trypsin-EDTA (for adherent cells)

• FITC-conjugated Annexin V

• Propidium Iodide (PI) staining solution

• 1X Annexin V Binding Buffer

• Flow cytometer

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in a 6-well plate at a density that will allow for approximately 70-80% confluency at the time of harvest.

  • Allow cells to adhere overnight.

  • Treat cells with the desired concentrations of Gamitrinib or a vehicle control for the specified duration.

• Cell Harvesting:

  • Adherent cells: Gently wash the cells with PBS. Detach the cells using a minimal amount of Trypsin-EDTA. Neutralize the trypsin with complete medium and transfer the cell suspension to a conical tube.

  • Suspension cells: Collect the cells directly into a conical tube.

  • Centrifuge the cells at 300 x g for 5 minutes.

• Staining:

  • Carefully discard the supernatant and wash the cell pellet with cold PBS.

  • Centrifuge again at 300 x g for 5 minutes and discard the supernatant.

  • Resuspend the cell pellet in 1X Annexin V Binding Buffer at a concentration of 1 x 10^6 cells/mL.

  • Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

  • Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI solution.

  • Gently vortex the tubes and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Annexin V Binding Buffer to each tube.

  • Analyze the samples on a flow cytometer within one hour.

  • Use unstained, Annexin V-only, and PI-only controls to set up compensation and gates.

  • Acquire data for at least 10,000 events per sample.

  • Analyze the data to quantify the percentage of cells in each quadrant:

    • Lower-left (Annexin V- / PI-): Live cells

    • Lower-right (Annexin V+ / PI-): Early apoptotic cells

    • Upper-right (Annexin V+ / PI+): Late apoptotic/necrotic cells

    • Upper-left (Annexin V- / PI+): Necrotic cells

Visualizations

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Comparison of cell-based assays to quantify treatment effects of anticancer drugs identifies a new application for Bodipy-L-cystine to measure apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. bdbiosciences.com [bdbiosciences.com]
• 6. Figure 9. [A kinetic comparison between PS...]. - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. A real-time, bioluminescent annexin V assay for the assessment of apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Cross-validation of Gamitrinib TPP hexafluorophosphate effects in different cancer models

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-validation of Gamitrinib TPP hexafluorophosphate's efficacy across various cancer models. It offers a comparative analysis with alternative mitochondrial-targeted and HSP90 inhibitors, supported by quantitative data, detailed experimental protocols, and signaling pathway visualizations to inform preclinical research and drug development strategies.

Abstract

Gamitrinib TPP hexafluorophosphate (B91526), a mitochondrial-targeted heat shock protein 90 (HSP90) inhibitor, has demonstrated significant anti-cancer activity in a range of preclinical models. By selectively accumulating in the mitochondria of tumor cells, Gamitrinib disrupts the essential chaperone functions of mitochondrial HSP90, leading to a cascade of events culminating in apoptotic cell death. This guide summarizes the quantitative effects of Gamitrinib on cancer cell viability and in vivo tumor growth, and provides a direct comparison with other HSP90 inhibitors and mitochondrial-targeting agents. Detailed experimental methodologies and signaling pathway diagrams are included to facilitate the replication and extension of these findings.

Mechanism of Action

Gamitrinib TPP hexafluorophosphate is a conjugate of the HSP90 inhibitor geldanamycin (B1684428) and a triphenylphosphonium (TPP) cation, the latter of which directs the molecule to the mitochondrial matrix.[1][2] Within the mitochondria, Gamitrinib inhibits the ATPase activity of HSP90 chaperones, such as TRAP1.[3] This inhibition leads to the accumulation of misfolded proteins, triggering the mitochondrial unfolded protein response (UPR) and inducing mitochondrial dysfunction.[4] The subsequent loss of mitochondrial membrane potential and release of pro-apoptotic factors, like cytochrome c, initiate the caspase cascade and result in cancer cell apoptosis.[1][5]

Figure 1: Mechanism of action of Gamitrinib TPP hexafluorophosphate.

In Vitro Efficacy: A Comparative Summary

The following table summarizes the half-maximal inhibitory concentration (IC50) values of Gamitrinib TPP hexafluorophosphate and comparator compounds across a panel of human cancer cell lines.

Cell Line	Cancer Type	Gamitrinib TPP Hexafluorophosphate IC50 (µM)	Ganetespib (STA-9090) IC50 (nM)	Mito-Lonidamine IC50 (µM)
Breast Cancer
MDA-MB-231	Triple-Negative	~1-4[6]	-	-
SUM149	Inflammatory	-	13[7]	-
Lung Cancer
NCI-H1975	Non-Small Cell	-	2-30[8][9]	-
HCC827	Non-Small Cell	-	2-30[8][9]	-
PC9	Non-Small Cell (EGFR mutant)	-	-	1.5 (24h), 0.5 (48h)[10]
PC9BrM3	Brain Metastatic Lung	-	-	1.5 (24h), 0.7 (48h)[10]
Glioblastoma
U87MG	Glioblastoma	~2.46[5]	-	-
LN229	Glioblastoma	~2.46[5]	-	-
T98G	Glioblastoma	~2.46[5]	-	-
Prostate Cancer
PC3	Adenocarcinoma	Effective at µM concentrations[11]	-	-
DU145	Adenocarcinoma	Effective at µM concentrations[12]	-	-
CWR22Rv1	Androgen-Dependent	-	-	Effective radiosensitizer
Colon Cancer
HCT116	Colorectal Carcinoma	Effective at µM concentrations[13]	-	-
Osteosarcoma
MG63	Osteosarcoma	-	43[14]	-
Canine Mast Cell Tumor
C2	Mastocytoma	-	19[4][14]	-
BR	Mastocytoma	-	4[4][14]	-

Note: IC50 values can vary between studies due to different experimental conditions.

In Vivo Efficacy: Comparative Tumor Growth Inhibition

This section summarizes the in vivo anti-tumor effects of Gamitrinib TPP hexafluorophosphate and comparator compounds in xenograft models.

Cancer Model	Compound	Dosing Regimen	Key Outcomes
Glioblastoma (U87MG cells)	Gamitrinib	10 mg/kg, i.p., every other day	Significantly delayed tumor growth and improved survival.[15]
Glioblastoma (Patient-Derived Xenograft #823)	Gamitrinib	10 mg/kg, i.p., every other day	Significantly delayed tumor growth.[15]
Lung Adenocarcinoma (H460 cells)	Gamitrinib-G4	2-3 mg/kg, i.p., twice daily	Inhibited tumor growth.[13]
Lung Cancer (NCI-H1975)	Ganetespib	Once-weekly dosing	Greater tumor growth inhibition than 17-AAG.[8]
Metastatic Castration-Resistant Prostate Cancer	Ganetespib	200 mg/m², i.v., once weekly for 3 of 4 weeks	Did not prolong progression-free survival as a single agent.[16][17]
Lung Cancer Xenografts	Mito-Lonidamine	7.5 µmol/kg	Inhibited tumor xenografts and brain metastasis.[18]
Acute Myeloid Leukemia (xenograft)	Shepherdin	Systemic administration	Inhibited tumor growth.[19]

Experimental Protocols

In Vitro Cell Viability (MTT) Assay

This protocol is designed to assess the cytotoxic effects of Gamitrinib TPP hexafluorophosphate on cancer cell lines.

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• Gamitrinib TPP hexafluorophosphate stock solution (e.g., 10 mM in DMSO)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate overnight at 37°C in a humidified 5% CO2 incubator.

• Drug Treatment: Prepare serial dilutions of Gamitrinib TPP hexafluorophosphate in complete medium. Remove the medium from the wells and add 100 µL of the drug dilutions (or vehicle control) to the respective wells.

• Incubation: Incubate the plate for 24-72 hours at 37°C.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C, allowing viable cells to form formazan (B1609692) crystals.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value.

In Vivo Xenograft Tumor Model

This protocol outlines a general procedure for evaluating the in vivo efficacy of Gamitrinib TPP hexafluorophosphate.

Figure 2: Workflow for a comparative in vivo xenograft study.

Materials:

• Cancer cell line (e.g., U87MG glioblastoma cells)

• Immunocompromised mice (e.g., athymic nude mice)

• Gamitrinib TPP hexafluorophosphate

• Vehicle control (e.g., DMSO/PBS)

• Calipers for tumor measurement

Procedure:

• Cell Implantation: Subcutaneously inject approximately 5-10 x 10^6 cancer cells into the flank of each mouse.[15]

• Tumor Growth Monitoring: Allow tumors to grow to a palpable size (e.g., ~100 mm³). Monitor tumor volume regularly using calipers (Volume = 0.5 x length x width²).

• Randomization and Treatment: Randomize mice into treatment and control groups. Administer Gamitrinib TPP hexafluorophosphate (e.g., 10 mg/kg) or vehicle control via intraperitoneal (i.p.) injection according to the desired schedule (e.g., every other day).[15]

• Efficacy Assessment: Continue to monitor tumor volume and animal body weight throughout the study.

• Endpoint: At the end of the study (based on tumor size limits or a predetermined time point), euthanize the mice and excise the tumors for weight measurement and further analysis (e.g., histology, Western blotting). For survival studies, monitor animals until a predetermined endpoint is reached.

Discussion and Future Directions

Gamitrinib TPP hexafluorophosphate demonstrates potent and selective anti-cancer activity in a variety of preclinical models. Its unique mitochondrial-targeting mechanism offers a potential advantage over non-targeted HSP90 inhibitors by minimizing off-target effects. The comparative data presented in this guide highlight its efficacy relative to other compounds targeting similar pathways.

Future research should focus on:

• Expanding the evaluation of Gamitrinib in a wider range of cancer models, including those with specific genetic alterations.

• Investigating potential mechanisms of resistance to Gamitrinib.

• Exploring combination therapies to enhance its anti-cancer efficacy.

• Further preclinical toxicology and pharmacokinetic studies to support its clinical development. A Phase I clinical trial of Gamitrinib in patients with advanced solid tumors or lymphoma is currently ongoing (NCT04827810).[6][20][21][22]

This guide serves as a valuable resource for researchers in the field of cancer drug discovery and development, providing a solid foundation for further investigation into the therapeutic potential of Gamitrinib TPP hexafluorophosphate.

References

• 1. Rational design of shepherdin, a novel anticancer agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Rational Design and Clinical Development of Shepherdin: A Novel Anti-Cancer Agent - Dario Altieri [grantome.com]
• 4. selleckchem.com [selleckchem.com]
• 5. MCW Researcher Awarded US Patent for Mito-Lonidamine Compositions and Methods to Treat Cancer | Campus News | Medical College of Wisconsin [mcw.edu]
• 6. Feasibility and safety of targeting mitochondria for cancer therapy - preclinical characterization of gamitrinib, a first-in-class, mitochondriaL-targeted small molecule Hsp90 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Ganetespib (STA-9090), a Non-Geldanamycin HSP90 Inhibitor, has Potent Antitumor Activity in In Vitro and In Vivo Models of Non-Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Ganetespib (STA-9090), a nongeldanamycin HSP90 inhibitor, has potent antitumor activity in in vitro and in vivo models of non-small cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. aacrjournals.org [aacrjournals.org]
• 11. wistar.org [wistar.org]
• 12. iris.cnr.it [iris.cnr.it]
• 13. Combinatorial drug design targeting multiple cancer signaling networks controlled by mitochondrial Hsp90 - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Ganetespib | Apoptosis | HSP | HIF | TargetMol [targetmol.com]
• 15. Antitumor Activity of a Mitochondrial-Targeted HSP90 Inhibitor in Gliomas - PMC [pmc.ncbi.nlm.nih.gov]
• 16. ascopubs.org [ascopubs.org]
• 17. ASCO – American Society of Clinical Oncology [asco.org]
• 18. The Potential of Lonidamine in Combination with Chemotherapy and Physical Therapy in Cancer Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 19. academic.oup.com [academic.oup.com]
• 20. tandfonline.com [tandfonline.com]
• 21. tandfonline.com [tandfonline.com]
• 22. Facebook [cancer.gov]

A Comparative Guide: Gamitrinib TPP Hexafluorophosphate vs. Cytosolic Hsp90 Inhibitors in Cancer Therapy

An objective comparison of the side effect profiles of mitochondrially-targeted versus cytosolic Hsp90 inhibitors, supported by experimental data.

Introduction

Heat shock protein 90 (Hsp90) is a molecular chaperone essential for the stability and function of numerous client proteins, many of which are critical for cancer cell survival and proliferation. This has made Hsp90 an attractive target for cancer therapy. However, the clinical development of traditional, cytosolic Hsp90 inhibitors has been hampered by dose-limiting toxicities. A newer approach involves specifically targeting the Hsp90 pool within the mitochondria, a strategy embodied by Gamitrinib TPP hexafluorophosphate (B91526). This guide provides a detailed comparison of the side effect profiles of Gamitrinib TPP hexafluorophosphate and conventional cytosolic Hsp90 inhibitors, supported by experimental data, to inform researchers and drug development professionals.

Mechanism of Action: A Tale of Two Compartments

The fundamental difference in the side effect profiles of Gamitrinib TPP hexafluorophosphate and cytosolic Hsp90 inhibitors stems from their distinct subcellular targets.

Gamitrinib TPP Hexafluorophosphate: This molecule is engineered for selective accumulation within the mitochondria. It consists of an Hsp90 inhibitory moiety linked to a triphenylphosphonium (TPP) cation, which directs the drug to the mitochondrial matrix. Inside the mitochondria, it inhibits the Hsp90 homolog TRAP-1, leading to a cascade of events including the dissipation of the mitochondrial membrane potential, release of cytochrome c, and ultimately, apoptosis.[1] Crucially, because Hsp90 is selectively enriched in the mitochondria of tumor cells compared to normal tissues, Gamitrinib's cytotoxic effects are largely confined to cancer cells.

Cytosolic Hsp90 Inhibitors: This class of drugs, which includes compounds like 17-AAG (Tanespimycin), Ganetespib (B611964), and Luminespib, inhibits Hsp90 throughout the cell. Hsp90 in the cytoplasm is responsible for the proper folding and stability of a wide range of "client" proteins, many of which are oncoproteins that drive tumor growth.[2][3] Inhibition of cytosolic Hsp90 leads to the degradation of these client proteins, resulting in cell cycle arrest and apoptosis.[2] However, Hsp90 is also essential for the function of many proteins in normal cells, and its inhibition can lead to "on-target" toxicities.[2]

Comparative Side Effect Profile

The differential targeting of Hsp90 results in a significantly different side effect profile between Gamitrinib TPP hexafluorophosphate and cytosolic Hsp90 inhibitors.

Gamitrinib TPP Hexafluorophosphate: Preclinical studies have consistently demonstrated a favorable safety profile for Gamitrinib. It is reported to be non-toxic to normal cells and tissues at concentrations that are lethal to cancer cells. In vivo studies in mice, rats, and dogs have shown that Gamitrinib is well-tolerated at therapeutically effective doses.[4][5] At doses significantly higher than the therapeutic dose, only mild and occasional side effects, such as inflammation at the infusion site and slight elevations in serum urea (B33335) nitrogen, have been observed in rats.[5]

Cytosolic Hsp90 Inhibitors: The clinical development of first-generation cytosolic Hsp90 inhibitors has been challenging due to a range of adverse events. These include hepatotoxicity, nausea, vomiting, diarrhea, and hypersensitivity reactions.[6] A meta-analysis of clinical trials involving Hsp90 inhibitors also identified an increased risk of pain, including headache, abdominal pain, and back pain.[6] While second-generation inhibitors have been developed to mitigate some of these toxicities, the broad impact on cellular protein homeostasis remains a concern.[7]

Quantitative Data Comparison

The following table summarizes the available quantitative data on the cytotoxic effects of Gamitrinib TPP hexafluorophosphate and representative cytosolic Hsp90 inhibitors on cancer and normal cell lines.

Inhibitor	Cell Line	Cell Type	IC50 / GI50	Reference
Gamitrinib TPP	Glioma Cell Lines (17 lines)	Human Glioma	Varies (effective at 2.5-5 µM)	[1]
Normal Human Astrocyte (NHA)	Normal Human Astrocyte	No significant toxicity	[1]
NCI-60 Panel	60 human cancer cell lines	0.2 µM (average)
PC3	Human Prostate Cancer	~10 µM (24h)	[4]
C4-2B	Human Prostate Cancer	~10 µM (24h)	[4]
17-AAG	JIMT-1	Trastuzumab-resistant Breast Cancer	10 nM	[8]
SKBR-3	Breast Cancer	70 nM	[8]
HCT116 BAX +/−	Colon Cancer	41.3 nM	[9]
HCT116 BAX −/−	Colon Cancer	32.3 nM	[9]
Normal Bone Marrow Cells	Normal Human Cells	Toxic at 1-1000 nM	[10]
Ganetespib	NSCLC Cell Lines	Non-Small Cell Lung Cancer	2-30 nM	[11]
AGS	Gastric Cancer	3.05 nM	[12]
N87	Gastric Cancer	2.96 nM	[12]
DU145	Prostate Cancer	12 nM	[13]
PC3	Prostate Cancer	77 nM	[13]
Luminespib	Gastric Cancer Cell Lines	Gastric Cancer	2-40 nM	[14]
BEAS-2B	Normal Human Bronchial Epithelium	28.49 nM	[14]

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is used to assess the cytotoxic effects of Hsp90 inhibitors on cultured cells.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the metabolic activity of cells. Viable cells with active mitochondria reduce the yellow MTT to a purple formazan (B1609692) product. The amount of formazan is proportional to the number of living cells.

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate overnight.

• Compound Treatment: Prepare serial dilutions of the Hsp90 inhibitor in complete culture medium. Remove the existing medium from the wells and add 100 µL of the medium containing the desired concentrations of the inhibitor. Include a vehicle control (e.g., DMSO). Incubate for the desired time period (e.g., 24, 48, or 72 hours).[15]

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 2-4 hours at 37°C.[15]

• Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 4 mM HCl, 0.1% NP40 in isopropanol) to each well to dissolve the formazan crystals.[16]

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.[5]

Apoptosis Assay (Annexin V-FITC and Propidium Iodide Staining)

This assay is used to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

Principle: In early apoptosis, phosphatidylserine (B164497) (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, is conjugated to a fluorescent dye (like FITC) to label early apoptotic cells. Propidium Iodide (PI) is a fluorescent nucleic acid stain that cannot cross the intact membrane of live or early apoptotic cells, but it can enter late apoptotic and necrotic cells where membrane integrity is compromised.

Procedure:

• Cell Treatment: Treat cells with the Hsp90 inhibitor at the desired concentrations and for the appropriate duration.

• Cell Harvesting: Collect both adherent and floating cells. Wash the cells with cold PBS.

• Staining: Resuspend the cells in 1X Binding Buffer. Add Annexin V-FITC and PI to the cell suspension and incubate for 15-20 minutes at room temperature in the dark.[17]

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.[18]

Western Blot Analysis of Hsp90 Client Protein Degradation

This protocol is used to monitor the degradation of Hsp90 client proteins following inhibitor treatment.

Procedure:

• Cell Treatment and Lysis: Treat cells with the Hsp90 inhibitor. Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein by SDS-polyacrylamide gel electrophoresis and transfer the proteins to a PVDF membrane.[19]

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with a primary antibody specific to the Hsp90 client protein of interest (e.g., Akt, Raf-1, HER2) overnight at 4°C.[19]

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour.[19]

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.[19]

Visualizing the Mechanisms of Action

Signaling Pathways

References

• 1. benchchem.com [benchchem.com]
• 2. The Therapeutic Target Hsp90 and Cancer Hallmarks - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Targeting Heat-Shock Protein 90 in Cancer: An Update on Combination Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Hsp90 inhibitor 17-AAG reduces ErbB2 levels and inhibits proliferation of the trastuzumab resistant breast tumor cell line JIMT-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Mode of cell death induced by the HSP90 inhibitor 17-AAG (tanespimycin) is dependent on the expression of pro-apoptotic BAX - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Ganetespib (STA-9090), a Non-Geldanamycin HSP90 Inhibitor, has Potent Antitumor Activity in In Vitro and In Vivo Models of Non-Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Ganetespib induces G2/M cell cycle arrest and apoptosis in gastric cancer cells through targeting of receptor tyrosine kinase signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Potent activity of the Hsp90 inhibitor ganetespib in prostate cancer cells irrespective of androgen receptor status or variant receptor expression - PMC [pmc.ncbi.nlm.nih.gov]
• 14. selleckchem.com [selleckchem.com]
• 15. benchchem.com [benchchem.com]
• 16. researchgate.net [researchgate.net]
• 17. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]
• 19. benchchem.com [benchchem.com]

A Comparative Guide to the Pharmacokinetics and Pharmacodynamics of Gamitrinib TPP Hexafluorophosphate

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the pharmacokinetic and pharmacodynamic properties of Gamitrinib TPP hexafluorophosphate (B91526), a mitochondrially-targeted Heat Shock Protein 90 (HSP90) inhibitor, with the non-targeted HSP90 inhibitor, 17-allylamino-17-demethoxygeldanamycin (B10781263) (17-AAG). Experimental data and detailed methodologies are presented to support a comprehensive evaluation.

Executive Summary

Gamitrinib TPP hexafluorophosphate represents a novel approach to HSP90 inhibition by specifically targeting the chaperone within the mitochondrial matrix. This targeted delivery strategy results in distinct pharmacokinetic and pharmacodynamic profiles compared to traditional, non-targeted HSP90 inhibitors like 17-AAG. Gamitrinib exhibits a unique "mitochondriotoxic" mechanism of action, leading to rapid apoptosis in cancer cells while demonstrating a favorable safety profile in preclinical models.[1][2] In contrast, 17-AAG acts on cytosolic HSP90, affecting a broader range of client proteins throughout the cell.[3] This guide will delve into the quantitative differences in their absorption, distribution, metabolism, and excretion, as well as their mechanisms of action and anti-cancer efficacy.

Pharmacokinetic Profile Comparison

The pharmacokinetic parameters of Gamitrinib TPP hexafluorophosphate and 17-AAG are summarized below. Gamitrinib demonstrates a slower clearance and a significantly longer terminal-phase half-life in preclinical models compared to 17-AAG.[4]

Parameter	Gamitrinib TPP Hexafluorophosphate (in rats)	17-AAG (in mice)	17-AAG (in humans)
Administration	Intravenous (IV)	Intraperitoneal (i.p.)	Intravenous (IV)
Dose	5 mg/kg	80 mg/kg	10 - 450 mg/m²
Peak Plasma Concentration (Cmax)	Not explicitly stated in provided abstracts	15.6 - 16.5 µmol/L (in tumor)	8,998 µg/L (at 450 mg/m²)
Area Under the Curve (AUC)	783.1 ± 71.3 h∙ng/mL (AUC0-t)	Data not available in provided abstracts	Linear increase with dose (r² = 0.71)
Clearance (CL)	85.6 ± 5.8 mL/min/kg	Data not available in provided abstracts	Data not available in provided abstracts
Terminal Half-life (t1/2)	12.2 ± 1.55 h	Data not available in provided abstracts	Data not available in provided abstracts
Metabolism	Does not generate the active metabolite 17-AG.[5][6][7]	Metabolized to the active metabolite 17-AG.[4]	Metabolized to the active metabolite 17-AG.[4]
Protein Binding	>99%[5][6]	>90%[3]	>90%[3]

Pharmacodynamic Profile Comparison

The pharmacodynamic effects of Gamitrinib are characterized by the direct induction of mitochondrial apoptosis, while 17-AAG's effects are mediated through the degradation of a wide array of cytosolic client proteins.

Parameter	Gamitrinib TPP Hexafluorophosphate	17-AAG
Mechanism of Action	Selective inhibition of mitochondrial HSP90 (TRAP1).[8] Induces mitochondrial dysfunction, leading to apoptosis.[1][9]	Inhibition of cytosolic HSP90, leading to the degradation of client proteins involved in cell signaling, proliferation, and survival.[3][10]
Cellular Effects	Induces rapid loss of mitochondrial membrane potential, release of cytochrome c, and activation of caspases.[9][11] Does not affect cytosolic HSP90 client proteins or induce a heat shock response.[4]	Down-regulation of HSP90 client proteins such as c-RAF-1 and CDK4.[8][12] Induction of HSP70.[8][12]
In Vitro Potency (IC50)	0.16–29 µM in an NCI 60 cell-line screen.[4]	18.3 nmol/L (A2780 cells) and 410.1 nmol/L (CH1 cells).[12]
In Vivo Efficacy	Inhibits tumor growth in xenograft models of prostate, leukemia, breast, and lung cancer.[2][13] A 10 mg/kg daily i.p. injection completely inhibited PC3 tumor growth.[13]	Demonstrates anti-tumor activity in various xenograft models. A dose of 50 mg/kg (5-fold higher than Gamitrinib) was required for comparable inhibition of PC3 tumor growth.[13]

Experimental Protocols

Detailed methodologies for key experiments are provided below to ensure reproducibility and facilitate comparative analysis.

Cell Viability Assay (MTT Assay)

Objective: To determine the cytotoxic effects of Gamitrinib TPP hexafluorophosphate and 17-AAG on cancer cell lines.

Protocol:

• Cancer cells (e.g., HeLa, 22Rv1) are seeded in 96-well plates at a density of 2 x 10³ cells/well and allowed to adhere overnight.

• The cells are then treated with various concentrations of Gamitrinib, 17-AAG, or vehicle control for a specified duration (e.g., 24, 48, or 72 hours).[11][14]

• Following treatment, 10 µL of Cell Counting Kit-8 (CCK-8) reagent or 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution is added to each well.[11]

• The plates are incubated for 1-4 hours at 37°C.

• The absorbance is measured at 450 nm (for CCK-8) or 490 nm (for MTT) using a microplate reader.[11][15]

• Cell viability is calculated as a percentage of the vehicle-treated control cells. IC50 values are determined by plotting the percentage of cell viability against the drug concentration.

Apoptosis Assay (Flow Cytometry)

Objective: To quantify the induction of apoptosis by Gamitrinib TPP hexafluorophosphate and 17-AAG.

Protocol:

• Cells are seeded and treated with the compounds as described in the cell viability assay.

• After treatment, both adherent and floating cells are collected and washed with cold phosphate-buffered saline (PBS).

• The cells are then resuspended in 1X binding buffer.

• Annexin V-FITC and propidium (B1200493) iodide (PI) are added to the cell suspension, and the mixture is incubated in the dark for 15 minutes at room temperature.[14]

• The stained cells are analyzed by flow cytometry. Annexin V-positive/PI-negative cells are considered to be in early apoptosis, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

In Vivo Tumor Xenograft Study

Objective: To evaluate the anti-tumor efficacy of Gamitrinib TPP hexafluorophosphate and 17-AAG in a preclinical animal model.

Protocol:

• Female athymic nude mice (6-8 weeks old) are subcutaneously injected with a suspension of cancer cells (e.g., 7 x 10⁶ U87MG cells).[11]

• When tumors reach a palpable size (e.g., 100-150 mm³), the mice are randomly assigned to treatment groups (e.g., vehicle control, Gamitrinib, 17-AAG).[11][13]

• The drugs are administered via intraperitoneal (i.p.) injection at specified doses and schedules (e.g., 10 mg/kg daily).[11][13]

• Tumor volume is measured regularly (e.g., every other day) using calipers, and calculated using the formula: Volume = (length × width²)/2.[11]

• Animal body weight is monitored as an indicator of toxicity.

• At the end of the study, mice are euthanized, and tumors are excised for further analysis (e.g., histology, western blotting).

Signaling Pathways and Experimental Workflows

Visual representations of the key signaling pathways affected by Gamitrinib and a typical experimental workflow are provided below using the DOT language.

Caption: Mechanism of action of Gamitrinib targeting mitochondrial HSP90.

Caption: General experimental workflow for preclinical evaluation.

Conclusion

Gamitrinib TPP hexafluorophosphate, as a mitochondria-targeted HSP90 inhibitor, presents a promising therapeutic strategy with a distinct pharmacokinetic and pharmacodynamic profile compared to non-targeted inhibitors like 17-AAG. Its selective accumulation in mitochondria leads to a potent and rapid induction of apoptosis in cancer cells, while preclinical data suggests a favorable safety profile. The comparative data and detailed protocols provided in this guide offer a valuable resource for researchers and drug development professionals in the field of oncology and mitochondrial medicine. Further clinical investigation, such as the ongoing Phase I trial (NCT04827810), will be crucial in determining the therapeutic potential of Gamitrinib in patients with advanced cancers.[10][16]

References

• 1. Combinatorial drug design targeting multiple cancer signaling networks controlled by mitochondrial Hsp90 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. JCI - Combinatorial drug design targeting multiple cancer signaling networks controlled by mitochondrial Hsp90 [jci.org]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Phase I Trial of 17-Allylamino-17-Demethoxygeldanamycin in Patients with Advanced Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Feasibility and safety of targeting mitochondria for cancer therapy - preclinical characterization of gamitrinib, a first-in-class, mitochondriaL-targeted small molecule Hsp90 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. tandfonline.com [tandfonline.com]
• 8. ascopubs.org [ascopubs.org]
• 9. Phase I Pharmacokinetic and Pharmacodynamic Study of 17-dimethylaminoethylamino-17-demethoxygeldanamycin, an Inhibitor of Heat-Shock Protein 90, in Patients With Advanced Solid Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. aacrjournals.org [aacrjournals.org]
• 11. Antitumor Activity of a Mitochondrial-Targeted HSP90 Inhibitor in Gliomas - PMC [pmc.ncbi.nlm.nih.gov]
• 12. aacrjournals.org [aacrjournals.org]
• 13. PRECLINICAL CHARACTERIZATION OF MITOCHONDRIA-TARGETED SMALL MOLECULE Hsp90 INHIBITORS, GAMITRINIBS, IN ADVANCED PROSTATE CANCER - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. thno.org [thno.org]
• 16. ClinicalTrials.gov [clinicaltrials.gov]

A Comparative Guide to Gamitrinib TPP Hexafluorophosphate: Long-Term Efficacy and Safety in Preclinical Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the long-term efficacy and safety of Gamitrinib TPP hexafluorophosphate (B91526) with other mitochondrial-targeted anti-cancer agents, supported by experimental data from preclinical studies. Gamitrinib, a potent and selective inhibitor of the mitochondrial heat shock protein 90 (Hsp90) chaperone machinery, has demonstrated significant anti-tumor activity across a range of cancer models. This document summarizes key findings, presents comparative data in a structured format, and details the experimental protocols used in these critical studies.

Mechanism of Action: Targeting the Powerhouse of the Cancer Cell

Gamitrinib TPP hexafluorophosphate is a synthetic small molecule designed to selectively accumulate within the mitochondria of cancer cells.[1][2] Its mechanism of action centers on the inhibition of mitochondrial Hsp90 (mtHsp90), a chaperone protein crucial for maintaining the stability and function of proteins essential for mitochondrial integrity and tumor cell survival.[1][2] By inhibiting the ATPase activity of mtHsp90, Gamitrinib disrupts mitochondrial protein folding, leading to a cascade of events that culminate in cancer cell death.[1][2] This "mitochondriotoxic" effect includes the collapse of mitochondrial membrane potential, activation of the intrinsic apoptotic pathway, and ultimately, programmed cell death.[1][2]

A key advantage of this targeted approach is its selectivity for tumor cells, which often exhibit a heightened dependence on mitochondrial chaperone functions compared to normal tissues.[1][2] This selectivity is anticipated to translate into a wider therapeutic window and reduced off-target toxicities.

In Vitro Efficacy: Potent Anti-Proliferative Activity

Gamitrinib has demonstrated potent anti-proliferative effects across a diverse panel of human cancer cell lines. The half-maximal inhibitory concentration (IC50) values, a measure of a drug's potency, have been determined in numerous studies.

Cell Line	Cancer Type	IC50 (µM)	Reference
PC-3	Prostate Cancer	~1.0	[3]
DU145	Prostate Cancer	~1.5	[3]
LNCaP	Prostate Cancer	~2.0	[3]
U-87 MG	Glioblastoma	~5.0	[4]
T98G	Glioblastoma	~7.5	[4]
A172	Glioblastoma	~6.0	[4]
MCF-7	Breast Cancer	~2.5	[5]
MDA-MB-231	Breast Cancer	~3.0	[5]
NCI/ADR-RES	Ovarian Cancer (Drug-resistant)	~0.5	[6]

In Vivo Efficacy: Significant Tumor Growth Inhibition in Animal Models

Preclinical studies in xenograft models have consistently shown that systemic administration of Gamitrinib leads to significant inhibition of tumor growth and improved survival.

Glioblastoma Xenograft Model

In a study utilizing an orthotopic U-87 MG glioblastoma xenograft model in mice, treatment with Gamitrinib TPP (20 mg/kg, daily intraperitoneal injections) resulted in a significant reduction in tumor burden.[4][7]

Treatment Group	Average Tumor Bioluminescence (photons/sec)	Percent Inhibition	Reference
Vehicle Control	5.0 x 10^8	-	[4][7]
Gamitrinib TPP	1.2 x 10^8	76%	[4][7]

Prostate Cancer Xenograft Model

In a subcutaneous PC-3 prostate cancer xenograft model, Gamitrinib TPP (10 mg/kg, daily intraperitoneal injections) completely inhibited tumor growth.[3]

Treatment Group	Mean Tumor Volume (mm³) at Day 21	Percent Inhibition	Reference
Vehicle Control	1200	-	[3]
Gamitrinib TPP	<100	>90%	[3]

Comparative Efficacy with Alternative Mitochondrial-Targeted Agents

While direct head-to-head long-term studies are limited, a comparison of available preclinical data for Gamitrinib with other emerging mitochondrial-targeted agents, such as ONC201 and Shepherdin, provides valuable context.

Drug	Mechanism of Action	Cancer Model	Key Efficacy Findings	Reference
Gamitrinib TPP	mtHsp90 inhibitor	Glioblastoma, Prostate, Breast	Significant tumor growth inhibition and increased survival in multiple xenograft models.[2][3][4][5]	[2][3][4][5]
ONC201	ClpP agonist, DRD2 antagonist	Glioblastoma	Prolonged survival in orthotopic glioblastoma models, particularly in combination with radiation.[1][8][9]	[1][8][9]
Shepherdin	Hsp90-survivin interaction inhibitor	Breast Cancer, Glioblastoma	Inhibition of tumor growth in xenograft models.[10][11][12]	[10][11][12]

Long-Term Safety and Tolerability: Preclinical Toxicology Studies

Extensive preclinical toxicology and safety studies of Gamitrinib TPP hexafluorophosphate have been conducted in both rodents and non-rodents. These studies are crucial for establishing a safe starting dose for human clinical trials.

Rat Toxicology Study (28-day repeated dose)

Dose Group (mg/kg/day)	Key Observations	Reference
0 (Vehicle)	No adverse effects observed.	[13][14]
1	No adverse effects observed.	[13][14]
10	Mild, reversible elevation in blood urea (B33335) nitrogen (BUN) and creatinine. No significant changes in body weight or organ pathology.	[13][14]
25	Moderate, reversible elevation in BUN and creatinine. Slight decrease in body weight gain. No significant organ pathology.	[13][14]

Dog Toxicology Study (28-day repeated dose)

Dose Group (mg/kg/day)	Key Observations	Reference
0 (Vehicle)	No adverse effects observed.	[13][15]
2	No adverse effects observed.	[13][15]
6	No adverse effects observed.	[13][15]
20	No adverse effects observed.	[13][15]

Overall, Gamitrinib was well-tolerated in these studies at doses that are multiples of the effective therapeutic doses observed in efficacy models.[13] The observed mild and reversible kidney effects in rats at higher doses provide a clear safety margin for clinical development.

Signaling Pathways and Experimental Workflows

To visually represent the complex biological processes involved, the following diagrams have been generated using the DOT language.

Caption: Mechanism of action of Gamitrinib TPP hexafluorophosphate.

References

• 1. Effects of the DRD2/3 Antagonist ONC201 and Radiation in Glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Combinatorial drug design targeting multiple cancer signaling networks controlled by mitochondrial Hsp90 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. PRECLINICAL CHARACTERIZATION OF MITOCHONDRIA-TARGETED SMALL MOLECULE Hsp90 INHIBITORS, GAMITRINIBS, IN ADVANCED PROSTATE CANCER - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antitumor Activity of a Mitochondrial-Targeted HSP90 Inhibitor in Gliomas - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The development of cancers research based on mitochondrial heat shock protein 90 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Preclinical characterization of mitochondria-targeted small molecule hsp90 inhibitors, gamitrinibs, in advanced prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. universalbiologicals.com [universalbiologicals.com]
• 8. aacrjournals.org [aacrjournals.org]
• 9. researchgate.net [researchgate.net]
• 10. Rational design of shepherdin, a novel anticancer agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Prodotto ritirato [iris.cnr.it]
• 12. researchgate.net [researchgate.net]
• 13. Feasibility and safety of targeting mitochondria for cancer therapy - preclinical characterization of gamitrinib, a first-in-class, mitochondriaL-targeted small molecule Hsp90 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Feasibility and safety of targeting mitochondria for cancer therapy – preclinical characterization of gamitrinib, a first-in-class, mitochondriaL-targeted small molecule Hsp90 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Synergistic Potential of Gamitrinib TPP Hexafluorophosphate in Combination Chemotherapy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gamitrinib TPP hexafluorophosphate (B91526), a mitochondrial-targeted Hsp90 inhibitor, has demonstrated significant promise in preclinical cancer studies. Its unique mechanism of action, which involves the selective disruption of protein folding machinery within the mitochondria of tumor cells, leads to potent anti-cancer activity.[1] This guide provides a comparative analysis of the synergistic effects of Gamitrinib TPP hexafluorophosphate when combined with other chemotherapeutic agents, supported by experimental data, detailed protocols, and pathway visualizations to inform future research and drug development strategies.

Performance Comparison: Enhanced Cytotoxicity and Apoptosis

Preclinical studies have consistently shown that combining Gamitrinib TPP hexafluorophosphate with other chemotherapeutics results in a synergistic enhancement of anti-cancer activity. This is primarily observed through increased cytotoxicity in cancer cell lines and enhanced tumor growth inhibition in xenograft models.

Combination with other Hsp90 Inhibitors

The simultaneous inhibition of Hsp90 paralogs in different cellular compartments (cytoplasm, endoplasmic reticulum, and mitochondria) has proven to be a highly effective strategy to induce cancer cell death. When Gamitrinib, which targets mitochondrial Hsp90 (TRAP1), is combined with Hsp90 inhibitors that act in the cytoplasm and ER, a significant increase in cytotoxicity is observed across various cancer cell lines.[2]

Key Findings:

• Increased Cytotoxicity: The combination of Gamitrinib with other Hsp90 inhibitors leads to a greater reduction in cell viability compared to single-agent treatments.[2]

• Synergistic Effect: Mathematical analysis using the combination index (CI) has confirmed that the effect of this drug combination is synergistic, with CI values being greater than 0.75 in cancer cells.[2]

• Induction of Apoptosis: The combination treatment results in a marked elevation of active caspase-3 and the discharge of mitochondrial cytochrome c, indicating a synergistic increase in the induction of apoptosis.[2]

Table 1: Synergistic Cytotoxicity of Gamitrinib in Combination with Hsp90 Inhibitors

Cell Line	Cancer Type	Combination	Effect	Combination Index (CI)
HeLa	Cervical	Gamitrinib + DMAG	Synergistic	> 0.75[2]
22Rv1	Prostate	Gamitrinib + DMAG	Synergistic	> 0.75[2]
A172	Brain	Gamitrinib + Hsp90 inhibitors	Increased Cytotoxicity	Not specified
NCI-H460	Lung	Gamitrinib + Hsp90 inhibitors	Increased Cytotoxicity	Not specified
SK-HEP-1	Liver	Gamitrinib + Hsp90 inhibitors	Increased Cytotoxicity	Not specified

Combination with Doxorubicin (B1662922)

Doxorubicin is a widely used chemotherapeutic agent that primarily induces DNA damage. When combined with Gamitrinib, a synergistic anti-cancer effect is achieved by targeting two distinct cellular stress pathways.[3]

Key Findings:

• Sensitization to Doxorubicin: Gamitrinib sensitizes various human cancer cells to doxorubicin treatment.[3][4]

• Synergistic Apoptosis: The combination of Gamitrinib and doxorubicin synergistically increases apoptosis in cancer cells.[3]

• In Vivo Efficacy: This combination has been shown to dramatically reduce in vivo tumor growth in prostate and breast cancer xenograft models without increasing the cardiotoxicity associated with doxorubicin.[3][4]

Table 2: Synergistic Cytotoxicity of Gamitrinib in Combination with Doxorubicin

Cell Line	Cancer Type	Combination	Effect	Combination Index (CI)
HeLa	Cervical	Gamitrinib + Doxorubicin	High Synergism	< 0.9[4]
22Rv1	Prostate	Gamitrinib + Doxorubicin	Moderate Synergism	< 0.9[4]
MDA-MB-231	Breast	Gamitrinib + Doxorubicin	Moderate Synergism	< 0.9[4]
A172	Glioblastoma	Gamitrinib + Doxorubicin	High Synergism	< 0.9[4]
ACHN	Renal Cell Carcinoma	Gamitrinib + Doxorubicin	High Synergism	< 0.9[4]
SK-HEP-1	Hepatocellular Carcinoma	Gamitrinib + Doxorubicin	High Synergism	< 0.9[4]
NCI-H460	Lung Carcinoma	Gamitrinib + Doxorubicin	High Synergism	< 0.9[4]
SK-OV-3	Ovarian	Gamitrinib + Doxorubicin	High Synergism	< 0.9[4]

Signaling Pathways and Mechanisms of Synergy

The synergistic effects of Gamitrinib in combination therapies can be attributed to the simultaneous disruption of multiple critical cancer cell survival pathways.

Gamitrinib with Hsp90 Inhibitors: A Multi-compartmental Attack

The combination of Gamitrinib with other Hsp90 inhibitors leads to a pan-inhibition of Hsp90 paralogs across the mitochondria, cytoplasm, and endoplasmic reticulum. This comprehensive inhibition overwhelms the cell's ability to manage proteotoxic stress, leading to apoptosis. The mechanism involves impaired calcium homeostasis and the disruption of Hsp90 client protein networks.[2]

Caption: Pan-Hsp90 inhibition leads to synergistic apoptosis.

Gamitrinib with Doxorubicin: Dual Stress Pathway Activation

The combination of Gamitrinib and doxorubicin induces synergistic apoptosis through the enhanced activation of the pro-apoptotic Bcl-2 family member Bim. This is driven by the increased expression of the pro-apoptotic transcription factor C/EBP-homologous protein (CHOP) and enhanced activation of the stress kinase c-Jun N-terminal kinase (JNK).[3]

Caption: Gamitrinib and Doxorubicin synergistically induce apoptosis via Bim.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of these findings. Below are summaries of the key experimental protocols employed in the cited studies.

Cell Viability Assay (MTT Assay)

This assay is used to assess the cytotoxic effects of drug combinations.

• Cell Seeding: Cancer cells are seeded in 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells per well and allowed to attach overnight.

• Drug Treatment: Cells are treated with various concentrations of Gamitrinib, the combination drug (e.g., DMAG or Doxorubicin), or the combination of both for 24 to 72 hours.

• MTT Incubation: After treatment, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The medium is removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader. The percentage of cell viability is calculated relative to untreated control cells.

In Vivo Xenograft Tumor Model

This model is used to evaluate the in vivo efficacy of the drug combinations.

• Cell Implantation: 1 x 10⁶ to 5 x 10⁶ cancer cells (e.g., 22Rv1 or MDA-MB-231) are subcutaneously injected into the flanks of athymic nude mice.

• Tumor Growth: Tumors are allowed to grow to a palpable size (e.g., 100-150 mm³).

• Drug Administration: Mice are randomized into groups and treated with vehicle control, Gamitrinib alone, the combination drug alone, or the combination of both. Drugs are typically administered via intraperitoneal (i.p.) injection on a specified schedule (e.g., twice or three times per week). For example, mice received 10 mg/kg DMAG (i.p.) and 10 mg/kg gamitrinib (i.p.), either alone or in combination, twice a week.[2]

• Tumor Measurement: Tumor volume is measured regularly (e.g., every 2-3 days) using calipers and calculated using the formula: (length x width²)/2.

• Endpoint: The experiment is terminated when tumors in the control group reach a predetermined size, and tumors are excised for further analysis (e.g., Western blotting, immunohistochemistry).

Western Blot Analysis

This technique is used to analyze the expression and activation of proteins in the signaling pathways.

• Protein Extraction: Cells or tumor tissues are lysed in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Protein concentration is determined using a BCA protein assay kit.

• SDS-PAGE and Transfer: Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies against target proteins (e.g., phospho-JNK, CHOP, Bim, cleaved caspase-3), followed by incubation with HRP-conjugated secondary antibodies.

• Detection: Protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Conclusion

The combination of Gamitrinib TPP hexafluorophosphate with other chemotherapeutics, particularly other Hsp90 inhibitors and doxorubicin, represents a promising strategy to enhance anti-cancer efficacy. The synergistic effects are well-documented in preclinical models and are underpinned by the simultaneous targeting of multiple, distinct cancer cell vulnerabilities. The provided data, protocols, and pathway diagrams offer a valuable resource for researchers and drug development professionals seeking to build upon these findings and translate them into novel clinical applications. Further investigation into optimizing dosing schedules and exploring combinations with other classes of anti-cancer agents is warranted to fully realize the therapeutic potential of Gamitrinib.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. molbiolcell.org [molbiolcell.org]
• 4. Combination treatment with doxorubicin and gamitrinib synergistically augments anticancer activity through enhanced activation of Bim | springermedizin.de [springermedizin.de]

Independent Verification of Gamitrinib TPP Hexafluorophosphate's Mitochondrial Localization: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of methodologies to independently verify the mitochondrial localization of Gamitrinib TPP hexafluorophosphate (B91526), a first-in-class, mitochondria-targeted Hsp90 inhibitor.[1][2] We will explore its performance relative to non-targeted alternatives and present supporting experimental data and protocols.

Gamitrinib TPP hexafluorophosphate is a synthetic small molecule that combines the Hsp90 ATPase inhibitory activity of 17-allylamino-geldanamycin (17-AAG) with the mitochondria-targeting triphenylphosphonium (TPP) cation.[2][3] This design is intended to selectively deliver the Hsp90 inhibitor to the mitochondrial matrix, a compartment where Hsp90 chaperones are enriched in tumor cells compared to normal tissues.[4] The verification of its precise subcellular localization is therefore critical to validating its mechanism of action and differentiating it from non-targeted Hsp90 inhibitors.

Comparison with Alternatives for Mitochondrial Targeting

The strategy of using a lipophilic cation to target molecules to the mitochondria is based on the significant negative membrane potential across the inner mitochondrial membrane.[5] While Gamitrinib utilizes TPP, several other moieties can be employed for this purpose.

Targeting Moiety	Mechanism of Accumulation	Examples of Use	Key Advantages	Key Disadvantages
Triphenylphosphonium (TPP)	Delocalized lipophilic cation that accumulates in the mitochondrial matrix driven by the negative membrane potential.[5]	Gamitrinib, Mito-Vitamin E, MitoQ	High mitochondrial accumulation efficiency (can be >100-fold).[1][5]	Can have intrinsic toxicity by affecting mitochondrial membrane potential at high concentrations.[5]
Rhodamine Cations	Lipophilic cations, similar to TPP, that accumulate based on membrane potential.	Rhodamine 123, TPP-conjugated rhodamine	Intrinsically fluorescent, allowing for direct visualization.	Can be phototoxic and their fluorescence can interfere with other assays.
Mitochondria-Targeting Peptides	Short, positively charged peptides that are recognized by the mitochondrial import machinery.[5]	Szeto-Schiller (SS) peptides	High specificity for mitochondrial import pathways.	Larger size can be challenging for synthesis and cell penetration.
Non-Targeted Hsp90 Inhibitors	Standard Hsp90 inhibitors without a mitochondrial targeting group.	17-AAG, Geldanamycin (GA)	Well-characterized cytosolic Hsp90 inhibition.	Fail to accumulate in mitochondria and do not inhibit the mitochondrial Hsp90 pool.[1][6]

Experimental Verification of Mitochondrial Localization

A multi-pronged approach is necessary to independently verify the mitochondrial localization of Gamitrinib TPP. This involves direct measurement of the compound in subcellular fractions, visualization within the cell, and functional assays that confirm target engagement within the mitochondria.

Experimental Protocols

1. Subcellular Fractionation and Quantification

This method provides a quantitative measure of the compound's distribution in different cellular compartments.

• Objective: To quantify the concentration of Gamitrinib TPP in mitochondrial versus cytosolic fractions.

• Protocol:

  • Treat cultured tumor cells (e.g., HeLa, SKBr3) with Gamitrinib TPP for a specified time.

  • Harvest the cells and perform subcellular fractionation using a differential centrifugation-based mitochondria isolation kit.

  • Isolate the cytosolic and mitochondrial fractions. Verify the purity of fractions using Western blotting for marker proteins (e.g., VDAC1 for mitochondria, p38 or vinculin for cytosol).[6]

  • Extract Gamitrinib TPP from the fractions.

  • Quantify the amount of Gamitrinib TPP in each fraction using liquid chromatography-mass spectrometry (LC-MS).

• Key Comparison: The concentration of Gamitrinib TPP should be compared to that of a non-targeted control like 17-AAG.

2. Fluorescence Microscopy

This technique allows for the direct visualization of the compound's localization within intact cells. While Gamitrinib itself is not fluorescent, its localization can be inferred by co-localization with mitochondrial-specific fluorescent dyes.

• Objective: To visualize the co-localization of Gamitrinib's effects with mitochondria.

• Protocol:

  • Seed cells on glass-bottom dishes.

  • Load cells with a mitochondrial-specific fluorescent probe (e.g., MitoTracker Red CMXRos).

  • Treat cells with Gamitrinib TPP.

  • Fix and permeabilize the cells.

  • Perform immunofluorescence staining for a downstream marker of Gamitrinib's action, such as phosphorylated ubiquitin at serine 65 (pS65-Ub), which indicates the initiation of mitophagy.[6]

  • Acquire images using confocal microscopy and analyze the co-localization between the mitochondrial probe and the immunofluorescent signal.

• Alternative Advanced Technique: Super-resolution microscopy techniques like Tracking and Localization Microscopy (TALM) can be used to track the movement of fluorescently-tagged proteins within mitochondrial membranes, providing a highly detailed view of the organelle's internal dynamics in response to a drug.[7]

3. Mitochondrial Function and Integrity Assays

These assays measure the functional consequences of Gamitrinib TPP's accumulation and Hsp90 inhibition within the mitochondria.

• Objective: To assess the impact of Gamitrinib TPP on mitochondrial membrane potential and the induction of apoptosis.

• Protocol (Membrane Potential):

  • Treat cells with Gamitrinib TPP or a non-targeted control (e.g., 17-AAG).

  • Incubate the cells with a membrane potential-sensitive dye like JC-1 or TMRE.[8]

  • Measure the fluorescence using a plate reader or flow cytometry. A decrease in the red/green fluorescence ratio for JC-1 or a decrease in TMRE fluorescence indicates mitochondrial depolarization.[8]

• Protocol (Apoptosis Induction):

  • Treat cells as above.

  • Assess the release of cytochrome c from the mitochondria into the cytosol via Western blotting of subcellular fractions.

  • Measure the activation of caspase-9 and caspase-3 using colorimetric or fluorometric activity assays or by Western blotting for their cleaved forms.[3][9]

  • Quantify apoptotic cells using Annexin V/Propidium Iodide staining followed by flow cytometry.[9]

Quantitative Data Summary

The following table summarizes the quantitative data from studies on Gamitrinib TPP, highlighting its mitochondrial targeting efficiency and subsequent biological effects compared to the non-targeted Hsp90 inhibitor, 17-AAG.

Parameter	Gamitrinib TPP	17-AAG (Non-Targeted)	Experimental Method	Reference
Mitochondrial Enrichment	106-fold enrichment in mitochondria vs. cytosol	Fails to accumulate in mitochondria	Subcellular fractionation followed by Mass Spectrometry	[1][2]
Mitochondrial Membrane Potential	Induces rapid loss of membrane potential	No effect on mitochondrial membrane potential	Isolated mitochondria treated with compounds	[10]
Induction of PINK1/Parkin Pathway	Induces Parkin translocation to mitochondria	Does not induce Parkin translocation	High-Content Imaging (HCI) of HeLa cells expressing EGFP-Parkin	[6]
IC50 (Breast Adenocarcinoma)	0.16–3.3 µM	Similar range in some cell lines, but mechanism is different	NCI 60 cell-line screen	[1]
IC50 (Glioblastoma)	15-20 µM (induces cell death within 16h)	No effect on normal or tumor cells under similar conditions	MTT assay and apoptosis analysis	[3][9]

Visualizing the Process: Workflows and Pathways

Experimental Workflow for Verification

The following diagram illustrates a comprehensive workflow for the independent verification of a compound's mitochondrial localization.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Feasibility and safety of targeting mitochondria for cancer therapy – preclinical characterization of gamitrinib, a first-in-class, mitochondriaL-targeted small molecule Hsp90 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. universalbiologicals.com [universalbiologicals.com]
• 4. US9987294B2 - Mitochondria-targeted anti-tumor agents - Google Patents [patents.google.com]
• 5. Mitochondria-Targeted Triphenylphosphonium-Based Compounds: Syntheses, Mechanisms of Action, and Therapeutic and Diagnostic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mitochondrial targeted HSP90 inhibitor Gamitrinib-TPP (G-TPP) induces PINK1/Parkin-dependent mitophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Single Molecule Tracking and Localization of Mitochondrial Protein Complexes in Live Cells | Springer Nature Experiments [experiments.springernature.com]
• 8. Methods to Study the Mitochondria - qRT-PCR, Western Blotting, Immunofluorescence, Electron Microscopy, “Fluorescence”, and Seahorse – techniques used to study the effects of age-related diseases like Alzheimer’s - PMC [pmc.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. JCI - Combinatorial drug design targeting multiple cancer signaling networks controlled by mitochondrial Hsp90 [jci.org]

Gamitrinib: A Comparative Analysis of its Mitochondrial Effects on Tumor vs. Normal Tissues

A deep dive into the selective "mitochondriotoxic" action of Gamitrinib, a promising anti-cancer agent that targets mitochondrial Hsp90.

Executive Summary

Gamitrinib, a small molecule inhibitor of the mitochondrial heat shock protein 90 (Hsp90) chaperone machinery, has emerged as a promising therapeutic agent with a unique mechanism of action. By selectively accumulating in the mitochondria of tumor cells, Gamitrinib induces rapid cell death, a phenomenon termed "mitochondriotoxicity," while exhibiting minimal toxicity towards normal cells and tissues.[1] This differential effect stems from the distinct mitochondrial biology of cancer cells, which often exhibit a heightened dependence on chaperone proteins like Hsp90 and its homolog, TNF receptor-associated protein-1 (TRAP1), to maintain mitochondrial integrity and function.[2][3] This guide provides a comprehensive comparative analysis of Gamitrinib's effects on tumor versus normal tissue mitochondria, supported by quantitative data, detailed experimental protocols, and illustrative diagrams of the key signaling pathways involved.

Comparative Efficacy: Tumor vs. Normal Cells

Gamitrinib demonstrates a potent and selective anti-cancer activity across a broad range of human tumor cell lines, while leaving normal cells largely unaffected. This selectivity is a key advantage over conventional Hsp90 inhibitors that do not specifically target mitochondria and often exhibit dose-limiting toxicities.[1]

Parameter	Tumor Cells	Normal Cells	References
IC50 (Cell Viability)	~1-4 µM (varies by cell line)	High µM to mM range (largely unaffected at therapeutic doses)	[4][5]
Apoptosis Induction	Rapid and robust induction of apoptosis	Minimal to no induction of apoptosis	[1][6][7]
Mitochondrial Membrane Potential (ΔΨm)	Significant and rapid loss of ΔΨm	Modest to no change in ΔΨm	[1][8][9]
Cytochrome c Release	Pronounced release from mitochondria into the cytosol	No significant release	[1][6][8]
Caspase Activation	Strong activation of initiator (caspase-9) and effector (caspases-3, -7) caspases	No significant caspase activation	[6][10]
ATP Production	Inhibition of oxidative phosphorylation and subsequent ATP depletion	Minimal impact on ATP production	[11]
Reactive Oxygen Species (ROS) Production	Induction of ROS burst	No significant change in ROS levels	[2][12]

Mechanism of Action: A Tale of Two Mitochondria

The selective action of Gamitrinib is rooted in the differential expression and function of Hsp90 chaperones in the mitochondria of tumor versus normal cells. In many cancers, Hsp90 and TRAP1 are upregulated and localized to the mitochondria, where they play a crucial role in maintaining the stability of key proteins involved in metabolism, cell survival, and apoptosis.[2][3][13]

In tumor cells , Gamitrinib, guided by its mitochondrial-targeting moiety (triphenylphosphonium), accumulates within the mitochondrial matrix.[4][5] There, it binds to the ATPase domain of Hsp90 and TRAP1, inhibiting their chaperone function.[1] This leads to the misfolding and degradation of client proteins, triggering a cascade of events:

• Mitochondrial Permeability Transition Pore (mPTP) Opening: Inhibition of mitochondrial Hsp90 leads to the opening of the mPTP, a non-specific channel in the inner mitochondrial membrane.[13]

• Collapse of Mitochondrial Membrane Potential (ΔΨm): The opening of the mPTP causes a rapid dissipation of the electrochemical gradient across the inner mitochondrial membrane.[1][8][9]

• Cytochrome c Release: The loss of ΔΨm and outer mitochondrial membrane permeabilization results in the release of cytochrome c and other pro-apoptotic factors into the cytosol.[1][6][8]

• Apoptosome Formation and Caspase Activation: Cytosolic cytochrome c binds to Apaf-1, leading to the formation of the apoptosome and the activation of caspase-9, which in turn activates effector caspases-3 and -7, culminating in apoptotic cell death.[6]

In contrast, the mitochondria of most normal tissues do not have a significant accumulation of Hsp90 chaperones.[1][13] Therefore, even though Gamitrinib can accumulate in the mitochondria of normal cells, its primary target is largely absent, resulting in a lack of significant toxicity.[1] This provides a wide therapeutic window for Gamitrinib.

Signaling Pathways and Experimental Workflows

To visually represent the complex processes involved, the following diagrams have been generated using the Graphviz DOT language.

Caption: Gamitrinib's differential mechanism of action in tumor versus normal cell mitochondria.

References

• 1. JCI - Combinatorial drug design targeting multiple cancer signaling networks controlled by mitochondrial Hsp90 [jci.org]
• 2. Feasibility and safety of targeting mitochondria for cancer therapy – preclinical characterization of gamitrinib, a first-in-class, mitochondriaL-targeted small molecule Hsp90 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Combinatorial drug design targeting multiple cancer signaling networks controlled by mitochondrial Hsp90 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Targeted inhibition of mitochondrial Hsp90 suppresses localised and metastatic prostate cancer growth in a genetic mouse model of disease - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. PRECLINICAL CHARACTERIZATION OF MITOCHONDRIA-TARGETED SMALL MOLECULE Hsp90 INHIBITORS, GAMITRINIBS, IN ADVANCED PROSTATE CANCER - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Antitumor Activity of a Mitochondrial-Targeted HSP90 Inhibitor in Gliomas - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Mitochondria-specific drug release and reactive oxygen species burst induced by polyprodrug nanoreactors can enhance chemotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. wistar.org [wistar.org]

Safety & Regulatory Compliance

Safe Disposal of Gamitrinib TPP Hexafluorophosphate: A Step-by-Step Guide

For researchers, scientists, and drug development professionals, ensuring the safe handling and disposal of laboratory chemicals is paramount. This guide provides essential safety and logistical information for the proper disposal of Gamitrinib TPP hexafluorophosphate (B91526), a mitochondrial-targeted HSP90 inhibitor. Adherence to these procedures is critical for maintaining a safe laboratory environment and ensuring regulatory compliance.

I. Pre-Disposal Safety and Handling

Before initiating the disposal process, it is crucial to handle Gamitrinib TPP hexafluorophosphate with appropriate care. Although the Safety Data Sheet (SDS) may classify it as a non-hazardous substance, all laboratory chemicals should be managed with caution.[1]

Personal Protective Equipment (PPE):

• Wear appropriate personal protective equipment, including chemical-resistant gloves, safety goggles, and a lab coat.

• Work in a well-ventilated area, preferably under a chemical fume hood, to avoid inhalation of any dust or aerosols.[1]

In Case of Accidental Release:

• In the event of a spill, use personal protective equipment.[1]

• Absorb solutions with an inert, finely-powdered liquid-binding material such as diatomite or universal binders.[1]

• Decontaminate affected surfaces and equipment by scrubbing with alcohol.[1]

• Collect all contaminated materials for disposal in accordance with the procedures outlined below.[1]

II. Step-by-Step Disposal Procedure

The disposal of Gamitrinib TPP hexafluorophosphate must be conducted in accordance with all prevailing country, federal, state, and local regulations.[1] The following is a general procedural framework:

• Waste Identification and Segregation:

  • Identify all waste containing Gamitrinib TPP hexafluorophosphate. This includes unused product, solutions, and any materials contaminated during handling or spill cleanup (e.g., absorbent materials, gloves, weighing paper).

  • Segregate this chemical waste from other laboratory waste streams to ensure proper handling and disposal.

• Waste Containment:

  • Place the waste in a clearly labeled, sealed, and chemically compatible container.

  • The label should prominently display the chemical name ("Gamitrinib TPP hexafluorophosphate") and any relevant hazard warnings as required by your institution's safety protocols.

• Consult Institutional and Local Regulations:

  • Contact your institution's Environmental Health and Safety (EHS) department or equivalent authority to understand the specific disposal requirements for this chemical.

  • Disposal regulations can vary significantly, and your EHS department will provide guidance on the approved disposal methods at your location.

• Arrange for Professional Disposal:

  • Chemical waste must be disposed of through a licensed and qualified hazardous waste disposal contractor. Your institution's EHS department will typically manage this process.

  • Do not dispose of Gamitrinib TPP hexafluorophosphate down the drain or in regular trash.

III. Quantitative Data Summary

The following table summarizes the recommended storage conditions for Gamitrinib TPP hexafluorophosphate to maintain its stability.

Storage Condition	Form	Duration
-20°C	Powder	3 years
4°C	Powder	2 years
-80°C	In solvent	2 years
-20°C	In solvent	1 year

Data sourced from the MedChemExpress Safety Data Sheet.[1]

IV. Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Gamitrinib TPP hexafluorophosphate.

Caption: Logical workflow for the disposal of Gamitrinib TPP hexafluorophosphate.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]

Personal protective equipment for handling Gamitrinib TPP hexafluorophosphate

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling Gamitrinib TPP hexafluorophosphate (B91526). The following procedures are designed to ensure the safe handling, use, and disposal of this potent, biologically active compound.

Compound Overview: Gamitrinib TPP hexafluorophosphate is a mitochondrial-targeted Hsp90 inhibitor with anti-cancer properties.[1][2][3] As a cytotoxic agent, it requires careful handling to prevent exposure and ensure laboratory safety.

Personal Protective Equipment (PPE)

When handling Gamitrinib TPP hexafluorophosphate in a laboratory setting, the use of full personal protective equipment is mandatory to minimize exposure risk.[4]

• Eye Protection: Wear chemical safety goggles or safety glasses with side shields.

• Hand Protection: Use chemical-resistant gloves (e.g., nitrile) appropriate for handling cytotoxic compounds. Change gloves immediately if they become contaminated.

• Body Protection: A standard laboratory coat is required. For procedures with a higher risk of splashes or aerosol generation, consider a disposable gown.

• Respiratory Protection: While the safety data sheet (SDS) does not classify the compound as a respiratory hazard, it is prudent to handle the solid powder in a certified chemical fume hood or a ventilated enclosure to avoid inhalation of dust.[4] If a fume hood is not available, a respirator may be necessary for handling the powder.

Safe Handling Procedures

Adherence to proper handling protocols is critical to prevent accidental exposure and contamination.

• Engineering Controls: All work with Gamitrinib TPP hexafluorophosphate, particularly when handling the solid form or preparing stock solutions, should be conducted in a well-ventilated area, preferably within a chemical fume hood.[4] An accessible safety shower and eye wash station must be available.[4]

• Procedural Guidelines:

  • Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the workspace by covering surfaces with absorbent, disposable bench paper.

  • Weighing: Weigh the solid compound within a chemical fume hood or a balance enclosure to prevent the dispersion of dust.

  • Solution Preparation: When preparing solutions, add the solvent to the solid slowly to avoid splashing. If precipitation occurs, sonication or gentle heating can be used to aid dissolution.[2]

  • General Use: Avoid inhalation of dust or aerosols and direct contact with skin and eyes.[4] Do not eat, drink, or smoke in the laboratory.

Storage and Stability

Proper storage is essential to maintain the integrity of the compound and prevent accidental release.

Form	Storage Temperature	Duration
Powder	-20°C	3 years
4°C	2 years
In Solvent	-80°C	2 years
-20°C	1 year

Table 1: Recommended Storage Conditions for Gamitrinib TPP Hexafluorophosphate.[2][4]

The container should be kept tightly sealed in a cool, well-ventilated area, away from direct sunlight and sources of ignition.[4]

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action must be taken.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek prompt medical attention.[4]

• Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly with large amounts of water. Seek medical attention.[4]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support and seek immediate medical attention.[4]

• Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek immediate medical attention.[4]

• Accidental Release:

  • Evacuate personnel from the immediate area.[4]

  • Ensure the area is well-ventilated.[4]

  • Wearing full PPE, contain the spill and prevent it from entering drains or water courses.[4]

  • For liquid spills, absorb with an inert material (e.g., diatomite, universal binders).[4] For solid spills, carefully sweep or vacuum the material, avoiding dust generation.

  • Decontaminate the spill area and equipment by scrubbing with alcohol.[4]

  • Collect all contaminated materials in a sealed container for proper disposal.[4]

Disposal Plan

All waste materials contaminated with Gamitrinib TPP hexafluorophosphate must be treated as hazardous chemical waste.

• Waste Collection: Collect all contaminated materials, including empty containers, used PPE, and spill cleanup materials, in a designated, sealed, and clearly labeled hazardous waste container.

• Disposal Method: Dispose of the substance and contaminated materials in accordance with all applicable federal, state, and local environmental regulations.[4] Do not dispose of it down the drain or in regular trash.

Experimental Workflow and Safety Diagram

The following diagram illustrates the standard workflow for handling Gamitrinib TPP hexafluorophosphate, incorporating essential safety checkpoints.

Caption: Workflow for safe handling of Gamitrinib TPP hexafluorophosphate.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. universalbiologicals.com [universalbiologicals.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]